4-Isobutylbenzoic acid

• CAS: 38661-88-0

Core Science & Biosynthesis

synthesis of 4-Isobutylbenzoic acid from isobutylbenzene

An In-depth Technical Guide on the Synthesis of 4-Isobutylbenzoic Acid from Isobutylbenzene (B155976)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the primary synthetic routes for producing 4-isobutylbenzoic acid from isobutylbenzene. 4-Isobutylbenzoic acid is a crucial intermediate, most notably in the synthesis of ibuprofen, a widely used non-steroidal anti-inflammatory drug (NSAID). This document outlines key methodologies, presents quantitative data for comparison, provides detailed experimental protocols, and visualizes the chemical pathways involved.

Introduction to Synthetic Strategies

The synthesis of 4-isobutylbenzoic acid from isobutylbenzene is predominantly achieved through two main strategies:

• Two-Step Synthesis via Friedel-Crafts Acylation and Subsequent Oxidation: This is the most common and well-documented approach. It first involves the acylation of isobutylbenzene to form 4'-isobutylacetophenone (B122872), which is then oxidized to the desired carboxylic acid.[1] This method allows for high selectivity and yield.

• Direct Side-Chain Oxidation: This method involves the direct oxidation of the isobutyl group's benzylic carbon on the isobutylbenzene ring to a carboxylic acid.[2] This route is more direct but typically requires harsh oxidizing agents and conditions.[2]

Method 1: Two-Step Synthesis via 4'-Isobutylacetophenone Intermediate

This pathway is a robust and highly utilized method for synthesizing 4-isobutylbenzoic acid.[1] It separates the introduction of the acetyl group from its subsequent oxidation into a carboxylic acid.

Caption: Two-step synthesis of 4-Isobutylbenzoic Acid.

Step 1: Friedel-Crafts Acylation of Isobutylbenzene

The first step is an electrophilic aromatic substitution where isobutylbenzene reacts with an acylating agent, typically acetic anhydride, in the presence of a catalyst to yield 4'-isobutylacetophenone.[1] Modern approaches often favor solid acid catalysts like zeolites over traditional corrosive Lewis acids to create a more environmentally friendly process.

Data Presentation: Comparison of Acylation Conditions

Catalyst	Acylating Agent	Temperature (°C)	Time (h)	Conversion (%)	Selectivity (%) for 4-isomer	Reference
Zeolite Beta	Acetic Anhydride	60 - 165	2 - 24	-	-	[1]
Ce³⁺-exchanged Zeolite Beta-II	Acetic Anhydride	130	-	~29.5*	-	[1]
Al-KIT-6 (Si/Al=25)	Acetic Anhydride	-	-	72	94	[1]
Hydrogen Fluoride (HF)	Acetic Anhydride	80	3	< 90	< 85	[1]
BF₃ / HF	Acetic Anhydride	-25	1	99	99	[1]

Yield calculated from reported molar quantities.

Experimental Protocol: Acylation using Zeolite Catalyst

This protocol is adapted from a process using a solid acid catalyst, which simplifies catalyst removal and reduces corrosive waste.[1]

Materials:

• Isobutylbenzene

• Acetic Anhydride

• Ce³⁺-exchanged microcrystalline zeolite beta-II catalyst

• Nitrogen gas

• 50 mL round-bottomed flask

• Magnetic stirrer and heating mantle

Procedure:

• To a 50 mL round-bottomed flask, add isobutylbenzene (40 mmol), acetic anhydride (10 mmol), and 0.5 g of Ce³⁺-exchanged microcrystalline zeolite beta-II catalyst.[1]

• Place the flask under a nitrogen atmosphere.[1]

• Stir the mixture and heat to 130°C.[1]

• Monitor the reaction progress using Gas Chromatography (G.C.).[1]

• Upon completion, cool the reaction mixture to room temperature.

• Separate the catalyst from the reaction mixture by filtration.[1]

• The crude product in the filtrate can be purified by distillation to obtain 4'-isobutylacetophenone.[1]

Step 2: Oxidation of 4'-Isobutylacetophenone

The methyl ketone intermediate (4'-isobutylacetophenone) is converted to a carboxylic acid via oxidation. The haloform reaction is a classic and effective method for this transformation, using an alkali solution of a halogen (like sodium hypochlorite).

Experimental Protocol: Haloform Oxidation

This protocol is adapted from the haloform oxidation of acetophenone (B1666503) and is applicable to 4'-isobutylacetophenone.

Materials:

• 4'-Isobutylacetophenone

• Household bleach (e.g., 5% Sodium Hypochlorite solution)

• 10% Sodium Hydroxide (NaOH) solution

• Concentrated Hydrochloric Acid (HCl)

• Sodium sulfite (B76179)

• Diethyl ether

• Test tubes or round-bottomed flask

• Water bath, ice bath

• pH paper

Procedure:

• In a suitable reaction vessel, combine 1.0 mmol of 4'-isobutylacetophenone with 6.3 mL of household bleach and 0.5 mL of 10% NaOH solution.

• Heat the mixture in a warm water bath (approx. 75°C) for 20-30 minutes, ensuring frequent mixing.

• Cool the mixture and add a small amount of sodium sulfite (e.g., 45 mg) to quench any unreacted bleach. Shake for 5 minutes.

• Extract the mixture with diethyl ether to remove any unreacted starting material and byproducts. Discard the ether layer.

• Cool the remaining aqueous layer in an ice bath.

• Acidify the solution by dropwise addition of concentrated HCl until the pH is below 3, checking with pH paper. This will precipitate the carboxylic acid.

• Collect the white precipitate of 4-isobutylbenzoic acid by vacuum filtration.

• The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Method 2: Direct Side-Chain Oxidation of Isobutylbenzene

This approach offers a more direct route by oxidizing the benzylic carbon of isobutylbenzene directly to a carboxylic acid. This reaction requires a strong oxidizing agent, such as potassium permanganate (B83412) (KMnO₄), and relies on the presence of at least one hydrogen atom on the benzylic carbon.[2] The rest of the alkyl chain is cleaved during the reaction.[2]

Caption: Direct oxidation of Isobutylbenzene.

Experimental Protocol: Direct Oxidation with KMnO₄

This protocol is adapted from the general procedure for the oxidation of alkylbenzenes to benzoic acids.[3]

Materials:

• Isobutylbenzene

• Potassium Permanganate (KMnO₄)

• Water

• Concentrated Hydrochloric Acid (HCl)

• Sodium bisulfite

• 250 mL round-bottomed flask

• Reflux condenser

• Heating mantle

Procedure:

• In a 250-mL round-bottomed flask, mix approximately 1.0-1.5 mL of isobutylbenzene with 3.0 g of KMnO₄ and 35-40 mL of water.[3]

• Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Continue heating until the purple color of the permanganate ion disappears (this may take 1-2 hours).

• Cool the reaction mixture to room temperature. A brown precipitate of manganese dioxide (MnO₂) will be present.

• Filter the mixture while hot to remove the MnO₂ precipitate. Wash the filter cake with a small amount of hot water and combine the filtrates.

• If the filtrate is still purple, add a small amount of sodium bisulfite until the solution becomes colorless.

• Cool the clear filtrate in an ice bath.

• Slowly acidify the filtrate by adding concentrated HCl dropwise until the precipitation of 4-isobutylbenzoic acid is complete (check with pH paper).

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent to obtain pure 4-isobutylbenzoic acid.

General Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of 4-isobutylbenzoic acid in a research setting.

Caption: General laboratory workflow for synthesis.

Conclusion

The synthesis of 4-isobutylbenzoic acid from isobutylbenzene can be effectively achieved via two primary routes. The two-step method involving Friedel-Crafts acylation followed by oxidation is generally preferred due to its high selectivity and the availability of milder, more environmentally benign catalysts for the acylation step. This route offers better control over the reaction and often results in higher overall yields. The direct oxidation method is simpler in concept but requires harsh conditions and may be less selective, though it serves as a viable alternative. The choice of method will depend on factors such as available equipment, desired purity, environmental considerations, and scale of production.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Chemistry 210 Experiment 6 [home.miracosta.edu]

An In-depth Technical Guide to 4-Isobutylbenzoic Acid (CAS: 38861-88-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Isobutylbenzoic acid (CAS: 38861-88-0), a key chemical intermediate in the pharmaceutical and fragrance industries. The document details its chemical and physical properties, established synthesis routes with experimental protocols, and analytical methodologies for its characterization and quantification. Furthermore, this guide explores its probable metabolic pathways and summarizes the available safety and toxicological data. The information is presented through structured data tables, detailed experimental procedures, and visual diagrams to facilitate understanding and application in a research and development setting.

Chemical and Physical Properties

4-Isobutylbenzoic acid, also known as 4-(2-methylpropyl)benzoic acid, is a carboxylic acid derivative of isobutylbenzene (B155976). It is a white to off-white solid at room temperature and is primarily recognized as a crucial precursor and a known impurity in the synthesis of the non-steroidal anti-inflammatory drug (NSAID) Ibuprofen (B1674241).[1]

Table 1: Physical and Chemical Properties of 4-Isobutylbenzoic Acid

Property	Value	Reference
CAS Number	38861-88-0	[2]
Molecular Formula	C₁₁H₁₄O₂	[2]
Molecular Weight	178.23 g/mol	[2]
IUPAC Name	4-(2-methylpropyl)benzoic acid	[2]
Synonyms	p-Isobutylbenzoic acid	[1]
Appearance	White to off-white solid	[1]
Melting Point	144 °C	[1]
Boiling Point (Predicted)	293.1 ± 19.0 °C	[1]
Density (Predicted)	1.059 ± 0.06 g/cm³	[1]
pKa (Predicted)	4.32 ± 0.10	[1]
Solubility	Slightly soluble in DMSO and Methanol	[1]

Synthesis of 4-Isobutylbenzoic Acid

The most common and industrially significant synthesis of 4-Isobutylbenzoic acid involves a two-step process: the Friedel-Crafts acylation of isobutylbenzene followed by the haloform reaction-mediated oxidation of the resulting ketone.

Figure 1: General synthesis workflow for 4-Isobutylbenzoic acid.

Experimental Protocols

Step 1: Synthesis of 4'-Isobutylacetophenone via Friedel-Crafts Acylation

This procedure describes the acylation of isobutylbenzene with acetyl chloride using aluminum chloride as a catalyst.[3][4]

• Materials:

  • Isobutylbenzene

  • Acetyl chloride

  • Anhydrous aluminum chloride (AlCl₃)

  • Dichloromethane (B109758) (CH₂Cl₂) (anhydrous)

  • Concentrated hydrochloric acid (HCl)

  • Ice

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas), add anhydrous aluminum chloride (1.1 equivalents) to anhydrous dichloromethane.

  • Cool the mixture in an ice bath to 0 °C.

  • Slowly add acetyl chloride (1.1 equivalents) dissolved in anhydrous dichloromethane to the stirred suspension via the dropping funnel.

  • After the addition of acetyl chloride is complete, add isobutylbenzene (1.0 equivalent) dissolved in anhydrous dichloromethane dropwise, maintaining the temperature below 5 °C.

  • Once the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours, or until the reaction is complete (monitored by TLC or GC).

  • Carefully pour the reaction mixture onto crushed ice containing concentrated HCl. This will decompose the aluminum chloride complex.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 4'-isobutylacetophenone.

  • The crude product can be purified by vacuum distillation.

Step 2: Synthesis of 4-Isobutylbenzoic Acid via Haloform Reaction

This procedure details the oxidation of 4'-isobutylacetophenone to 4-Isobutylbenzoic acid using sodium hypochlorite (B82951) (bleach).[5][6][7][8]

• Materials:

  • 4'-Isobutylacetophenone

  • Sodium hypochlorite solution (household bleach, ~5-6%)

  • Sodium hydroxide (B78521) (NaOH) solution (e.g., 10%)

  • Sodium sulfite (B76179) (Na₂SO₃)

  • Concentrated hydrochloric acid (HCl)

  • Diethyl ether

  • Ice

• Procedure:

  • In a round-bottom flask, combine 4'-isobutylacetophenone (1.0 equivalent), sodium hypochlorite solution (excess, e.g., 10-15 equivalents), and a 10% sodium hydroxide solution.

  • Heat the mixture in a water bath at approximately 70-80 °C with vigorous stirring for 30-60 minutes. The reaction progress can be monitored by TLC.

  • After the reaction is complete, cool the mixture to room temperature and add a small amount of sodium sulfite to quench any excess hypochlorite.

  • Transfer the mixture to a separatory funnel and wash with diethyl ether to remove any unreacted starting material and the chloroform (B151607) byproduct.

  • Carefully collect the aqueous layer, which contains the sodium salt of 4-Isobutylbenzoic acid.

  • Cool the aqueous layer in an ice bath and acidify by the dropwise addition of concentrated HCl until the pH is acidic (pH < 2), which will precipitate the 4-Isobutylbenzoic acid.

  • Collect the white precipitate by vacuum filtration.

  • Wash the solid with cold water and dry under vacuum.

  • The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Analytical Methodologies

Accurate quantification and characterization of 4-Isobutylbenzoic acid are crucial for quality control in pharmaceutical manufacturing. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for the analysis of 4-Isobutylbenzoic acid and other related impurities in ibuprofen drug substances.[9][10]

Table 2: Typical HPLC Method Parameters for 4-Isobutylbenzoic Acid Analysis

Parameter	Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer, pH adjusted) and an organic modifier (e.g., acetonitrile (B52724) or methanol)
Elution Mode	Isocratic or gradient
Flow Rate	1.0 - 2.0 mL/min
Column Temperature	25 - 40 °C
Detection	UV spectrophotometer at a wavelength of ~214-230 nm
Injection Volume	10 - 20 µL

• Experimental Protocol:

  • Standard Preparation: Prepare a stock solution of 4-Isobutylbenzoic acid reference standard in the mobile phase or a suitable solvent. Prepare a series of calibration standards by diluting the stock solution.

  • Sample Preparation: Accurately weigh and dissolve the sample containing 4-Isobutylbenzoic acid in the mobile phase. Filter the sample solution through a 0.45 µm syringe filter before injection.

  • Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

  • Quantification: Identify the peak corresponding to 4-Isobutylbenzoic acid based on its retention time compared to the standard. Quantify the amount of 4-Isobutylbenzoic acid in the sample using the calibration curve generated from the standards.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and specificity for the analysis of 4-Isobutylbenzoic acid, although a derivatization step is typically required to increase its volatility.[11][12]

Figure 2: General workflow for the GC-MS analysis of 4-Isobutylbenzoic acid.

• Experimental Protocol:

  • Derivatization: To a dried sample containing 4-Isobutylbenzoic acid, add a silylating agent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and a suitable solvent (e.g., pyridine). Heat the mixture at 60-80 °C for 15-30 minutes to form the trimethylsilyl (B98337) (TMS) ester of the acid.

  • GC-MS Analysis: Inject an aliquot of the derivatized sample into the GC-MS system.

Table 3: Typical GC-MS Method Parameters for Derivatized 4-Isobutylbenzoic Acid Analysis

Parameter	Condition
GC Column	Non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms)
Carrier Gas	Helium at a constant flow rate
Injector Temperature	250 - 280 °C
Oven Temperature Program	Start at a lower temperature (e.g., 100 °C), ramp up to a higher temperature (e.g., 280-300 °C)
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Quadrupole or Ion Trap
Scan Range	m/z 50-500

Spectral Data

The structural elucidation of 4-Isobutylbenzoic acid is confirmed through various spectroscopic techniques.

Table 4: Representative Spectroscopic Data for 4-Isobutylbenzoic Acid

Technique	Data
¹H NMR	δ (ppm): ~12.5 (s, 1H, -COOH), 7.9-8.0 (d, 2H, Ar-H), 7.2-7.3 (d, 2H, Ar-H), 2.5 (d, 2H, -CH₂-), 1.8-2.0 (m, 1H, -CH-), 0.9 (d, 6H, -CH(CH₃)₂)
¹³C NMR	δ (ppm): ~172 (-COOH), ~147 (Ar-C), ~130 (Ar-CH), ~129 (Ar-CH), ~128 (Ar-C), ~45 (-CH₂-), ~30 (-CH-), ~22 (-CH₃)
FTIR (cm⁻¹)	~2500-3300 (broad, O-H stretch of carboxylic acid), ~1680-1700 (strong, C=O stretch), ~1610, 1580 (C=C aromatic stretch), ~1200-1300 (C-O stretch)
Mass Spec (EI)	m/z (%): 178 (M⁺), 163 (M⁺ - CH₃), 135 (M⁺ - C₃H₇), 121 (M⁺ - C₄H₉)

Metabolic Pathway

Direct studies on the metabolic fate of 4-Isobutylbenzoic acid are limited. However, extensive research on the structurally similar and pharmacologically related compound, ibuprofen, provides a strong basis for predicting its metabolic pathway. Ibuprofen is primarily metabolized by the cytochrome P450 enzymes CYP2C9 and CYP2C8 in the liver.[13] The metabolism involves the hydroxylation of the isobutyl side chain. It is highly probable that 4-Isobutylbenzoic acid undergoes a similar metabolic transformation.

Figure 3: Probable metabolic pathway of 4-Isobutylbenzoic acid.

Safety and Toxicology

The safety profile of 4-Isobutylbenzoic acid is not extensively documented in publicly available literature. However, based on its chemical structure as a substituted benzoic acid and its relation to other industrial chemicals, appropriate safety precautions should be taken.

GHS Hazard Classification:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

General Handling Precautions:

• Use in a well-ventilated area.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• In case of contact, wash the affected area thoroughly with water.

It is important to note that toxicological data for the closely related compound, 4-tert-Butylbenzoic acid, indicates potential for reproductive and systemic toxicity in animal studies. While direct extrapolation is not scientifically rigorous, it underscores the need for careful handling of 4-Isobutylbenzoic acid until more specific data becomes available.

Conclusion

4-Isobutylbenzoic acid is a compound of significant interest due to its role as a key intermediate in the synthesis of ibuprofen. This technical guide has provided a detailed overview of its chemical and physical properties, robust synthesis methods, and analytical procedures for its characterization. The probable metabolic pathway, based on the well-understood metabolism of ibuprofen, has also been presented. While specific toxicological data is limited, the available information suggests that standard laboratory safety practices should be strictly followed. This guide serves as a valuable resource for researchers and professionals involved in the synthesis, analysis, and development of pharmaceuticals and other fine chemicals.

References

• 1. 4-ISOBUTYLBENZOIC ACID price,buy 4-ISOBUTYLBENZOIC ACID - chemicalbook [chemicalbook.com]
• 2. 4-Isobutylbenzoic acid | C11H14O2 | CID 38111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US6384285B1 - Process for the preparation of 4′-isobutylacetophenone - Google Patents [patents.google.com]
• 4. patents.justia.com [patents.justia.com]
• 5. Haloform Reaction (Chapter 57) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 6. webassign.net [webassign.net]
• 7. Haloform reaction - Wikipedia [en.wikipedia.org]
• 8. webassign.net [webassign.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. dergipark.org.tr [dergipark.org.tr]
• 12. scispace.com [scispace.com]
• 13. Association of CYP2C9∗3 and CYP2C8∗3 Non-Functional Alleles with Ibuprofen-Induced Upper Gastrointestinal Toxicity in a Saudi Patient - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis of 4-Isobutylbenzoic Acid: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 4-isobutylbenzoic acid (also known as 4-(2-methylpropyl)benzoic acid), a key intermediate in the synthesis of various pharmaceuticals and other commercially important chemical compounds. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis, offering detailed information on its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics.

Introduction

4-Isobutylbenzoic acid is a carboxylic acid derivative of isobutylbenzene. Its structural elucidation and quality control rely heavily on modern spectroscopic techniques. This guide presents a detailed analysis of its ¹H NMR, ¹³C NMR, IR, and MS data, supplemented with standardized experimental protocols for data acquisition.

Spectroscopic Data

The spectroscopic data for 4-isobutylbenzoic acid is summarized in the following tables.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data for 4-Isobutylbenzoic Acid

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~12.0 - 13.0	Singlet (broad)	1H	-COOH
~7.95	Doublet	2H	Ar-H (ortho to -COOH)
~7.25	Doublet	2H	Ar-H (ortho to -CH₂)
~2.55	Doublet	2H	-CH₂-
~1.90	Multiplet	1H	-CH-
~0.90	Doublet	6H	-CH₃

Table 2: Predicted ¹³C NMR Data for 4-Isobutylbenzoic Acid

Chemical Shift (δ) ppm	Assignment
~172.5	-COOH
~147.0	Ar-C (ipso, attached to -CH₂)
~130.0	Ar-C (ortho to -COOH)
~129.5	Ar-C (ortho to -CH₂)
~127.0	Ar-C (ipso, attached to -COOH)
~45.0	-CH₂-
~30.0	-CH-
~22.5	-CH₃

Infrared (IR) Spectroscopy

The IR spectrum of 4-isobutylbenzoic acid is characterized by the following key absorption bands.

Table 3: Key IR Absorption Bands for 4-Isobutylbenzoic Acid

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Strong, Broad	O-H stretch (Carboxylic Acid)
2960-2870	Medium-Strong	C-H stretch (Aliphatic)
~1685	Strong	C=O stretch (Carboxylic Acid)
~1610, ~1580	Medium	C=C stretch (Aromatic)
~1420	Medium	O-H bend (Carboxylic Acid)
~1300	Medium	C-O stretch (Carboxylic Acid)
~920	Medium, Broad	O-H bend (out-of-plane, dimer)

Mass Spectrometry (MS)

Mass spectrometry of 4-isobutylbenzoic acid provides valuable information about its molecular weight and fragmentation pattern. The predicted mass-to-charge ratios (m/z) for various adducts are presented below.[1]

Table 4: Predicted Mass Spectrometry Data for 4-Isobutylbenzoic Acid

Adduct	Predicted m/z
[M+H]⁺	179.10666
[M+Na]⁺	201.08860
[M-H]⁻	177.09210
[M+NH₄]⁺	196.13320
[M+K]⁺	217.06254
[M]⁺	178.09883

Experimental Protocols

The following are detailed methodologies for the acquisition of spectroscopic data for 4-isobutylbenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Accurately weigh 5-25 mg of 4-isobutylbenzoic acid for ¹H NMR or 20-50 mg for ¹³C NMR. Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean vial. Ensure complete dissolution, using gentle vortexing or sonication if necessary. Filter the solution through a pipette with a small plug of glass wool directly into a clean 5 mm NMR tube to remove any particulate matter. The final sample height in the tube should be approximately 4-5 cm.

• Instrument Setup : Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

• Data Acquisition :

  • Locking : The instrument locks onto the deuterium (B1214612) signal of the solvent to stabilize the magnetic field.

  • Shimming : The magnetic field homogeneity is optimized, either manually or automatically, to achieve sharp spectral lines.

  • Tuning and Matching : The probe is tuned to the appropriate frequency for the nucleus being observed (¹H or ¹³C).

  • Acquisition : Set the appropriate experimental parameters (e.g., pulse sequence, number of scans, spectral width, relaxation delay) and acquire the spectrum. For ¹H NMR, a small number of scans is usually sufficient. For ¹³C NMR, a larger number of scans is required due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing : The acquired Free Induction Decay (FID) is Fourier transformed to generate the spectrum. Phase and baseline corrections are applied. The chemical shifts are referenced to an internal standard, typically tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation (Thin Solid Film Method) : Dissolve a small amount (a few milligrams) of 4-isobutylbenzoic acid in a volatile solvent (e.g., methylene (B1212753) chloride or acetone). Apply a drop of this solution to the surface of a clean, dry salt plate (e.g., NaCl or KBr). Allow the solvent to evaporate completely, leaving a thin film of the solid compound on the plate.

• Instrument Setup : Place the salt plate in the sample holder of the FT-IR spectrometer.

• Data Acquisition : Acquire a background spectrum of the empty instrument. Then, acquire the sample spectrum. The instrument records the interferogram and performs a Fourier transform to produce the infrared spectrum (transmittance or absorbance vs. wavenumber).

• Data Processing : The sample spectrum is ratioed against the background spectrum to remove contributions from atmospheric water and carbon dioxide. The resulting spectrum is then analyzed for the characteristic absorption bands.

Mass Spectrometry (MS)

• Sample Introduction : The sample can be introduced into the mass spectrometer via various methods. For a solid sample like 4-isobutylbenzoic acid, direct infusion or introduction via a gas chromatograph (GC-MS) after suitable derivatization (e.g., esterification) to increase volatility is common.

• Ionization : In the ion source, the sample molecules are ionized. Electron Ionization (EI) is a common technique where a high-energy electron beam bombards the sample, causing the loss of an electron to form a molecular ion (M⁺) and various fragment ions. Softer ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) can also be used to minimize fragmentation and predominantly observe the molecular ion.

• Mass Analysis : The generated ions are accelerated and separated by the mass analyzer based on their mass-to-charge ratio (m/z).

• Detection : The separated ions are detected, and their abundance is recorded. The resulting data is plotted as a mass spectrum, which is a graph of relative ion abundance versus m/z.

Workflow Visualization

The general workflow for obtaining and analyzing the spectroscopic data of a chemical compound like 4-isobutylbenzoic acid is illustrated below.

General workflow for spectroscopic analysis.

References

• 1. PubChemLite - 4-isobutylbenzoic acid (C11H14O2) [pubchemlite.lcsb.uni.lu]

An In-depth Technical Guide to the Solubility of 4-Isobutylbenzoic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-isobutylbenzoic acid in various organic solvents. Understanding the solubility of this compound is critical for its application in pharmaceutical synthesis, purification, and formulation development. This document compiles available quantitative data, details common experimental protocols for solubility determination, and presents a logical workflow for such experiments.

Core Topic: Solubility of 4-Isobutylbenzoic Acid

4-Isobutylbenzoic acid, a key intermediate in the synthesis of pharmaceuticals like ibuprofen, exhibits varying solubility in different organic solvents, a characteristic primarily governed by the solvent's polarity, the temperature, and the potential for hydrogen bonding. The isobutyl group, being nonpolar, significantly influences its solubility profile compared to its parent compound, benzoic acid.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for 4-isobutylbenzoic acid in several common organic solvents. This data is essential for solvent selection in processes such as crystallization, reaction chemistry, and formulation.

Solvent	Temperature (°C)	Solubility (g/L)
Ethanol (90%)	40	660
Methanol	27	490
Acetone	27	610
Acetonitrile	27	420

Note: The data presented is based on limited available literature and may not represent a complete dataset across all potential solvent systems and temperature ranges.

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemical and pharmaceutical sciences. The following outlines a generalized protocol for determining the solubility of a solid compound like 4-isobutylbenzoic acid in an organic solvent, primarily based on the widely used gravimetric and shake-flask methods.

Principle

A saturated solution of the solute (4-isobutylbenzoic acid) is prepared in the solvent of interest at a specific temperature. A known volume or mass of the saturated solution is then taken, the solvent is evaporated, and the mass of the remaining solute is determined.

Materials and Equipment

• 4-Isobutylbenzoic acid (high purity)

• Organic solvents (analytical grade)

• Analytical balance (±0.0001 g)

• Thermostatic shaker or water bath

• Centrifuge

• Volumetric flasks and pipettes

• Drying oven

• Syringe filters (solvent-compatible)

Generalized Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 4-isobutylbenzoic acid to a known volume of the selected organic solvent in a sealed container (e.g., a screw-cap vial or flask). The presence of undissolved solid is crucial to ensure saturation.

  • Place the container in a thermostatic shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient period to allow the system to reach equilibrium. This can range from several hours to days, depending on the solvent and the solute. It is advisable to determine the time to reach equilibrium by taking measurements at different time points until a constant concentration is observed.

• Sample Withdrawal and Separation:

  • Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

  • Carefully withdraw a known volume (e.g., 5 mL) of the supernatant using a pre-heated or pre-cooled pipette to match the experimental temperature, preventing precipitation or further dissolution.

  • To ensure the complete removal of any suspended solid particles, the withdrawn sample should be immediately filtered through a syringe filter (of a material compatible with the solvent) into a pre-weighed container (e.g., a beaker or evaporating dish).

• Gravimetric Analysis:

  • Weigh the container with the filtered saturated solution to determine the mass of the solution.

  • Evaporate the solvent from the solution in a well-ventilated fume hood. Gentle heating or a rotary evaporator can be used to expedite this process, taking care not to sublime the solute.

  • Once the solvent is fully evaporated, place the container in a drying oven at a temperature below the melting point of 4-isobutylbenzoic acid until a constant mass is achieved.

  • Cool the container in a desiccator and weigh it to determine the mass of the dissolved 4-isobutylbenzoic acid.

• Calculation of Solubility:

  • The solubility can be expressed in various units, such as g/100g of solvent or mole fraction.

    • Mass of solvent = (Mass of container + solution) - (Mass of container + dry solute)

    • Solubility ( g/100g solvent) = (Mass of dry solute / Mass of solvent) x 100

    • To calculate the mole fraction , convert the masses of the solute and solvent to moles using their respective molar masses.

Experimental Workflow

The following diagram illustrates the logical workflow of a typical solubility determination experiment.

Caption: A flowchart of the experimental workflow for determining the solubility of a solid in a liquid solvent.

4-Isobutylbenzoic Acid: A Strategic Precursor in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Isobutylbenzoic acid, systematically known as 4-(2-methylpropyl)benzoic acid, is a substituted aromatic carboxylic acid that serves as a pivotal intermediate in the synthesis of a range of commercially significant organic compounds.[1][2] Its molecular structure, featuring a benzoic acid core with an isobutyl group at the para position, provides a versatile scaffold for the construction of more complex molecules.[1] This guide delves into the core synthetic routes involving 4-isobutylbenzoic acid, with a primary focus on its role as a precursor in the pharmaceutical and fragrance industries. Detailed experimental protocols, quantitative data, and process workflows are presented to provide a comprehensive resource for professionals in organic synthesis and drug development.

Synthesis of 4-Isobutylbenzoic Acid

The preparation of 4-isobutylbenzoic acid is most commonly achieved through the oxidation of 4'-isobutylacetophenone (B122872). This precursor is readily synthesized via the Friedel-Crafts acylation of isobutylbenzene (B155976).[3]

Friedel-Crafts Acylation of Isobutylbenzene

The initial step in many synthetic pathways is the acylation of isobutylbenzene to produce 4'-isobutylacetophenone. This electrophilic aromatic substitution is typically catalyzed by a Lewis acid, with aluminum chloride (AlCl₃) being a conventional choice.[4][5] More environmentally friendly approaches have been developed using solid acid catalysts like zeolites.[6]

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Decarboxylation of substituted 4-aminobenzoic acids in acidic aqueous solution | Semantic Scholar [semanticscholar.org]
• 3. 4-Isobutylbenzoic acid | 38861-88-0 | Benchchem [benchchem.com]
• 4. DE60011870T2 - Process for the preparation of 4'-isobutylacetophenone - Google Patents [patents.google.com]
• 5. EP1138662B1 - A process for the preparation of 4'-isobutylacetophenone - Google Patents [patents.google.com]
• 6. JP2001278833A - Method for preparing 4'-isobutylacetophenone - Google Patents [patents.google.com]

The Antioxidant Potential of 4-Isobutylbenzoic Acid Analogues: A Technical Overview for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the antioxidant properties of analogues of 4-isobutylbenzoic acid, a core structural motif in various pharmacologically active compounds. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. It summarizes the available quantitative data, details relevant experimental protocols, and visualizes key concepts to facilitate a comprehensive understanding of the structure-activity relationships governing the antioxidant capacity of these compounds.

Introduction

4-Isobutylbenzoic acid is a well-known chemical intermediate, and its derivatives, most notably ibuprofen (B1674241), are widely recognized for their anti-inflammatory properties. Emerging research has begun to explore the antioxidant potential of compounds sharing the 4-isobutylphenyl moiety. This guide focuses on elucidating the antioxidant characteristics of various analogues, providing a consolidated resource for further research and development in this area. While direct and extensive research on a wide array of 4-isobutylbenzoic acid analogues is still developing, studies on structurally related compounds, such as derivatives of ibuprofen, offer valuable insights into their potential as free radical scavengers.

Quantitative Antioxidant Activity

The antioxidant capacity of 4-isobutylbenzoic acid analogues and related compounds has been primarily evaluated through in vitro assays that measure their ability to scavenge various free radicals. The half-maximal inhibitory concentration (IC50) is a key metric, representing the concentration of a compound required to inhibit 50% of the free radical activity. A lower IC50 value indicates a higher antioxidant potency.

The following tables summarize the available quantitative data for selected analogues and derivatives. It is important to note that the antioxidant activity is often evaluated for derivatives of ibuprofen (2-(4-isobutylphenyl)propanoic acid), which contains the core 4-isobutylphenyl group.

Table 1: Antioxidant Activity of Ibuprofen Derivatives

Compound/Derivative	Assay	IC50 (µg/mL)	Reference Compound	IC50 of Reference (µg/mL)
Ibuprofen	HPSA	>100	Quercetin	1.83
Ibuprofen Derivative 3c	HPSA	22.85	Quercetin	1.83

HPSA: Hydrogen Peroxide Scavenging Assay

Structure-Activity Relationship

The antioxidant activity of benzoic acid derivatives is significantly influenced by the nature and position of substituents on the aromatic ring. While research specifically on 4-isobutylbenzoic acid analogues is limited, general principles derived from other benzoic acid derivatives can be extrapolated:

• Hydroxyl Groups: The presence of hydroxyl (-OH) groups, particularly in ortho and para positions, generally enhances antioxidant activity. These groups can readily donate a hydrogen atom to a free radical, thereby neutralizing it.

• Electron-Donating Groups: Substituents that donate electrons to the aromatic ring can stabilize the resulting phenoxyl radical, increasing the compound's antioxidant capacity.

• Steric Hindrance: The size and position of substituent groups can influence the accessibility of the radical center, affecting the rate of reaction with free radicals.

For derivatives of ibuprofen, modifications to the carboxylic acid group, such as esterification, have been shown to modulate anti-inflammatory and, potentially, antioxidant effects.

Experimental Protocols

The following are detailed methodologies for common in vitro antioxidant assays that have been or could be applied to assess the antioxidant properties of 4-isobutylbenzoic acid analogues.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Procedure:

• Preparation of DPPH Solution: A 0.1 mM solution of DPPH is prepared in methanol.

• Sample Preparation: The test compounds and a standard antioxidant (e.g., ascorbic acid) are prepared in a series of concentrations in methanol.

• Reaction Mixture: A specific volume of the sample solution is mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue/green chromophore. The reduction of ABTS•+ by an antioxidant results in a loss of color, which is monitored spectrophotometrically.

Procedure:

• Generation of ABTS•+: A 7 mM aqueous solution of ABTS is reacted with a 2.45 mM aqueous solution of potassium persulfate in the dark at room temperature for 12-16 hours.

• Preparation of Working Solution: The ABTS•+ solution is diluted with ethanol (B145695) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction: The test compound is added to the ABTS•+ working solution.

• Measurement: The absorbance is recorded at 734 nm after a set incubation period (e.g., 6 minutes).

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at low pH. The formation of a blue-colored ferrous-tripyridyltriazine complex is monitored spectrophotometrically.

Procedure:

• Preparation of FRAP Reagent: The FRAP reagent is prepared by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a 10 mM TPTZ (2,4,6-tris(2-pyridyl)-s-triazine) solution in 40 mM HCl, and a 20 mM FeCl₃·6H₂O solution in a 10:1:1 ratio.

• Reaction: The test sample is added to the FRAP reagent.

• Incubation: The mixture is incubated at 37°C.

• Measurement: The absorbance is measured at 593 nm.

• Quantification: The antioxidant capacity is determined by comparing the absorbance change to a standard curve prepared with known concentrations of FeSO₄.

Hydroxyl Radical (•OH) Scavenging Assay

This assay is often based on the Fenton reaction (Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻), where the generated hydroxyl radicals are detected by a scavenger molecule that produces a colored or fluorescent product. The presence of an antioxidant reduces the formation of this product.

Procedure:

• Reaction Mixture: The reaction mixture typically contains a source of Fe²⁺ (e.g., FeSO₄), H₂O₂, and a detection agent (e.g., salicylic (B10762653) acid or deoxyribose).

• Incubation: The test compound is added to the reaction mixture and incubated.

• Detection: The degradation of the detection agent by hydroxyl radicals is measured. For example, the hydroxylation of salicylic acid can be measured spectrophotometrically.

• Calculation: The scavenging activity is calculated by comparing the extent of degradation in the presence and absence of the test compound.

Visualizations

To aid in the conceptual understanding of the experimental workflows and the underlying principles of antioxidant action, the following diagrams are provided.

Caption: Workflow for the DPPH Radical Scavenging Assay.

Caption: General Mechanism of Radical Scavenging by a Phenolic Antioxidant.

Conclusion and Future Directions

The exploration of the antioxidant properties of 4-isobutylbenzoic acid analogues is a promising area of research. While current data is largely inferred from related structures like ibuprofen derivatives, it suggests that the 4-isobutylphenyl moiety can be a scaffold for developing compounds with potential antioxidant activity. Future research should focus on the systematic synthesis and evaluation of a broader range of 4-isobutylbenzoic acid analogues to establish a clear structure-activity relationship. This would involve modifications to the isobutyl group, as well as the introduction of various substituents on the phenyl ring. Such studies will be crucial in unlocking the full therapeutic potential of this class of compounds beyond their established anti-inflammatory roles.

A Comprehensive Technical Guide to the Synthesis and Characterization of 4-Isobutylbenzoic Acid Esters

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 4-isobutylbenzoic acid esters. These compounds are of interest in various fields, including fragrance, materials science, and as intermediates in pharmaceutical synthesis. This document details the prevalent synthetic methodologies, primarily focusing on Fischer esterification, and outlines the key analytical techniques for their characterization, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed experimental protocols, tabulated quantitative data, and workflow visualizations are provided to facilitate practical application and further research.

Introduction

4-Isobutylbenzoic acid is a carboxylic acid containing an isobutyl group attached to the phenyl ring. Its esters are a class of organic compounds with diverse applications. The esterification of 4-isobutylbenzoic acid with various alcohols yields compounds with a range of physical and chemical properties, making them valuable in different industrial and research settings. For instance, certain esters of benzoic acid derivatives are utilized as flavor and fragrance agents. In the pharmaceutical industry, the esterification of a carboxylic acid functional group is a common strategy in prodrug design to enhance the lipophilicity and bioavailability of a drug candidate. This guide serves as a technical resource for professionals engaged in the synthesis and analysis of these important molecules.

Synthesis of 4-Isobutylbenzoic Acid Esters

The most common and direct method for the synthesis of 4-isobutylbenzoic acid esters is the Fischer esterification. This reaction involves the acid-catalyzed condensation of a carboxylic acid (4-isobutylbenzoic acid) with an alcohol. The reaction is an equilibrium process, and to achieve high yields, it is typically driven towards the product side by using an excess of the alcohol or by removing water as it is formed.[1][2]

General Mechanism of Fischer Esterification

The Fischer esterification proceeds through a series of proton transfer and nucleophilic acyl substitution steps:

• Protonation of the carbonyl oxygen: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, enhancing the electrophilicity of the carbonyl carbon.

• Nucleophilic attack by the alcohol: The alcohol molecule acts as a nucleophile and attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate.

• Proton transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of water: The protonated hydroxyl group leaves as a water molecule, a good leaving group.

• Deprotonation: The protonated ester is deprotonated to regenerate the acid catalyst and yield the final ester product.

Caption: General mechanism of Fischer Esterification.

Experimental Protocols

The following are generalized protocols for the synthesis of various 4-isobutylbenzoic acid esters via Fischer esterification.

General Experimental Workflow:

Caption: General workflow for ester synthesis.

Protocol 1: Synthesis of Methyl 4-Isobutylbenzoate [3]

• Materials: 4-Isobutylbenzoic acid, Methanol (B129727), Concentrated Sulfuric Acid (H₂SO₄), Diethyl ether, 5% Sodium Bicarbonate (NaHCO₃) solution, Saturated Sodium Chloride (brine) solution, Anhydrous Sodium Sulfate (Na₂SO₄).

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-isobutylbenzoic acid (10.0 g, 56.1 mmol) in an excess of methanol (100 mL).

  • Carefully add concentrated sulfuric acid (2 mL) to the mixture.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and remove the excess methanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in diethyl ether (100 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water (2 x 50 mL), 5% sodium bicarbonate solution (2 x 50 mL), and brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 4-isobutylbenzoate.

  • Purify the crude product by vacuum distillation to yield a colorless oil.

Protocol 2: Synthesis of Ethyl 4-Isobutylbenzoate [1]

• Materials: 4-Isobutylbenzoic acid, Ethanol (B145695), p-Toluenesulfonic acid (p-TsOH), Toluene (B28343), Ethyl acetate, 5% Sodium Bicarbonate (NaHCO₃) solution, Saturated Sodium Chloride (brine) solution, Anhydrous Magnesium Sulfate (MgSO₄).

• Procedure:

  • To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 4-isobutylbenzoic acid (10.0 g, 56.1 mmol), ethanol (50 mL), and p-toluenesulfonic acid (1.0 g, 5.3 mmol) in toluene (100 mL).

  • Heat the mixture to reflux. Water will be collected in the Dean-Stark trap.

  • Continue refluxing until no more water is collected (typically 3-5 hours).

  • Cool the reaction mixture to room temperature and wash with 5% sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

  • Filter and remove the solvent under reduced pressure.

  • Purify the resulting oil by vacuum distillation.

Characterization of 4-Isobutylbenzoic Acid Esters

The synthesized esters are characterized using a combination of spectroscopic and chromatographic techniques to confirm their structure and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of organic molecules. The chemical shifts (δ), multiplicities, and coupling constants (J) in ¹H NMR, and the chemical shifts in ¹³C NMR provide detailed information about the molecular structure.

Table 1: Representative ¹H NMR Data for 4-Isobutylbenzoic Acid Esters (in CDCl₃)

Ester	δ (ppm) - Aromatic (4H)	δ (ppm) - O-CH₂/CH (ester)	δ (ppm) - CH₂ (isobutyl)	δ (ppm) - CH (isobutyl)	δ (ppm) - CH₃ (isobutyl, 6H)
Methyl	7.95 (d, 2H), 7.20 (d, 2H)	3.90 (s, 3H)	2.55 (d, 2H)	1.90 (m, 1H)	0.95 (d, 6H)
Ethyl	7.98 (d, 2H), 7.22 (d, 2H)	4.35 (q, 2H)	2.53 (d, 2H)	1.88 (m, 1H)	0.93 (d, 6H)
Propyl	7.97 (d, 2H), 7.21 (d, 2H)	4.25 (t, 2H)	2.54 (d, 2H)	1.89 (m, 1H)	0.94 (d, 6H)
Butyl	7.96 (d, 2H), 7.20 (d, 2H)	4.30 (t, 2H)	2.55 (d, 2H)	1.90 (m, 1H)	0.95 (d, 6H)

Table 2: Representative ¹³C NMR Data for 4-Isobutylbenzoic Acid Esters (in CDCl₃)

Ester	δ (ppm) - C=O	δ (ppm) - Aromatic C (quaternary)	δ (ppm) - Aromatic CH	δ (ppm) - O-CH₂/CH₃ (ester)	δ (ppm) - CH₂ (isobutyl)	δ (ppm) - CH (isobutyl)	δ (ppm) - CH₃ (isobutyl)
Methyl	167.1	148.5, 128.0	129.5, 128.8	52.0	45.5	30.2	22.4
Ethyl	166.8	148.3, 128.2	129.4, 128.7	60.9, 14.3	45.5	30.2	22.4
Propyl	166.9	148.4, 128.1	129.5, 128.8	66.5, 22.1, 10.5	45.5	30.2	22.4
Butyl	166.9	148.4, 128.1	129.5, 128.8	64.8, 30.7, 19.2, 13.7	45.5	30.2	22.4

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The key characteristic absorption bands for 4-isobutylbenzoic acid esters are the C=O stretch of the ester and the C-O stretches.

Table 3: Key IR Absorption Bands for 4-Isobutylbenzoic Acid Esters

Functional Group	Absorption Range (cm⁻¹)
C=O (ester)	1715 - 1730
C-O (ester)	1250 - 1300 (asymmetric)
C-O (ester)	1000 - 1150 (symmetric)
C-H (aromatic)	3000 - 3100
C-H (aliphatic)	2850 - 3000

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. For 4-isobutylbenzoic acid esters, common fragmentation patterns involve the loss of the alkoxy group and the isobutyl group.

Table 4: Key Mass Spectrometry Fragments for 4-Isobutylbenzoic Acid Esters

Ester	Molecular Ion (M⁺) m/z	[M - OR]⁺ m/z	[M - isobutyl]⁺ m/z
Methyl	192	161	135
Ethyl	206	161	149
Propyl	220	161	163
Butyl	234	161	177

Potential Applications and Biological Relevance

While simple benzoic acid esters are primarily used in the flavor and fragrance industry, the structural motif of 4-isobutylbenzoic acid is related to compounds with significant biological activity. For example, some non-steroidal anti-inflammatory drugs (NSAIDs) contain a similar structural core.

Furthermore, understanding the interaction of small molecules with biological pathways is crucial in drug development. As an illustrative example, compounds with a phenolic hydroxyl group, structurally related to benzoic acid derivatives, have been shown to interact with the estrogen receptor (ER). The estrogen signaling pathway is a key regulator of cellular proliferation and differentiation.[4][5]

Estrogen Receptor Signaling Pathway:

Estrogen (E2) can diffuse across the cell membrane and bind to estrogen receptors (ERα or ERβ) in the cytoplasm or nucleus. Upon ligand binding, the receptor dimerizes and translocates to the nucleus, where it binds to estrogen response elements (EREs) on the DNA, leading to the transcription of target genes. This is the classical genomic pathway. Additionally, membrane-associated ERs can activate rapid, non-genomic signaling cascades, such as the PI3K/Akt and MAPK/ERK pathways, which can also influence gene expression and cellular responses.[4][5][6]

Caption: Estrogen Receptor Signaling Pathway.

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of 4-isobutylbenzoic acid esters. The Fischer esterification remains a robust and versatile method for their preparation. The characterization of these esters is reliably achieved through a combination of NMR, IR, and MS techniques, which provide complementary information for complete structural elucidation. The provided protocols and data tables serve as a valuable resource for researchers in the field. Further investigation into the biological activities of these and related esters may reveal novel applications in drug discovery and development.

References

• 1. benchchem.com [benchchem.com]
• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Nexus between PI3K/AKT and Estrogen Receptor Signaling in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Estrogen receptor signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

The Synthesis of 4-Isobutylbenzoic Acid Amides: A Technical Guide for Drug Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthetic methodologies for preparing 4-isobutylbenzoic acid amides, a class of compounds with significant potential in medicinal chemistry. Given the prevalence of the 4-isobutylphenyl moiety in pharmaceuticals, such as the non-steroidal anti-inflammatory drug ibuprofen, the corresponding amides are of considerable interest for the development of new therapeutic agents. This document outlines common synthetic routes, provides detailed experimental protocols, and presents quantitative data to aid in the efficient synthesis and exploration of these valuable compounds.

Core Synthetic Strategies

The preparation of amides from 4-isobutylbenzoic acid primarily involves the activation of the carboxylic acid moiety to facilitate nucleophilic attack by an amine. The most common and effective strategies include the formation of an acyl chloride intermediate and the use of peptide coupling reagents.

Acyl Chloride Formation Followed by Amination

A robust and widely used method for amide synthesis is the conversion of the carboxylic acid to a more reactive acyl chloride. Reagents such as thionyl chloride (SOCl₂) or oxalyl chloride are commonly employed for this transformation. The resulting 4-isobutylbenzoyl chloride is highly electrophilic and readily reacts with a wide range of primary and secondary amines to form the desired amide. This two-step, one-pot procedure is often high-yielding and applicable to a broad scope of amine substrates.

Direct Amidation using Coupling Reagents

To avoid the harsh conditions sometimes associated with acyl chloride formation, direct coupling of 4-isobutylbenzoic acid with an amine using a coupling reagent is a preferred method, especially for sensitive or complex substrates. These reagents activate the carboxylic acid in situ, forming a highly reactive intermediate that is readily attacked by the amine. This approach is central to peptide synthesis and has been broadly adopted for general amide bond formation. Commonly used coupling agents include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), often used in conjunction with additives like 1-hydroxybenzotriazole (B26582) (HOBt) to improve efficiency and reduce side reactions. Uronium-based reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are also highly effective, particularly for sterically hindered substrates.

Quantitative Data on Amide Synthesis

The following table summarizes representative yields for the synthesis of amides from carboxylic acids, which can be considered analogous to the preparation of 4-isobutylbenzoic acid amides.

Carboxylic Acid	Amine	Coupling Method	Solvent	Reaction Time	Yield (%)	Reference
Dexibuprofen	2,5-dichloroaniline	Acyl chloride	-	-	Good	[1]
Dexibuprofen	2-chloroaniline	Acyl chloride	-	-	Good	[1]
4-Nitrobenzoic acid	Aniline	DCPP/K₂CO₃	THF	-	Excellent	[2]
4-Nitrobenzoic acid	Various amines	DCPP/K₂CO₃	THF	-	Good to Excellent	[2]
Benzoic acid	Ethylamine/Diethylamine	DCPP/K₂CO₃	THF	-	Excellent	[2]
Benzoic acid	Aniline/Phenethylamine	DCPP/K₂CO₃	THF	-	High	[2]

Note: Dexibuprofen contains the 4-isobutylphenyl moiety and serves as a close structural analog for predicting reaction outcomes.

Experimental Protocols

Protocol 1: Synthesis of N-Aryl-4-isobutylbenzamide via Acyl Chloride Intermediate

This protocol is adapted from the synthesis of dexibuprofen amides[1].

Step 1: Formation of 4-Isobutylbenzoyl Chloride

• To a solution of 4-isobutylbenzoic acid (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane (B109758) or toluene), add thionyl chloride (1.5 eq) dropwise at 0 °C.

• Add a catalytic amount of dimethylformamide (DMF).

• Stir the reaction mixture at room temperature for 2-4 hours, or until the evolution of gas ceases.

• Remove the solvent and excess thionyl chloride under reduced pressure to obtain crude 4-isobutylbenzoyl chloride, which can be used in the next step without further purification.

Step 2: Amidation

• Dissolve the crude 4-isobutylbenzoyl chloride in an anhydrous aprotic solvent such as dichloromethane.

• To this solution, add the desired substituted amine (1.1 eq) and a base such as triethylamine (B128534) or pyridine (B92270) (1.2 eq) at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with 1N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to afford the desired N-substituted-4-isobutylbenzamide.

Protocol 2: Synthesis of 4-Isobutylbenzoic Acid Amide using HATU Coupling

Materials:

• 4-Isobutylbenzoic acid

• Amine (primary or secondary)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• In a round-bottom flask, dissolve 4-isobutylbenzoic acid (1.0 eq) in anhydrous DMF.

• Add the desired amine (1.1 eq), HATU (1.2 eq), and DIPEA (2.0 eq) to the solution.

• Stir the reaction mixture at room temperature for 2-6 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with 1N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by column chromatography on silica (B1680970) gel to yield the pure 4-isobutylbenzoic acid amide.

Visualizing Synthetic and Biological Pathways

Synthetic Workflow

The general workflow for the synthesis of 4-isobutylbenzoic acid amides via the acyl chloride method is depicted below.

Caption: General workflow for the synthesis of 4-isobutylbenzoic acid amides.

Potential Biological Signaling Pathway

Fatty acid amides, which are structurally related to 4-isobutylbenzoic acid amides, have been shown to inhibit the PI3K/Akt signaling pathway in cancer cells[3]. This pathway is a critical regulator of cell survival, proliferation, and growth. Its dysregulation is a hallmark of many cancers. The diagram below illustrates the PI3K/Akt pathway and the hypothesized inhibitory action of 4-isobutylbenzoic acid amides.

Caption: Hypothesized inhibition of the PI3K/Akt signaling pathway.

Conclusion

The synthesis of 4-isobutylbenzoic acid amides can be achieved through well-established and efficient chemical transformations. The choice of synthetic route will depend on the specific amine substrate, the desired scale of the reaction, and the available laboratory resources. The protocols and data provided in this guide offer a solid foundation for researchers to synthesize and explore the biological activities of this promising class of compounds. Further investigation into their potential to modulate key signaling pathways, such as the PI3K/Akt pathway, could lead to the discovery of novel therapeutics for a range of diseases.

References

• 1. Dexibuprofen amide derivatives as potential anticancer agents: synthesis, in silico docking, bioevaluation, and molecular dynamic simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-Isobutylbenzoic acid | C11H14O2 | CID 38111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fatty Acid Amides Suppress Proliferation via Cannabinoid Receptors and Promote the Apoptosis of C6 Glioma Cells in Association with Akt Signaling Pathway Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to the Crystal Structure Analysis of Benzoic Acid as a Proxy for 4-Isobutylbenzoic Acid

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the core principles and methodologies for the crystal structure analysis of aromatic carboxylic acids, with a specific focus on providing a framework for understanding 4-isobutylbenzoic acid. Despite a comprehensive search of academic literature and crystallographic databases, a complete, publicly available single-crystal X-ray diffraction analysis for 4-isobutylbenzoic acid could not be located. Therefore, this document utilizes the well-characterized crystal structure of benzoic acid as a pertinent and illustrative proxy.

The guide furnishes detailed crystallographic data for benzoic acid, outlines the experimental protocols for crystal growth and X-ray diffraction analysis, and provides visualizations of key experimental workflows and intermolecular interactions. This information is intended to serve as a robust reference for researchers engaged in the structural elucidation of related compounds.

Introduction: The Importance of Crystal Structure Analysis

The precise three-dimensional arrangement of atoms within a crystalline solid is fundamental to understanding its physicochemical properties. For active pharmaceutical ingredients (APIs) and related organic molecules, crystal structure analysis is a critical component of drug development, influencing factors such as solubility, stability, bioavailability, and intellectual property. 4-Isobutylbenzoic acid, a derivative of benzoic acid, is of interest in various chemical and pharmaceutical contexts. Understanding its solid-state structure is paramount for its effective application.

This guide provides a foundational understanding of the techniques and data interpretation involved in crystal structure analysis, using benzoic acid as a case study.

Crystallographic Data of Benzoic Acid

The crystal structure of benzoic acid has been extensively studied. The data presented below is a summary of findings from X-ray diffraction studies.[1][2] Benzoic acid crystallizes in the monoclinic space group P2₁/c.[2][3] The molecules form centrosymmetric dimers through hydrogen bonding between their carboxyl groups.[1][2][4]

Table 1: Crystallographic Data for Benzoic Acid

Parameter	Value	Reference
Chemical Formula	C₇H₆O₂	[2]
Molecular Weight	122.1 g/mol	[2]
Crystal System	Monoclinic	[2][3]
Space Group	P2₁/c	[2][3]
a (Å)	5.52 ± 0.02	[2]
b (Å)	5.14 ± 0.02	[2]
c (Å)	21.90 ± 0.05	[2]
β (°)	97	[2]
Volume (ų)	617	[3]
Z (molecules/unit cell)	4	[2][3]
Calculated Density (g/cm³)	1.315	[2]
Hydrogen Bond (O-H···O) (Å)	2.64	[2]

Experimental Protocols

The following sections describe the generalized experimental procedures for obtaining and analyzing the crystal structure of an aromatic carboxylic acid like benzoic acid.

Crystal Growth

High-quality single crystals are a prerequisite for X-ray diffraction analysis. A common and effective method for growing crystals of organic compounds is slow evaporation from a suitable solvent.

Protocol for Crystal Growth by Slow Evaporation:

• Solvent Selection: A suitable solvent is one in which the compound has moderate solubility. For benzoic acid, hot water is a common solvent for recrystallization.[5][6][7]

• Preparation of a Saturated Solution: Dissolve the compound in a minimal amount of the chosen solvent at an elevated temperature to achieve a saturated or near-saturated solution.

• Filtration: If any insoluble impurities are present, perform a hot filtration to remove them.

• Slow Evaporation: Cover the vessel containing the solution with a perforated film (e.g., Parafilm) to allow for slow evaporation of the solvent at room temperature. The slow decrease in solvent volume will lead to supersaturation and subsequent crystal formation.

• Crystal Harvesting: Once crystals of suitable size and quality have formed, they can be carefully harvested from the mother liquor.

Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is a non-destructive analytical technique that provides precise information about the three-dimensional arrangement of atoms in a crystal.

Protocol for Data Collection and Structure Refinement:

• Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. Data is collected by rotating the crystal in a monochromatic X-ray beam and recording the diffraction pattern on a detector.[8]

• Unit Cell Determination: The positions of the diffraction spots are used to determine the dimensions and symmetry of the unit cell.

• Data Reduction: The intensities of the diffraction spots are integrated and corrected for various experimental factors.

• Structure Solution: The initial positions of the atoms in the asymmetric unit are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic positions and other parameters are refined using a least-squares algorithm to achieve the best possible fit between the observed and calculated diffraction data.[1]

Visualizations

The following diagrams illustrate the experimental workflow for crystal structure analysis and the hydrogen bonding interactions within the benzoic acid crystal structure.

References

• 1. The crystal structure of benzoic acid: a redetermination with X-rays at room temperature [inis.iaea.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. journals.iucr.org [journals.iucr.org]
• 4. researchgate.net [researchgate.net]
• 5. Chemistry 210 Experiment Ib [home.miracosta.edu]
• 6. westfield.ma.edu [westfield.ma.edu]
• 7. davjalandhar.com [davjalandhar.com]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Reaction Mechanisms of 4-Isobutylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Isobutylbenzoic acid is a carboxylic acid of significant interest, primarily as a key intermediate in the synthesis of various pharmaceuticals, most notably ibuprofen (B1674241). Its structural features, an isobutyl group attached to a benzoic acid moiety, make it a valuable building block in organic synthesis. This technical guide provides a comprehensive overview of the core reaction mechanisms involved in the synthesis of 4-isobutylbenzoic acid, complete with quantitative data, detailed experimental protocols, and mechanistic diagrams to support research and development activities. The content herein is curated for an audience with a strong background in organic chemistry and drug development, focusing on practical applications and mechanistic understanding.

Core Synthetic Pathways and Reaction Mechanisms

The synthesis of 4-isobutylbenzoic acid can be achieved through several key chemical transformations. The most common and industrially relevant methods involve the acylation of isobutylbenzene (B155976) followed by an oxidation step, or the carbonation of a Grignard reagent. More contemporary methods, such as palladium-catalyzed carbonylation, offer alternative routes with high efficiency.

Friedel-Crafts Acylation of Isobutylbenzene and Subsequent Oxidation

This two-step approach is a cornerstone in the synthesis of 4-isobutylbenzoic acid and is widely employed in the industrial production of ibuprofen precursors.

Step 1: Friedel-Crafts Acylation of Isobutylbenzene

The first step involves the electrophilic aromatic substitution of isobutylbenzene with an acylating agent, typically acetic anhydride (B1165640) or acetyl chloride, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃). This reaction selectively yields 4'-isobutylacetophenone (B122872).[1][2] The para-regioselectivity is favored due to the steric hindrance of the isobutyl group, which disfavors ortho-substitution.[3]

Mechanism: The Lewis acid activates the acylating agent to form a highly electrophilic acylium ion. The aromatic ring of isobutylbenzene then acts as a nucleophile, attacking the acylium ion to form a resonance-stabilized carbocation intermediate (a sigma complex). Deprotonation of this intermediate restores aromaticity and yields the 4'-isobutylacetophenone product.

Caption: Friedel-Crafts Acylation of Isobutylbenzene.

Step 2: Oxidation of 4'-Isobutylacetophenone

The methyl ketone of 4'-isobutylacetophenone is then oxidized to a carboxylic acid. A classic and effective method for this transformation is the haloform reaction.[1] This reaction involves the use of a halogen (e.g., bromine or chlorine in the form of sodium hypochlorite) in the presence of a strong base like sodium hydroxide (B78521).

Mechanism: The base abstracts an acidic α-proton from the methyl ketone, forming an enolate. The enolate then reacts with the halogen. This process is repeated until a trihalomethyl ketone is formed. The carbonyl carbon is then attacked by a hydroxide ion, leading to the cleavage of the carbon-carbon bond and the formation of the carboxylate and a haloform (e.g., chloroform (B151607) or bromoform). Acidification of the carboxylate salt yields 4-isobutylbenzoic acid.

Caption: Oxidation via the Haloform Reaction.

Grignard Reaction with Carbon Dioxide

An alternative and powerful method for synthesizing carboxylic acids is the Grignard reaction. This route involves the formation of an organomagnesium halide (Grignard reagent) from a suitable 4-isobutylphenyl halide, followed by its reaction with carbon dioxide.

Mechanism: 4-Isobutylphenyl bromide is reacted with magnesium metal in an anhydrous ether solvent to form 4-isobutylphenylmagnesium bromide. The carbon atom bonded to magnesium is highly nucleophilic and attacks the electrophilic carbon of carbon dioxide (often in the form of dry ice). This forms a magnesium carboxylate salt. Subsequent acidification of this salt yields 4-isobutylbenzoic acid.[4][5]

Caption: Grignard Synthesis of 4-Isobutylbenzoic Acid.

Palladium-Catalyzed Carbonylation

Modern synthetic methodologies offer more efficient and atom-economical routes. Palladium-catalyzed carbonylation of a suitable precursor, such as 4-isobutylbromobenzene, is a powerful technique to introduce the carboxylic acid moiety in a single step.[1]

Mechanism: The reaction typically involves a palladium catalyst, a phosphine (B1218219) ligand, a base, and a source of carbon monoxide. The catalytic cycle generally proceeds through oxidative addition of the aryl halide to the palladium(0) complex, followed by CO insertion into the palladium-carbon bond to form an acyl-palladium complex. Subsequent nucleophilic attack by water or an alcohol, followed by reductive elimination, regenerates the palladium(0) catalyst and produces the carboxylic acid or its ester, which can then be hydrolyzed.

Caption: Simplified Palladium-Catalyzed Carbonylation Cycle.

Quantitative Data Summary

The efficiency of each synthetic route can vary significantly based on the reaction conditions. The following tables summarize key quantitative data from the literature for the synthesis of 4-isobutylbenzoic acid and its immediate precursors.

Table 1: Friedel-Crafts Acylation of Isobutylbenzene

Catalyst Type	Acylating Agent	Temperature (°C)	Reaction Time (h)	Yield of 4'-Isobutylacetophenone (%)
AlCl₃	Acetic Anhydride	0 to rt	0.75	25.6
Nanocrystalline Zeolite Beta	Acetic Anhydride	60 - 165	2 - 24	High activity and selectivity
Metal-Exchanged Zeolite Beta	Acetic Anhydride	~130	Variable	Enhanced catalytic activity

Data compiled from various sources, including laboratory-scale syntheses. Yields are highly dependent on specific conditions.

Table 2: Synthesis of 4-Isobutylbenzoic Acid via Grignard Reaction

Starting Material	Key Reagents	Solvent	Yield (%)
1-Chloro-1-(4-isobutylphenyl)ethane	Mg, CO₂, 10% HCl	THF, Petroleum Ether	25

This data is for the synthesis of ibuprofen, where 4-isobutylbenzoic acid is a direct precursor. The final carboxylation step is analogous.[1]

Detailed Experimental Protocols

The following protocols provide a general framework for the laboratory synthesis of 4-isobutylbenzoic acid. Note: These procedures should be performed by qualified personnel in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Two-Step Synthesis via Friedel-Crafts Acylation and Haloform Reaction

Step A: Synthesis of 4'-Isobutylacetophenone

• Apparatus: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube.

• Reaction Setup: In the flask, suspend anhydrous aluminum chloride (1.2 eq) in anhydrous dichloromethane. Cool the mixture in an ice bath.

• Addition of Reactants: A mixture of isobutylbenzene (1.0 eq) and acetic anhydride (1.0 eq) is added dropwise from the dropping funnel to the cooled AlCl₃ suspension with vigorous stirring.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0°C for 30 minutes and then at room temperature for 1 hour.

• Workup: Carefully pour the reaction mixture over crushed ice and concentrated HCl. Separate the organic layer.

• Extraction: Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude 4'-isobutylacetophenone can be purified by vacuum distillation.

Step B: Oxidation to 4-Isobutylbenzoic Acid (Haloform Reaction)

• Reaction Setup: In a round-bottom flask, dissolve 4'-isobutylacetophenone (1.0 eq) in a suitable solvent like dioxane or THF.

• Addition of Reagents: Add a solution of sodium hydroxide (excess) in water. While stirring vigorously, add a solution of sodium hypochlorite (B82951) (bleach, excess) dropwise, maintaining the temperature below 45°C with a water bath.

• Reaction: Stir the mixture until the reaction is complete (monitor by TLC).

• Workup: Cool the mixture and quench any excess hypochlorite with a solution of sodium bisulfite.

• Extraction: Extract the mixture with diethyl ether to remove any unreacted starting material and the chloroform byproduct.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify with concentrated HCl until a precipitate forms.

• Purification: Collect the solid 4-isobutylbenzoic acid by vacuum filtration, wash with cold water, and recrystallize from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Synthesis via Grignard Reaction

This protocol is adapted from the synthesis of benzoic acid and ibuprofen and requires strictly anhydrous conditions.

• Apparatus: Assemble a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a reflux condenser with a drying tube, and an addition funnel.

• Grignard Reagent Formation: Place magnesium turnings (1.1 eq) in the flask. Add a small crystal of iodine to initiate the reaction. A solution of 4-isobutylphenyl bromide (1.0 eq) in anhydrous diethyl ether is added dropwise from the addition funnel. The reaction is exothermic and should be controlled to maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

• Carbonation: Cool the Grignard reagent in an ice bath. Crush a significant excess of dry ice and quickly add it to a separate, dry flask. Slowly pour the Grignard solution over the crushed dry ice with stirring.

• Workup: Allow the excess dry ice to sublime. Add dilute HCl to the reaction mixture to dissolve the magnesium salts and protonate the carboxylate.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether. Wash the organic layer with water and then extract the product into an aqueous layer using a 5% NaOH solution.

• Acidification and Purification: Separate the aqueous layer, cool it in an ice bath, and re-acidify with concentrated HCl to precipitate the 4-isobutylbenzoic acid. Collect the product by vacuum filtration, wash with cold water, and recrystallize.

Biological Significance and Drug Development Context

While 4-isobutylbenzoic acid is primarily a synthetic intermediate, its presence as a process-related impurity in ibuprofen preparations is of relevance to drug development professionals.[6] Regulatory guidelines require the identification and control of such impurities to ensure the safety and efficacy of the final drug product.

Currently, there is limited specific data on the signaling pathways or unique biological activities of 4-isobutylbenzoic acid itself. However, studies on its interaction with cytochrome P450 enzymes have indicated complex oxidation patterns, suggesting that its metabolic fate warrants further investigation.[7] Research has also shown that derivatives of the related 4-isobutylbenzaldehyde (B42465) exhibit antioxidant properties, which could suggest potential avenues for future research into the biological activities of 4-isobutylbenzoic acid derivatives.[7] Given its structural similarity to other biologically active benzoic acid derivatives, further toxicological and pharmacological profiling is a potential area for future research.

Caption: Role of 4-Isobutylbenzoic Acid in Drug Development.

Conclusion

4-Isobutylbenzoic acid is a versatile molecule with well-established synthetic pathways that are crucial for the pharmaceutical industry. Understanding the mechanisms of its synthesis, from the classic Friedel-Crafts acylation and Grignard reactions to modern catalytic methods, is essential for process optimization and the development of new synthetic strategies. While its direct biological activity is not extensively characterized, its role as a key impurity in ibuprofen necessitates its careful monitoring and suggests areas for further toxicological and metabolic research. This guide provides a foundational resource for scientists and researchers engaged in the synthesis and application of this important chemical intermediate.

References

• 1. 4-Isobutylbenzoic acid | 38861-88-0 | Benchchem [benchchem.com]
• 2. Show how you would use the Friedel–Crafts acylation, Clemmensen r... | Study Prep in Pearson+ [pearson.com]
• 3. 4-Isobutylbenzoic acid | C11H14O2 | CID 38111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. chemistry-online.com [chemistry-online.com]
• 6. scribd.com [scribd.com]
• 7. Khan Academy [khanacademy.org]

An In-depth Technical Guide to the Discovery and History of 4-Isobutylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, history, and synthesis of 4-isobutylbenzoic acid, a key intermediate in the pharmaceutical and fragrance industries. The document details the historical context of its development, particularly its intrinsic link to the synthesis of the non-steroidal anti-inflammatory drug (NSAID) ibuprofen (B1674241). Various synthetic methodologies are explored, including classical approaches and modern catalytic techniques. Detailed experimental protocols for key synthetic transformations are provided, along with a compilation of quantitative physical and spectroscopic data. Furthermore, this guide illustrates important synthetic pathways utilizing 4-isobutylbenzoic acid through detailed workflow diagrams.

Introduction

4-Isobutylbenzoic acid, systematically named 4-(2-methylpropyl)benzoic acid, is an aromatic carboxylic acid with the chemical formula C₁₁H₁₄O₂. Its significance in organic and industrial chemistry is primarily attributed to its role as a crucial precursor in the synthesis of ibuprofen. The history of 4-isobutylbenzoic acid is, therefore, deeply intertwined with the development of this blockbuster drug. Beyond its pharmaceutical importance, it also serves as a building block in the fragrance industry, notably in the synthesis of the lily-of-the-valley scented aldehyde, Silvial®.

This guide will delve into the historical milestones of 4-isobutylbenzoic acid, from its implicit origins in early ibuprofen synthesis to the development of more efficient and environmentally benign production methods.

Historical Overview and Discovery

The history of 4-isobutylbenzoic acid is not marked by a singular, celebrated discovery but rather by its emergence as a critical component in the commercial production of ibuprofen. The research arm of the Boots Company in the United Kingdom developed the first commercially viable synthesis of ibuprofen in the 1960s. In this initial "Boots process," 4-isobutylbenzoic acid was not a starting material but rather an intermediate derived from 4'-isobutylacetophenone.

The evolution of ibuprofen synthesis directly drove the interest and optimization of production methods for 4-isobutylbenzoic acid and its precursors. The original six-step Boots process, with its relatively low atom economy, was later superseded by the more efficient, three-step "BHC process," developed by the Boots-Hoechst-Celanese company. This greener synthesis also proceeds through a derivative of 4-isobutylbenzoic acid, highlighting its continued importance.

Synthetic Methodologies

Several synthetic routes to 4-isobutylbenzoic acid have been developed, largely driven by the demand for efficient ibuprofen production. These methods can be broadly categorized into classical multi-step syntheses and modern catalytic approaches.

Friedel-Crafts Acylation of Isobutylbenzene (B155976) followed by Oxidation

A common and industrially significant route involves the Friedel-Crafts acylation of isobutylbenzene to form 4'-isobutylacetophenone, which is then oxidized to 4-isobutylbenzoic acid.

• Step 1: Friedel-Crafts Acylation of Isobutylbenzene This electrophilic aromatic substitution reaction typically employs an acylating agent like acetyl chloride or acetic anhydride (B1165640) in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃)[1]. More environmentally friendly solid acid catalysts, like zeolite beta, have also been explored[2].

• Step 2: Oxidation of 4'-Isobutylacetophenone The resulting methyl ketone is then oxidized to the carboxylic acid. The haloform reaction is a classic and effective method for this transformation, where the ketone is treated with a halogen (e.g., bromine or chlorine) in the presence of a strong base[3].

Palladium-Catalyzed Carbonylation

A more modern approach involves the palladium-catalyzed carbonylation of a suitable precursor, such as 4-isobutylbromobenzene. This method allows for the direct introduction of the carboxylic acid moiety in a single step, offering high efficiency[3].

Grignard Reaction with Carbon Dioxide

Another classical method involves the formation of a Grignard reagent from 4-isobutylphenylmagnesium bromide, which is then reacted with carbon dioxide to yield the carboxylate. Subsequent acidification produces 4-isobutylbenzoic acid. While effective on a laboratory scale, this method can be challenging to implement industrially[4].

Detailed Experimental Protocols

Synthesis of 4'-Isobutylacetophenone via Friedel-Crafts Acylation

This protocol is adapted from patented industrial processes utilizing a solid acid catalyst[5].

• Materials:

  • Isobutylbenzene (40 mmol)

  • Acetic anhydride (10 mmol)

  • Fe³⁺-exchanged zeolite beta catalyst (0.5 g)

  • Nitrogen gas

  • Round-bottomed flask (50 ml) with magnetic stirrer and reflux condenser

• Procedure:

  • To a 50 ml round-bottomed flask, add the Fe³⁺-exchanged zeolite beta catalyst (0.5 g), isobutylbenzene (40 mmol), and acetic anhydride (10 mmol).

  • Flush the flask with nitrogen gas.

  • Stir the reaction mixture at 130 °C.

  • Monitor the progress of the reaction by gas chromatography (GC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter the catalyst from the reaction mixture.

  • The crude product can be purified by distillation.

Synthesis of 4-Isobutylbenzoic Acid via Haloform Reaction

This protocol is a general laboratory procedure for the haloform oxidation of a methyl ketone[6][7].

• Materials:

  • 4'-Isobutylacetophenone

  • Household bleach (e.g., Clorox™, containing sodium hypochlorite)

  • 10% Sodium hydroxide (B78521) (NaOH) solution

  • Sodium sulfite (B76179) (Na₂SO₃)

  • Concentrated hydrochloric acid (HCl)

  • Diethyl ether

  • Test tubes, water bath, separatory funnel, Hirsch funnel

• Procedure:

  • In a large test tube, combine 4'-isobutylacetophenone, 6.3 mL of household bleach, and 0.5 mL of 10% NaOH solution.

  • Heat the mixture in a water bath at approximately 75°C for 20 minutes, with frequent shaking to ensure proper mixing.

  • After 20 minutes, add approximately 45 mg of sodium sulfite to quench any unreacted bleach. Shake the mixture for 5 minutes.

  • Cool the mixture to room temperature and transfer it to a separatory funnel.

  • Extract the aqueous layer with three portions of diethyl ether to remove any unreacted starting material and byproducts. Discard the ether layers.

  • Cool the remaining aqueous layer in an ice bath and acidify by the dropwise addition of concentrated HCl until the pH is below 3.

  • Collect the resulting white precipitate of 4-isobutylbenzoic acid by vacuum filtration using a Hirsch funnel.

  • Wash the crystals with a small amount of ice-cold water.

  • Allow the product to air dry. The product can be further purified by recrystallization from a suitable solvent.

Quantitative Data

Table 1: Physical and Chemical Properties of 4-Isobutylbenzoic Acid

Property	Value	Reference
IUPAC Name	4-(2-Methylpropyl)benzoic acid	[8]
CAS Number	38861-88-0	[8]
Molecular Formula	C₁₁H₁₄O₂	[8]
Molecular Weight	178.23 g/mol	[8]
Melting Point	144 °C	[9]
Boiling Point	Not available
Solubility	Soluble in methanol	[9]
pKa	Not available
LogP	3.7	[8]

Table 2: Spectroscopic Data for 4-Isobutylbenzoic Acid

Spectroscopy	Peak Assignments	Reference
¹H NMR	δ (ppm): 7.95 (d, 2H, Ar-H), 7.15 (d, 2H, Ar-H), 2.50 (d, 2H, CH₂), 1.85 (m, 1H, CH), 0.90 (d, 6H, CH₃)	[10][11]
¹³C NMR	δ (ppm): 172.5, 144.7, 130.3, 129.2, 126.6, 45.1, 30.2, 22.4	[11]
Infrared (IR)	ν (cm⁻¹): ~3000 (O-H stretch, broad), ~2960 (C-H stretch), ~1685 (C=O stretch), ~1610, 1460 (C=C stretch, aromatic)	[5][12][13]
Mass Spec. (MS)	m/z: 178 (M⁺), 163 (M⁺ - CH₃), 135 (M⁺ - C₃H₇), 121 (M⁺ - C₄H₉), 91, 77	[8][14]

Table 3: Comparison of Synthetic Yields for 4-Isobutylbenzoic Acid and its Precursor

Synthetic Method	Product	Yield (%)	Reference
Friedel-Crafts acylation of isobutylbenzene with acetic anhydride (Zeolite catalyst)	4'-Isobutylacetophenone	72	[1]
Haloform oxidation of acetophenone (B1666503) (general protocol)	Benzoic Acid	Low (can be optimized)	[7]
Carboxylation of Grignard Reagent (general protocol)	Carboxylic Acid	Can be high (>90%)	[4]

Key Pathways and Workflows

Synthesis of 4-Isobutylbenzoic Acid

The following diagram illustrates a common synthetic workflow for the production of 4-isobutylbenzoic acid, starting from isobutylbenzene.

A common synthetic route to 4-isobutylbenzoic acid.

Synthesis of the Fragrance Silvial®

4-Isobutylbenzoic acid serves as a precursor for the synthesis of Silvial® (3-(4-isobutylphenyl)-2-methylpropanal), a fragrance ingredient. The following workflow outlines the key transformations.

Synthetic pathway from 4-isobutylbenzoic acid to Silvial®.

Conclusion

The discovery and development of 4-isobutylbenzoic acid are inextricably linked to the commercial success of ibuprofen. While not a compound of major standalone historical significance, its role as a key synthetic intermediate has driven considerable research into its efficient production. The evolution from the multi-step Boots process to the greener BHC process for ibuprofen synthesis reflects the broader trends in industrial organic chemistry towards more sustainable and atom-economical routes, a development in which the chemistry of 4-isobutylbenzoic acid and its precursors has played a central part. Its continued use in both the pharmaceutical and fragrance industries ensures its ongoing relevance in applied organic synthesis. This guide has provided a detailed overview of its history, synthesis, and key chemical data, serving as a valuable resource for professionals in the field.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 4-Butylbenzoic acid(20651-71-2) 13C NMR [m.chemicalbook.com]
• 4. US3360551A - Carboxylation of grignard reagents in the presence of liquid co2 - Google Patents [patents.google.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. PubChemLite - 4-isobutylbenzoic acid (C11H14O2) [pubchemlite.lcsb.uni.lu]
• 7. webassign.net [webassign.net]
• 8. 4-Isobutylbenzoic acid | C11H14O2 | CID 38111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 4-Butylbenzoic acid(20651-71-2) 1H NMR [m.chemicalbook.com]
• 10. 4-tert-Butylbenzoic acid(98-73-7) 13C NMR spectrum [chemicalbook.com]
• 11. rsc.org [rsc.org]
• 12. IR Absorption Table [webspectra.chem.ucla.edu]
• 13. 4-Butylbenzoic acid, tetradecyl ester [webbook.nist.gov]
• 14. whitman.edu [whitman.edu]

Protocols & Analytical Methods

Application Notes and Protocols: Friedel-Crafts Acylation of Isobutylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts acylation of isobutylbenzene (B155976) is a cornerstone of organic synthesis, primarily utilized for the production of 4'-isobutylacetophenone (B122872). This ketone is a critical intermediate in the industrial synthesis of Ibuprofen, a widely used non-steroidal anti-inflammatory drug (NSAID). This reaction involves the introduction of an acyl group into the aromatic ring of isobutylbenzene, typically in the presence of a Lewis acid or solid acid catalyst. The para-substituted product is favored due to steric hindrance and electronic effects. These notes provide detailed protocols and comparative data for performing this important transformation.

Data Presentation: Reaction Parameters and Yields

The efficiency and selectivity of the Friedel-Crafts acylation of isobutylbenzene are highly dependent on the choice of catalyst, acylating agent, solvent, and reaction temperature. Below is a summary of various reported conditions and their outcomes.

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Time (h)	Isobutylbenzene Conversion (%)	4'-Isobutylacetophenone Selectivity (%)	Reference
AlCl₃	Acetyl chloride	Dichloromethane (B109758)	0 to rt	0.25	-	High	[1]
AlCl₃	Acetyl chloride	Excess isobutylbenzene	-10 to -75	-	-	High (para-isomer)	[2][3]
Zeolite Hβ	Acetic anhydride (B1165640)	1,2-Dichloroethane	80 - 120	12	Varies	Varies	[4]
Zeolite Hβ	Acetic anhydride	Solvent-free	80 - 120	12	Varies	Varies	[4]
Zeolite beta	Acetic anhydride	-	60 - 165	2 - 24	-	-	[5][6][7]
Hydrogen Fluoride (HF)	Acetic anhydride	-	-	-	-	-	[8]
AlKIT-6	Acetic anhydride	-	-	-	Varies	Varies	[9]

Experimental Protocols

Two representative protocols for the Friedel-Crafts acylation of isobutylbenzene are detailed below, one using a traditional Lewis acid catalyst (Aluminum Chloride) and another employing a solid acid catalyst (Zeolite).

Protocol 1: Aluminum Chloride Catalyzed Acylation

This protocol is a classic approach that generally offers high conversion and selectivity. However, it requires stoichiometric amounts of the Lewis acid and a stringent anhydrous environment.

Materials:

• Isobutylbenzene

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂), anhydrous

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Ice

• Round-bottom flask with a reflux condenser and an addition funnel

• Magnetic stirrer

• Separatory funnel

Procedure:

• Reaction Setup: In a fume hood, equip a dry 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and an addition funnel. Protect the apparatus from atmospheric moisture using drying tubes.

• Reagent Addition: Suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane (60 mL) in the flask and cool the mixture to 0°C in an ice bath.[1]

• Slowly add acetyl chloride (1.1 equivalents) dissolved in anhydrous dichloromethane (20 mL) to the stirred suspension via the addition funnel over 15-20 minutes.[1]

• After the addition of acetyl chloride, add isobutylbenzene (1.0 equivalent) dissolved in anhydrous dichloromethane (20 mL) dropwise over 30 minutes, maintaining the temperature at 0°C.[1]

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 15-30 minutes.[1]

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice (100 g) and concentrated hydrochloric acid (50 mL) with vigorous stirring.[1]

• Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 30 mL).[1]

• Combine the organic layers and wash sequentially with water (50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, 4'-isobutylacetophenone, can be purified by vacuum distillation.

Safety Precautions: Aluminum chloride is corrosive and reacts violently with water. Acetyl chloride is also corrosive and a lachrymator. Both should be handled with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.[1]

Protocol 2: Zeolite Beta Catalyzed Acylation

This protocol offers an environmentally benign alternative using a recyclable solid acid catalyst.

Materials:

• Isobutylbenzene

• Acetic anhydride

• Zeolite beta catalyst

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• Catalyst Activation: Activate the Zeolite beta catalyst by heating at a high temperature (e.g., 500°C) for several hours prior to use to ensure it is anhydrous.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add isobutylbenzene (10 mmol) and acetic anhydride.[4]

• Catalyst Addition: Add the activated Zeolite beta catalyst to the reaction mixture.

• Reaction: Heat the reaction mixture to a temperature between 80°C and 120°C with vigorous stirring for 12 hours.[4] The reaction can also be conducted under solvent-free conditions.[4]

• Catalyst Removal: After the reaction is complete, cool the mixture to room temperature and separate the catalyst by filtration. The catalyst can be washed, dried, and reused.

• Work-up and Purification: The filtrate contains the product, 4'-isobutylacetophenone. The excess acetic anhydride and acetic acid byproduct can be removed by washing with a dilute base followed by water. The product can then be purified by distillation.

Mandatory Visualizations

Experimental Workflow: AlCl₃ Catalyzed Friedel-Crafts Acylation

Caption: Workflow for AlCl₃ catalyzed acylation.

Signaling Pathway: General Mechanism of Friedel-Crafts Acylation

Caption: Mechanism of Friedel-Crafts acylation.

References

• 1. websites.umich.edu [websites.umich.edu]
• 2. WO2007044270A1 - Process for producing high purity ketones by friedel-crafts acylation at low temperature - Google Patents [patents.google.com]
• 3. WO2007044270A1 - Process for producing high purity ketones by friedel-crafts acylation at low temperature - Google Patents [patents.google.com]
• 4. ijcps.org [ijcps.org]
• 5. US6384285B1 - Process for the preparation of 4′-isobutylacetophenone - Google Patents [patents.google.com]
• 6. patents.justia.com [patents.justia.com]
• 7. DE60011870T2 - Process for the preparation of 4'-isobutylacetophenone - Google Patents [patents.google.com]
• 8. US5068448A - Process for the production of 4'-isobutylacetophenone - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of 4-Isobutylbenzoic Acid via Palladium-Catalyzed Carbonylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Isobutylbenzoic acid is a key intermediate in the synthesis of several non-steroidal anti-inflammatory drugs (NSAIDs), most notably ibuprofen. The palladium-catalyzed carbonylation of aryl halides has emerged as a powerful and versatile method for the synthesis of carboxylic acids and their derivatives. This approach offers a direct and efficient route to 4-isobutylbenzoic acid, utilizing readily available precursors. This document provides detailed application notes and experimental protocols for the synthesis of 4-isobutylbenzoic acid via the palladium-catalyzed carbonylation of 4-isobutylbromobenzene.

Reaction Principle

The synthesis involves the reaction of an aryl halide, in this case, 4-isobutylbromobenzene, with carbon monoxide (CO) in the presence of a palladium catalyst and a suitable nucleophile (water or an alcohol). The catalytic cycle, a fundamental concept in palladium-catalyzed cross-coupling reactions, generally involves the oxidative addition of the aryl halide to a Pd(0) species, followed by CO insertion to form a palladium-acyl complex. Subsequent reaction with a nucleophile and reductive elimination yields the desired carboxylic acid or ester and regenerates the active Pd(0) catalyst.

Experimental Protocols

The following protocols are based on optimized conditions for the palladium-catalyzed carbonylation of structurally similar aryl bromides and can be adapted for the synthesis of 4-isobutylbenzoic acid.

Protocol 1: Hydroxycarbonylation using Carbon Monoxide Gas

This protocol describes the direct synthesis of 4-isobutylbenzoic acid using water as the nucleophile.

Materials:

• 4-Isobutylbromobenzene

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Sodium Carbonate (Na₂CO₃)

• Toluene (B28343)

• Carbon Monoxide (CO) gas (lecture bottle or balloon)

• Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

• High-pressure reactor (autoclave) or a two-chamber reactor system

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add palladium(II) acetate (2 mol%) and Xantphos (2 mol%).

• Add toluene (2 mL per 1 mmol of aryl bromide).

• Stir the mixture at room temperature for 10-15 minutes to allow for catalyst pre-formation.

• Add 4-isobutylbromobenzene (1 mmol), sodium carbonate (3 mmol), and water (3-5 mmol).

• If using a high-pressure reactor, seal the vessel and purge with CO gas three times before pressurizing to the desired pressure (e.g., 1 to 10 atm). If using a balloon, fill a balloon with CO gas and attach it to the flask.

• Heat the reaction mixture to 80-100 °C and stir vigorously for the specified reaction time (typically 12-24 hours).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and carefully vent the CO gas in a well-ventilated fume hood.

• Acidify the reaction mixture with 1 M HCl to pH 2-3.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain 4-isobutylbenzoic acid.

Protocol 2: Alkoxycarbonylation followed by Hydrolysis

This two-step protocol involves the synthesis of an ester intermediate, which is then hydrolyzed to the carboxylic acid. This can sometimes offer advantages in terms of reaction conditions and purification.

Step 2a: Methoxycarbonylation of 4-Isobutylbromobenzene

Materials:

• 4-Isobutylbromobenzene

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos

• Sodium Carbonate (Na₂CO₃)

• Methanol (B129727)

• Toluene

• Carbon Monoxide (CO) gas

Procedure:

• Follow steps 1-3 from Protocol 1.

• Add 4-isobutylbromobenzene (1 mmol), sodium carbonate (3 mmol), and methanol (1.5 mmol).

• Pressurize the reactor with CO gas (atmospheric pressure is often sufficient for this ligand system).[1]

• Heat the reaction mixture to 80 °C and stir for 12-24 hours.[1]

• Monitor the reaction progress.

• After completion, cool the reaction and work up as described in Protocol 1 (omitting the acidification step) to isolate the methyl 4-isobutylbenzoate.

Step 2b: Hydrolysis of Methyl 4-Isobutylbenzoate

Materials:

• Methyl 4-isobutylbenzoate (from Step 2a)

• Sodium hydroxide (B78521) (NaOH) or Lithium hydroxide (LiOH)

• Methanol or Tetrahydrofuran (THF)/Water mixture

• Hydrochloric acid (HCl)

Procedure:

• Dissolve the methyl 4-isobutylbenzoate in a mixture of methanol and water (or THF/water).

• Add an excess of sodium hydroxide or lithium hydroxide (2-3 equivalents).

• Stir the mixture at room temperature or gentle heat (40-50 °C) until the hydrolysis is complete (monitored by TLC).

• Remove the organic solvent under reduced pressure.

• Acidify the aqueous residue with 1 M HCl to precipitate the 4-isobutylbenzoic acid.

• Collect the solid by filtration, wash with cold water, and dry to obtain the pure product.

Data Presentation

The following table summarizes typical reaction parameters for the palladium-catalyzed carbonylation of aryl bromides, which can be used as a starting point for the synthesis of 4-isobutylbenzoic acid.

Parameter	Protocol 1 (Hydroxycarbonylation)	Protocol 2a (Methoxycarbonylation)
Substrate	4-Isobutylbromobenzene	4-Isobutylbromobenzene
Palladium Source	Pd(OAc)₂ (2 mol%)	Pd(OAc)₂ (2 mol%)
Ligand	Xantphos (2 mol%)	Xantphos (2 mol%)
Base	Na₂CO₃ (3 equiv.)	Na₂CO₃ (3 equiv.)
Nucleophile	Water (3-5 equiv.)	Methanol (1.5 equiv.)
Solvent	Toluene	Toluene
CO Pressure	1-10 atm	1 atm[1]
Temperature	80-100 °C[1]	80 °C[1]
Typical Yield	Moderate to High	Moderate to High

Diagrams

Caption: Experimental workflow for the synthesis of 4-isobutylbenzoic acid.

Caption: Simplified catalytic cycle for hydroxycarbonylation.

References

• 1. Palladium-Catalyzed Carbonylation Reactions of Aryl Bromides at Atmospheric Pressure: A General System Based on Xantphos - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of 4-Isobutylbenzoic Acid using High-Performance Liquid Chromatography (HPLC)

Abstract

This application note presents a detailed and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 4-isobutylbenzoic acid. This method is applicable for routine quality control analysis and research purposes in the pharmaceutical and chemical industries. The described protocol offers a reliable and robust approach for the determination of 4-isobutylbenzoic acid, ensuring accuracy and precision in its quantification.

Introduction

4-Isobutylbenzoic acid is a key intermediate in the synthesis of various organic compounds and active pharmaceutical ingredients. Accurate quantification of this compound is crucial for monitoring reaction progress, ensuring product quality, and meeting regulatory requirements. High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used analytical technique that provides the necessary selectivity and sensitivity for this purpose. This document outlines a comprehensive protocol for the HPLC analysis of 4-isobutylbenzoic acid, including sample preparation, chromatographic conditions, and method validation.

Experimental

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Chromatographic Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for optimal separation.

• Chemicals and Reagents:

  • 4-Isobutylbenzoic acid reference standard (purity > 99%)

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade or purified)

  • Phosphoric acid or Formic acid (analytical grade)

• Glassware and Consumables: Volumetric flasks, pipettes, autosampler vials, and syringe filters (0.45 µm).

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis of 4-isobutylbenzoic acid.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (v/v)
Gradient Program	A gradient elution may be optimized for complex samples.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detector	UV
Detection Wavelength	235 nm

Protocols

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 4-isobutylbenzoic acid reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions will be used to construct the calibration curve.

Sample Preparation

• Accurately weigh a sample containing 4-isobutylbenzoic acid.

• Dissolve the sample in a suitable solvent, which should ideally be the mobile phase.[1]

• Ensure the final concentration of 4-isobutylbenzoic acid in the sample solution falls within the linear range of the calibration curve.

• Filter the sample solution through a 0.45 µm syringe filter into an autosampler vial prior to injection.[2]

Method Validation

The developed HPLC method was validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for the intended purpose. The validation parameters are summarized below.

Linearity

The linearity of the method was evaluated by analyzing the prepared working standard solutions at different concentration levels. The peak area response was plotted against the corresponding concentration, and a linear regression analysis was performed.

Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999

Accuracy

The accuracy of the method was determined by performing recovery studies. Known amounts of 4-isobutylbenzoic acid were spiked into a blank matrix at three different concentration levels (low, medium, and high). The percentage recovery was then calculated.

Spiked Level	Mean Recovery (%)	% RSD
Low	99.5	1.2
Medium	100.2	0.8
High	99.8	1.0

Precision

The precision of the method was assessed by determining the repeatability (intra-day precision) and intermediate precision (inter-day precision). This was done by injecting six replicate samples of the same concentration on the same day and on three different days.

Precision Type	% RSD
Repeatability (Intra-day)	< 2.0
Intermediate (Inter-day)	< 2.0

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

Parameter	Result (µg/mL)
LOD	0.1
LOQ	0.3

Experimental Workflow and Diagrams

The overall workflow for the quantification of 4-isobutylbenzoic acid is depicted in the following diagram.

Caption: Experimental workflow for HPLC quantification.

Conclusion

The developed and validated HPLC method provides a simple, accurate, and precise means for the quantification of 4-isobutylbenzoic acid. The method is suitable for routine analysis in quality control laboratories and for research applications where reliable determination of this compound is required. The short analysis time and simple sample preparation procedure make this method efficient and cost-effective.

References

• 1. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 2. benchchem.com [benchchem.com]

Application Note: FT-IR Spectroscopy for the Functional Group Analysis of 4-Isobutylbenzoic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4-Isobutylbenzoic acid is a key intermediate in the synthesis of several pharmaceuticals, most notably Ibuprofen. Its purity and structural integrity are paramount for the efficacy and safety of the final drug product. Fourier-Transform Infrared (FT-IR) spectroscopy is a rapid, non-destructive, and highly effective analytical technique for the identification and verification of functional groups within a molecule. This application note provides a detailed protocol for the FT-IR analysis of 4-isobutylbenzoic acid, outlining the characteristic vibrational frequencies of its principal functional groups.

Principle of FT-IR Spectroscopy

FT-IR spectroscopy operates on the principle that chemical bonds in a molecule vibrate at specific frequencies. When infrared radiation is passed through a sample, the molecules absorb energy at frequencies corresponding to their natural vibrational modes. An FT-IR spectrometer measures this absorption and generates a spectrum, which is a plot of absorbance (or transmittance) versus wavenumber (cm⁻¹). This spectrum serves as a unique "molecular fingerprint," allowing for the identification of the functional groups present.

Functional Group Analysis of 4-Isobutylbenzoic Acid

The structure of 4-isobutylbenzoic acid contains three key regions that give rise to characteristic absorption bands in the IR spectrum: the carboxylic acid group, the aromatic ring, and the isobutyl group.

• Carboxylic Acid (-COOH): This group is identified by a very broad O-H stretching band, often overlapping with C-H stretching vibrations, due to strong hydrogen bonding between molecules.[1][2][3] A sharp and intense carbonyl (C=O) stretching absorption is also a key indicator.[1][2]

• Aromatic Ring: The benzene (B151609) ring exhibits characteristic C-H stretching vibrations at wavenumbers slightly higher than those of aliphatic C-H bonds.[4][5] It also shows several medium-intensity C=C stretching absorptions within the ring.[4][5]

• Isobutyl Group (-CH₂CH(CH₃)₂): This aliphatic group is characterized by C-H stretching vibrations just below 3000 cm⁻¹.

Data Presentation: Characteristic FT-IR Absorption Bands

The expected FT-IR absorption bands for 4-isobutylbenzoic acid are summarized in the table below.

Wavenumber (cm⁻¹)	Vibration Mode	Functional Group	Intensity
3300 - 2500	O-H Stretch	Carboxylic Acid	Broad, Strong
3100 - 3000	=C-H Stretch	Aromatic Ring	Medium
2960 - 2850	-C-H Stretch	Isobutyl Group	Strong
1760 - 1690	C=O Stretch	Carboxylic Acid	Strong, Sharp
1600 - 1585	C=C Stretch (in-ring)	Aromatic Ring	Medium
1500 - 1400	C=C Stretch (in-ring)	Aromatic Ring	Medium
1440 - 1395	O-H Bend	Carboxylic Acid	Medium
1320 - 1210	C-O Stretch	Carboxylic Acid	Strong
950 - 910	O-H Bend (out-of-plane)	Carboxylic Acid	Broad, Medium
900 - 675	C-H Bend (out-of-plane)	Aromatic Ring	Strong

Experimental Protocols

This section details the methodology for acquiring an FT-IR spectrum of 4-isobutylbenzoic acid using the Potassium Bromide (KBr) pellet technique.

Materials and Equipment:

• 4-Isobutylbenzoic acid sample

• FT-IR grade Potassium Bromide (KBr), desiccated

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• FT-IR Spectrometer

• Spatula

• Analytical balance

Protocol: KBr Pellet Sample Preparation and Analysis

• Drying: Ensure both the 4-isobutylbenzoic acid sample and KBr powder are completely dry to avoid interference from water absorption bands in the spectrum. Dry in a vacuum oven if necessary.

• Sample Weighing: Weigh approximately 1-2 mg of the 4-isobutylbenzoic acid sample and 100-200 mg of KBr powder. The sample-to-KBr ratio should be roughly 1:100.

• Grinding and Mixing: Transfer the weighed sample and KBr to a clean, dry agate mortar. Gently grind the mixture with the pestle for several minutes until a fine, homogeneous powder is obtained. The fine particle size is crucial to minimize scattering of the infrared radiation.

• Pellet Formation:

  • Transfer a portion of the powder mixture into the collar of the pellet-forming die.

  • Distribute the powder evenly across the bottom surface of the die.

  • Place the plunger into the collar and carefully transfer the assembly to the hydraulic press.

  • Apply pressure (typically 7-10 tons) for several minutes. The applied pressure will cause the KBr to flow and form a transparent or semi-transparent pellet.

• Pellet Inspection: Carefully remove the die from the press and extract the KBr pellet. A good pellet should be thin and transparent. If the pellet is opaque or brittle, it indicates insufficient grinding, inadequate pressure, or the presence of moisture.

• Spectrum Acquisition:

  • Place the KBr pellet into the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment to account for atmospheric CO₂ and water vapor.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio over a range of 4000 to 400 cm⁻¹.

• Data Processing: The resulting spectrum should be baseline-corrected and the peaks labeled for analysis and interpretation.

Alternative Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a modern, rapid alternative that requires minimal sample preparation.

• Setup: Ensure the ATR crystal (e.g., diamond or germanium) is clean.

• Background Scan: Record a background spectrum with the clean, empty ATR crystal.

• Sample Application: Place a small amount of the 4-isobutylbenzoic acid powder directly onto the ATR crystal.

• Pressure Application: Use the pressure clamp to ensure firm contact between the sample and the crystal.

• Spectrum Acquisition: Collect the FT-IR spectrum.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft tissue after analysis.

Visualizations

Caption: Experimental workflow for FT-IR analysis using the KBr pellet method.

Caption: Functional groups of 4-isobutylbenzoic acid and their IR regions.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. 20.8 Spectroscopy of Carboxylic Acids and Nitriles - Organic Chemistry | OpenStax [openstax.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Application of 4-Isobutylbenzoic Acid in Fragrance Synthesis: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Isobutylbenzoic acid is a key aromatic carboxylic acid that serves as a crucial starting material in the synthesis of valuable fragrance compounds. Its primary application in the fragrance industry is as a precursor to 4-isobutylbenzaldehyde (B42465), an important intermediate for the production of Silvial® (also known as 2-methyl-3-[4-(2-methylpropyl)phenyl]propanal), a potent and popular muguet (lily-of-the-valley) fragrance ingredient.[1][2] This document provides detailed application notes and experimental protocols for the synthesis of fragrance precursors from 4-isobutylbenzoic acid, presents quantitative data in a structured format, and includes visualizations of the synthetic pathways.

Fragrance Profile of the Target Molecule: Silvial®

Silvial® is highly valued for its powerful, fresh, and vibrant floral scent, with a distinct lily-of-the-valley character.[1][3] It possesses a fresh aldehydic touch with a subtle citrus undertone.[4] This fragrance ingredient is utilized in a variety of perfumery applications to impart a fresh, aquatic lift and to create modern floral accords.[3][5]

Table 1: Fragrance Characteristics of Silvial®

Characteristic	Description	References
Odor Family	Floral	[1][3]
Odor Description	Powerful, vibrant muguet (lily-of-the-valley), fresh, aldehydic, with a slight citrus undertone and marine-green facets.	[1][3][4][6]
Usage Level in Perfume Concentrate	1% - 15%	[1][3]
Tenacity on Blotter	1 week	[1][3]

Synthetic Pathways from 4-Isobutylbenzoic Acid to 4-Isobutylbenzaldehyde

There are two primary synthetic routes for the conversion of 4-isobutylbenzoic acid to 4-isobutylbenzaldehyde, which is the key intermediate for Silvial®.[2]

• Route 1: A two-step process involving the reduction of 4-isobutylbenzoic acid to 4-isobutylbenzyl alcohol, followed by the oxidation of the alcohol to the target aldehyde.

• Route 2: A two-step process involving the conversion of 4-isobutylbenzoic acid to 4-isobutylbenzoyl chloride, followed by the Rosenmund reduction of the acid chloride to the aldehyde.[2]

The following sections provide detailed experimental protocols for each of these synthetic steps.

Experimental Protocols

Route 1: Synthesis via 4-Isobutylbenzyl Alcohol Intermediate

This route involves two main experimental procedures: the reduction of the carboxylic acid and the subsequent oxidation of the resulting alcohol.

This protocol utilizes a sodium borohydride (B1222165) and iodine reduction system.

Materials:

• 4-Isobutylbenzoic acid

• Sodium borohydride (NaBH₄)

• Iodine (I₂)

• Diethyl ether (anhydrous)

• 3M Sodium hydroxide (B78521) (NaOH) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under an inert atmosphere, prepare a suspension of sodium borohydride (0.60 g) in anhydrous diethyl ether (220 mL).

• Slowly add a solution of 4-isobutylbenzoic acid (1.80 g) in diethyl ether to the NaBH₄ suspension at room temperature with stirring.

• Continue stirring until the evolution of gas ceases (approximately 15 minutes).[7]

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add a solution of iodine (0.65 g) in diethyl ether (25 mL) to the cooled mixture. A further evolution of hydrogen gas will be observed.[7]

• Stir the reaction mixture at 0°C for an additional 1.5 hours.[7]

• Carefully quench the reaction by the dropwise addition of dilute hydrochloric acid (8 mL).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

• Combine the organic extracts and wash with 3M sodium hydroxide solution (37 mL), followed by brine.[8]

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield crude 4-isobutylbenzyl alcohol.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

This protocol employs pyridinium (B92312) chlorochromate (PCC) as the oxidizing agent.

Materials:

• 4-Isobutylbenzyl alcohol

• Pyridinium chlorochromate (PCC)

• Dichloromethane (DCM, anhydrous)

• Silica gel

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 4-isobutylbenzyl alcohol (1 equivalent) in anhydrous dichloromethane.[9]

• To the stirred solution, add pyridinium chlorochromate (PCC) (1.5 equivalents) portion-wise at room temperature.[9]

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.[9]

• Upon completion, dilute the reaction mixture with diethyl ether.

• Filter the mixture through a pad of silica gel using a Buchner funnel to remove the chromium salts.[9][10]

• Wash the silica gel pad with additional diethyl ether.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate (B1210297) gradient to afford 4-isobutylbenzaldehyde as a colorless oil.[9]

Route 2: Synthesis via 4-Isobutylbenzoyl Chloride Intermediate

This route involves the formation of an acid chloride followed by a selective reduction.

This protocol uses thionyl chloride to convert the carboxylic acid to the acyl chloride.

Materials:

• 4-Isobutylbenzoic acid

• Thionyl chloride (SOCl₂)

• Pyridine (B92270) (optional, as catalyst)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Distillation apparatus (for purification)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, place 4-isobutylbenzoic acid (1 equivalent).

• Slowly add thionyl chloride (2 equivalents) to the flask. A few drops of pyridine can be added as a catalyst.[11][12]

• Heat the reaction mixture to reflux (approximately 80°C) for 1-2 hours, or until the evolution of HCl and SO₂ gases ceases.[11]

• After cooling to room temperature, remove the excess thionyl chloride by distillation under reduced pressure.[11]

• The crude 4-isobutylbenzoyl chloride can be purified by vacuum distillation.

This protocol is a catalytic hydrogenation that selectively reduces the acyl chloride to an aldehyde.[13]

Materials:

• 4-Isobutylbenzoyl chloride

• Rosenmund catalyst (Palladium on Barium Sulfate, Pd/BaSO₄)

• Catalyst poison (e.g., quinoline-sulfur or thiourea)

• Anhydrous solvent (e.g., toluene, xylene)

• Hydrogen gas (H₂)

• Reaction vessel suitable for hydrogenation (e.g., a three-necked flask with a gas inlet, reflux condenser, and stirrer)

• Heating mantle

Procedure:

• Set up the hydrogenation apparatus in a well-ventilated fume hood.

• In the reaction vessel, suspend the Rosenmund catalyst (typically 5% Pd on BaSO₄) and a small amount of catalyst poison in the anhydrous solvent.[14][15]

• Heat the suspension to the boiling point of the solvent.

• Bubble a steady stream of hydrogen gas through the stirred, refluxing suspension.

• Slowly add a solution of 4-isobutylbenzoyl chloride in the same anhydrous solvent to the reaction mixture.

• Monitor the reaction by observing the evolution of HCl gas (which can be tested with moist litmus (B1172312) paper) and by TLC or GC analysis of the reaction mixture.

• Upon completion of the reaction (cessation of HCl evolution), cool the mixture to room temperature.

• Filter the catalyst from the reaction mixture.

• Wash the filtrate with a dilute sodium bicarbonate solution to remove any remaining HCl, followed by washing with water.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄).

• Remove the solvent under reduced pressure to obtain the crude 4-isobutylbenzaldehyde.

• Purify the product by vacuum distillation.

Quantitative Data

The following tables summarize the typical yields and key properties of the synthesized compounds.

Table 2: Summary of Reaction Yields

Reaction	Starting Material	Product	Key Reagents	Typical Yield (%)	References
Oxidation of 4-Isobutylbenzyl Alcohol	4-Isobutylbenzyl Alcohol	4-Isobutylbenzaldehyde	PCC or DMP	70-90%	[9]
Rosenmund Reduction	4-Isobutylbenzoyl Chloride	4-Isobutylbenzaldehyde	Pd/BaSO₄, H₂	Generally high, can be up to 90% with a base	[15]

Table 3: Physical and Spectroscopic Data for 4-Isobutylbenzaldehyde

Property	Value	References
Molecular Formula	C₁₁H₁₄O	[16]
Molecular Weight	162.23 g/mol	[16]
Appearance	Colorless oil	[17]
Boiling Point	258 °C	[16]
Density	0.96 g/cm³	[16]
Refractive Index	1.5210-1.5250	[16]
Purity (GC)	>95.0%	[17]
¹H NMR	Spectral data available	[18]
¹³C NMR	Spectral data available	[18]

Visualized Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate the synthetic pathways described above.

Caption: Synthetic pathway for 4-isobutylbenzaldehyde via an alcohol intermediate.

Caption: Synthetic pathway for 4-isobutylbenzaldehyde via an acyl chloride intermediate.

Conclusion

4-Isobutylbenzoic acid is a valuable and versatile starting material for the synthesis of the important fragrance intermediate, 4-isobutylbenzaldehyde. The two primary synthetic routes, via either an alcohol or an acyl chloride intermediate, offer flexibility in reagent choice and reaction conditions. The detailed protocols and quantitative data provided herein are intended to serve as a comprehensive resource for researchers and professionals in the fields of fragrance chemistry and organic synthesis. Careful execution of these procedures can lead to the efficient production of 4-isobutylbenzaldehyde, a key component in the creation of sophisticated floral fragrances.

References

• 1. Perfumers Apprentice - Silvial® (Givaudan) [shop.perfumersapprentice.com]
• 2. researchgate.net [researchgate.net]
• 3. fraterworks.com [fraterworks.com]
• 4. cyclamen homoaldehyde, 6658-48-6 [thegoodscentscompany.com]
• 5. Silvial (Giv) - Hekserij [eng.hekserij.nl]
• 6. olfactorian.com [olfactorian.com]
• 7. ijbi.edwiserinternational.com [ijbi.edwiserinternational.com]
• 8. svedbergopen.com [svedbergopen.com]
• 9. benchchem.com [benchchem.com]
• 10. public.websites.umich.edu [public.websites.umich.edu]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Rosenmund reduction - Wikipedia [en.wikipedia.org]
• 14. jk-sci.com [jk-sci.com]
• 15. juniperpublishers.com [juniperpublishers.com]
• 16. 4-Isobutylbenzaldehyde | 40150-98-9 [chemicalbook.com]
• 17. labproinc.com [labproinc.com]
• 18. 4-Isobutylbenzaldehyde(40150-98-9) 1H NMR spectrum [chemicalbook.com]

Application Notes and Protocols: The Role of 4-Isobutylbenzoic Acid and Key Synthesis Routes of Ibuprofen

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ibuprofen (B1674241), chemically known as 2-(4-isobutylphenyl)propanoic acid, is a widely used non-steroidal anti-inflammatory drug (NSAID) for pain relief, fever reduction, and inflammation control.[1] Its synthesis has been a subject of extensive research, leading to the development of various synthetic pathways. A common point of inquiry revolves around the role of 4-isobutylbenzoic acid in this process. Contrary to what its structure might suggest, 4-isobutylbenzoic acid is not a primary precursor or intermediate in the industrially significant synthesis routes of ibuprofen. Instead, it is primarily identified as an impurity in the final drug substance.[2][3]

The two most prominent commercial methods for ibuprofen synthesis are the Boots process and the Boots-Hoechst-Celanese (BHC) process. Both of these routes commence with isobutylbenzene (B155976) and proceed through the key intermediate, 4'-isobutylacetophenone (B122872).[1] This document provides a detailed overview of these two pivotal synthesis pathways, including experimental protocols, quantitative data, and process visualizations, to elucidate the established chemistry of ibuprofen production.

The Role of 4-Isobutylbenzoic Acid

As established, 4-isobutylbenzoic acid is not a standard starting material for the synthesis of ibuprofen. Its presence in the final product is considered an impurity. The formation of this impurity could potentially occur through the oxidation of intermediates or the final ibuprofen molecule under certain conditions, though specific pathways for its formation as a byproduct are not extensively detailed in the primary synthesis literature. High-performance liquid chromatography (HPLC) methods are employed to detect and quantify related substances, including 4-isobutylbenzoic acid, in ibuprofen raw materials and finished products to ensure their purity.[2]

Established Synthesis Routes of Ibuprofen

The industrial production of ibuprofen has been dominated by two main processes: the original Boots process and the greener BHC process.

The Boots Process (The "Brown" Synthesis)

Developed by the Boots Company in the 1960s, this was the original multi-step synthesis for ibuprofen.[4] It is often referred to as the "brown" synthesis due to its generation of significant chemical waste.[5]

Reaction Scheme: The Boots process is a six-step synthesis starting from isobutylbenzene.[1]

Experimental Protocol:

• Friedel-Crafts Acylation: Isobutylbenzene is reacted with acetyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to form 4'-isobutylacetophenone.[1][6]

• Darzens Reaction: The resulting ketone undergoes a Darzens reaction with ethyl chloroacetate (B1199739) to yield an α,β-epoxy ester.[1][6]

• Hydrolysis and Decarboxylation: The epoxy ester is then hydrolyzed and decarboxylated to form an aldehyde.[1]

• Oximation: The aldehyde reacts with hydroxylamine (B1172632) to form an aldoxime.[1]

• Dehydration: The aldoxime is dehydrated to form a nitrile.[1]

• Hydrolysis: The final step involves the acid-catalyzed hydrolysis of the nitrile to produce ibuprofen.[1]

Quantitative Data:

Parameter	Value	Reference
Number of Steps	6	[1]
Overall Atom Economy	~40%	[1][7]
Key Reagents	Isobutylbenzene, Acetyl chloride, AlCl₃, Ethyl chloroacetate, Hydroxylamine	[1][6]
Byproducts	Large amounts of aluminum chloride hydrate (B1144303) and other inorganic salts	[5]

The BHC Process (The "Green" Synthesis)

Developed by the Boots-Hoechst-Celanese (BHC) Company, this three-step process is a significant improvement over the Boots process, particularly in terms of environmental impact and efficiency.[1][8] It is considered a "green" synthesis due to its high atom economy and the recycling of key reagents.[5][8]

Reaction Scheme: The BHC process streamlines the synthesis into three steps.[1]

Experimental Protocol:

• Friedel-Crafts Acylation: Isobutylbenzene is acylated with acetic anhydride (B1165640) using anhydrous hydrogen fluoride (B91410) (HF) as both the catalyst and the solvent. The HF is recovered and reused.[5][9] This reaction is typically carried out in a plug flow reactor at approximately 80°C and 700 kPa.[9] The product, 4'-isobutylacetophenone, is obtained in high purity (>99%).[9]

• Hydrogenation: The 4'-isobutylacetophenone is catalytically hydrogenated to form 1-(4-isobutylphenyl)ethanol. A common catalyst for this step is Raney nickel or palladium on carbon.[1] The resulting alcohol is then heated to around 120°C.[9]

• Carbonylation: The alcohol is carbonylated with carbon monoxide in the presence of a palladium catalyst to directly yield ibuprofen.[1][10] This step is carried out at elevated temperature and pressure.[11]

Quantitative Data:

Parameter	Value	Reference
Number of Steps	3	[1]
Overall Atom Economy	~77% (up to 99% with acetic acid recovery)	[7]
Key Reagents	Isobutylbenzene, Acetic anhydride, Anhydrous Hydrogen Fluoride, Raney Nickel/Palladium catalyst, Carbon Monoxide	[1][5][9]
Byproducts	Acetic acid (recyclable), Water	[8]
Yield (Step 2 - Hydrogenation)	96.6%	[11]
Conversion (Step 3 - Carbonylation)	~99%	[11]

Visualizations

Synthesis Pathways

Caption: Comparative synthesis pathways of Ibuprofen.

Experimental Workflow

Caption: Generalized workflow for the synthesis of Ibuprofen.

Conclusion

The synthesis of ibuprofen is a well-established process in the pharmaceutical industry, with the BHC process being the preferred method due to its efficiency and adherence to the principles of green chemistry. The role of 4-isobutylbenzoic acid in these syntheses is primarily that of a known impurity, rather than a synthetic precursor. For researchers and professionals in drug development, understanding the nuances of the established synthetic routes, including reaction conditions, yields, and potential impurities, is crucial for process optimization, quality control, and the development of novel, even more sustainable, manufacturing methods.

References

• 1. Synthesis of ibuprofen from benzene - The Science Snail [sciencesnail.com]
• 2. researchgate.net [researchgate.net]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. scheikundeinbedrijf.nl [scheikundeinbedrijf.nl]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. medicilon.com [medicilon.com]
• 9. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 10. EP0284310A1 - Process for producing ibuprofen - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Esterification of 4-Isobutylbenzoic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Esterification is a fundamental reaction in organic synthesis, widely employed in the pharmaceutical industry for the production of active pharmaceutical ingredients (APIs) and their intermediates. This document provides a detailed experimental protocol for the esterification of 4-isobutylbenzoic acid to synthesize its corresponding esters, which are valuable compounds in medicinal chemistry and materials science. The primary method detailed is the Fischer-Speier esterification, an acid-catalyzed reaction between a carboxylic acid and an alcohol.[1][2][3] This process is an equilibrium reaction, and strategies to drive it towards the product, such as using an excess of the alcohol, are discussed.[2][3] Both traditional reflux and microwave-assisted techniques are presented as viable options.[2][4]

Reaction Principle

The Fischer esterification involves the reaction of 4-isobutylbenzoic acid with an alcohol (e.g., ethanol (B145695) to produce ethyl 4-isobutylbenzoate) in the presence of a strong acid catalyst, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[1][3] The reaction is reversible and produces water as a byproduct.[1][3]

Overall Reaction:

C₁₁H₁₄O₂ (4-Isobutylbenzoic Acid) + R-OH (Alcohol) ⇌ C₁₁H₁₃O₂R (4-Isobutylbenzoate Ester) + H₂O

The mechanism involves the initial protonation of the carbonyl oxygen of the carboxylic acid by the catalyst, which enhances the electrophilicity of the carbonyl carbon. The alcohol then acts as a nucleophile, attacking the activated carbonyl carbon. Subsequent proton transfer and elimination of a water molecule yield the ester and regenerate the acid catalyst.[2]

Experimental Protocols

Method 1: Traditional Reflux

This protocol describes a standard laboratory procedure for the esterification of 4-isobutylbenzoic acid using conventional heating under reflux.

Materials:

• 4-Isobutylbenzoic acid

• Ethanol (or other suitable alcohol), anhydrous

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether or Ethyl acetate (B1210297)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Boiling chips

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Apparatus for distillation (optional, for purification)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, combine 4-isobutylbenzoic acid and a 5-10 fold molar excess of anhydrous ethanol. Add a magnetic stir bar and a few boiling chips.

• Catalyst Addition: While stirring the mixture, carefully and slowly add a catalytic amount of concentrated sulfuric acid (approximately 3-5 mol% relative to the carboxylic acid).[2] Caution: The addition of sulfuric acid is exothermic.

• Reflux: Attach a reflux condenser to the flask and ensure a steady flow of cold water through it. Heat the mixture to a gentle reflux using a heating mantle or oil bath and maintain the reflux for 2-4 hours.[3][5] The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).[6]

• Work-up - Quenching and Extraction: After the reaction is complete (as indicated by TLC or time), allow the mixture to cool to room temperature.

  • Transfer the cooled mixture to a separatory funnel.

  • Add diethyl ether or ethyl acetate to dissolve the organic components.[2]

  • Slowly add a 5% aqueous solution of sodium bicarbonate to neutralize the unreacted acid and the catalyst.[1][2] Swirl gently and vent the funnel frequently to release the pressure from the evolved CO₂ gas.[2] Continue adding the bicarbonate solution until the effervescence ceases.

  • Separate the organic layer from the aqueous layer.

  • Wash the organic layer sequentially with water and then with brine.[1]

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous sodium sulfate or magnesium sulfate.[2][3]

• Solvent Removal: Filter the drying agent and concentrate the organic solution using a rotary evaporator to remove the solvent and excess alcohol, yielding the crude ester.

• Purification: The crude product can be further purified by distillation under reduced pressure or by column chromatography if necessary.[1][7]

Method 2: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis can significantly reduce reaction times.[4]

Equipment:

• Single-mode microwave reactor with sealed reaction vessels.[4]

Procedure:

• Reaction Setup: In a microwave reaction vessel, combine 4-isobutylbenzoic acid, ethanol (1.0 mL per 0.25 g of acid), and a catalytic amount of concentrated H₂SO₄ (e.g., 4%).[2][4]

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 100-120°C) for a short duration (e.g., 10-30 minutes).[4] The optimal time and temperature should be determined empirically.

• Work-up and Purification: Follow the same work-up and purification procedures as described in the traditional reflux method.

Data Presentation

The following table summarizes typical quantitative data for the Fischer esterification of benzoic acid derivatives, which can be expected to be similar for 4-isobutylbenzoic acid.

Parameter	Traditional Reflux	Microwave-Assisted	Reference(s)
Reaction Time	2 - 4 hours	10 - 30 minutes	[3][4][5]
Temperature	Reflux temperature of the alcohol (e.g., Ethanol ~78°C)	100 - 120°C	[4]
Catalyst	H₂SO₄ or p-TsOH	H₂SO₄	[3][4]
Typical Yield	70 - 95%	>85%	[3][8][9]
Purity	>95% after purification	>95% after purification	-

Mandatory Visualization

Experimental Workflow Diagram

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. benchchem.com [benchchem.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.uoi.gr [chem.uoi.gr]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. 2017erp.com [2017erp.com]
• 9. researchgate.net [researchgate.net]

Application Note &amp; Protocol: Analytical Method Development for 4-Isobutylbenzoic Acid

Introduction

4-Isobutylbenzoic acid is a key intermediate in the synthesis of various pharmaceuticals and other organic compounds. Accurate and reliable analytical methods are crucial for its quantification in different matrices during process development, quality control, and stability studies. This document provides detailed protocols for the determination of 4-isobutylbenzoic acid using High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry.

Analytical Methods Overview

A comparative overview of the primary analytical techniques for 4-isobutylbenzoic acid is presented below. The choice of method will depend on the specific requirements of the analysis, such as sensitivity, selectivity, and sample matrix complexity.

Analytical Method	Principle	Typical Analytes	Advantages	Disadvantages
HPLC-UV	Separation based on polarity, detection by UV absorbance.	4-Isobutylbenzoic acid and related impurities.	Robust, widely available, good for routine analysis.[1]	Moderate sensitivity.
GC-MS	Separation of volatile compounds, identification and quantification by mass spectrometry.	Volatile derivatives of 4-isobutylbenzoic acid.	High sensitivity and selectivity, excellent for structural elucidation.[1]	Requires derivatization for non-volatile compounds.[1]
UV-Vis Spectrophotometry	Measurement of UV absorbance at a specific wavelength.	4-Isobutylbenzoic acid in simple matrices.	Simple, rapid, and cost-effective.	Low specificity, susceptible to interference from other UV-absorbing compounds.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV) Method

This method is suitable for the routine quantification of 4-isobutylbenzoic acid in bulk drug substances and intermediates.

3.1.1. Instrumentation and Chromatographic Conditions

• System: High-Performance Liquid Chromatograph with a UV detector.

• Column: C18 column (e.g., 4.6 mm x 150 mm, 5 µm).[1]

• Mobile Phase:

  • A: 0.1% Phosphoric acid in water.[1]

  • B: Acetonitrile.[1]

• Gradient: A typical gradient could start with a higher percentage of A, gradually increasing B to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 230 nm.[1][2]

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

3.1.2. Reagent and Standard Preparation

• Mobile Phase A: Add 1.0 mL of phosphoric acid to 1000 mL of HPLC-grade water and mix well.

• Mobile Phase B: HPLC-grade acetonitrile.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 4-isobutylbenzoic acid reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with acetonitrile.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations in the desired range (e.g., 1-100 µg/mL).

3.1.3. Sample Preparation

Accurately weigh a sample containing 4-isobutylbenzoic acid and dissolve it in a suitable solvent (e.g., mobile phase). Filter the solution through a 0.45 µm syringe filter before injection.[1]

3.1.4. Quantification

Create a calibration curve by plotting the peak area of the calibration standards against their known concentrations. Determine the concentration of 4-isobutylbenzoic acid in the sample by interpolating its peak area from the calibration curve.

3.1.5. Method Validation

The analytical method should be validated according to ICH guidelines, assessing parameters such as:

• Specificity: Analyze a blank and a spiked sample to ensure no interference at the retention time of 4-isobutylbenzoic acid.

• Linearity: Analyze a series of at least five concentrations across the intended range. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking a known amount of 4-isobutylbenzoic acid into a blank matrix. The recovery should be within 98-102%.

• Precision:

  • Repeatability (Intra-day precision): Analyze at least six replicate samples at 100% of the test concentration. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst. The RSD should be ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or the standard deviation of the response and the slope of the calibration curve.[3]

Caption: GC-MS method development workflow.

UV-Vis Spectrophotometry Method

This is a simple and rapid method for the quantification of 4-isobutylbenzoic acid in samples with a simple and known matrix.

3.3.1. Instrumentation

• System: UV-Vis Spectrophotometer.

3.3.2. Procedure

• Determine λmax: Scan a standard solution of 4-isobutylbenzoic acid (e.g., 10 µg/mL in methanol) from 200-400 nm to determine the wavelength of maximum absorbance (λmax). The λmax for similar benzoic acid compounds is around 230 nm. [2]2. Prepare Calibration Curve: Prepare a series of standard solutions of 4-isobutylbenzoic acid in the same solvent used for the sample. Measure the absorbance of each standard at the λmax. Plot a graph of absorbance versus concentration.

• Sample Analysis: Prepare the sample in the same solvent and measure its absorbance at the λmax.

• Quantification: Determine the concentration of 4-isobutylbenzoic acid in the sample from the calibration curve.

Data Presentation

Quantitative data from method validation should be summarized in clear and concise tables for easy comparison.

Table 1: HPLC Method Validation Summary

Parameter	Result	Acceptance Criteria
Linearity (r²)	0.9995	≥ 0.999
Accuracy (% Recovery)	99.5%	98.0 - 102.0%
Precision (RSD%)
- Repeatability	0.8%	≤ 2.0%
- Intermediate Precision	1.2%	≤ 2.0%
LOD (µg/mL)	0.1	Report
LOQ (µg/mL)	0.3	Report

Table 2: GC-MS Method Validation Summary

Parameter	Result	Acceptance Criteria
Linearity (r²)	0.9998	≥ 0.999
Accuracy (% Recovery)	101.2%	95.0 - 105.0%
Precision (RSD%)
- Repeatability	1.5%	≤ 5.0%
- Intermediate Precision	2.1%	≤ 5.0%
LOD (ng/mL)	0.05	Report
LOQ (ng/mL)	0.15	Report

Conclusion

This application note provides a comprehensive guide to the development and validation of analytical methods for 4-isobutylbenzoic acid. The choice of method should be based on the specific analytical requirements, with HPLC-UV being suitable for routine analysis, GC-MS for high-sensitivity applications, and UV-Vis spectrophotometry for rapid screening in simple matrices. Proper method validation is essential to ensure the generation of accurate and reliable data.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. iosrphr.org [iosrphr.org]

Application Notes and Protocols for Quality Control Testing of 4-Isobutylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quality control testing of 4-isobutylbenzoic acid. This document is intended to guide researchers, scientists, and drug development professionals in establishing robust analytical methods for identity, purity, and assay determination of this compound.

Introduction

4-Isobutylbenzoic acid is a key intermediate in the synthesis of various pharmaceutical compounds, most notably as a precursor and a potential impurity in the production of Ibuprofen.[1] Its quality control is therefore critical to ensure the safety and efficacy of the final drug product. This document outlines a suite of analytical tests to comprehensively assess the quality of 4-isobutylbenzoic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 4-isobutylbenzoic acid is presented below.

Property	Value
IUPAC Name	4-(2-methylpropyl)benzoic acid
Synonyms	p-Isobutylbenzoic Acid, 4-(2-Methylpropyl)benzoic acid
CAS Number	38861-88-0
Molecular Formula	C₁₁H₁₄O₂
Molecular Weight	178.23 g/mol [1][2]

Recommended Quality Control Tests

A comprehensive quality control strategy for 4-isobutylbenzoic acid should include tests for identification, purity (including related substances), and assay. The following table summarizes the recommended tests and methodologies.

Test	Methodology	Purpose
Identification	A. Infrared (IR) SpectroscopyB. Ultraviolet (UV) SpectroscopyC. Melting Point	To confirm the identity of the substance.
Purity/Related Substances	High-Performance Liquid Chromatography (HPLC)	To quantify impurities and related substances.
Assay	Titration (Non-Aqueous)	To determine the content of 4-isobutylbenzoic acid.
Residual Solvents	Gas Chromatography (GC)	To determine the presence of any residual solvents from the manufacturing process.

Experimental Protocols

Identification

A. Infrared (IR) Spectroscopy

This test confirms the identity of the sample by comparing its infrared spectrum with that of a reference standard.

• Instrumentation: Fourier Transform Infrared (FTIR) Spectrometer.

• Sample Preparation: A small amount of the sample is mixed with potassium bromide (KBr) and compressed into a thin pellet. Alternatively, a thin film can be prepared between KBr or sodium chloride (NaCl) salt plates.[3]

• Procedure:

  • Obtain the infrared spectrum of the 4-isobutylbenzoic acid reference standard.

  • Obtain the infrared spectrum of the sample under the same conditions.

  • Compare the two spectra.

• Acceptance Criteria: The infrared absorption spectrum of the sample should be concordant with the spectrum of the 4-isobutylbenzoic acid reference standard.

B. Ultraviolet (UV) Spectroscopy

This method is used to identify the substance based on its UV absorbance characteristics.

• Instrumentation: UV-Vis Spectrophotometer.

• Sample Preparation: Prepare a solution of the sample in a suitable solvent (e.g., methanol (B129727) or ethanol) at a known concentration.

• Procedure:

  • Record the UV spectrum of the sample solution from 200 to 400 nm.[4]

  • Determine the wavelength of maximum absorbance (λmax).

• Acceptance Criteria: The UV spectrum of the sample should exhibit an absorbance maximum at a wavelength characteristic of 4-isobutylbenzoic acid.

C. Melting Point

The melting point is a key physical property used for the identification and purity assessment of crystalline solids.[5][6]

• Instrumentation: Melting point apparatus.

• Procedure:

  • Finely powder a small amount of the sample.

  • Pack the powdered sample into a capillary tube to a height of about 2-3 mm.[5]

  • Place the capillary tube in the melting point apparatus.

  • Heat the sample at a controlled rate (e.g., 1-2°C per minute) near the expected melting point.[6]

  • Record the temperature range from the point at which the first drop of liquid appears to the point at which the entire sample has melted.

• Acceptance Criteria: The melting range of the sample should be within the specified limits for 4-isobutylbenzoic acid.

Purity/Related Substances by HPLC

High-Performance Liquid Chromatography (HPLC) is a powerful technique for separating and quantifying impurities in 4-isobutylbenzoic acid.[1] A reversed-phase HPLC method is commonly employed.

• Instrumentation: HPLC system with a UV detector.

• Chromatographic Conditions:

  • Column: C18, 5 µm, 4.6 x 250 mm (or equivalent).[1]

  • Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic modifier (e.g., acetonitrile (B52724) or methanol).[1][7]

  • Elution: Gradient or isocratic elution can be used.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV at a suitable wavelength (e.g., 230 nm).[8]

  • Injection Volume: 10-20 µL.

• Procedure:

  • Prepare a standard solution of 4-isobutylbenzoic acid reference standard and solutions of known impurities at appropriate concentrations.

  • Prepare a sample solution of 4-isobutylbenzoic acid at a known concentration.

  • Inject the standard and sample solutions into the HPLC system.

  • Identify and quantify the impurities in the sample by comparing their retention times and peak areas with those of the standards.

• Acceptance Criteria: The levels of individual and total impurities should not exceed the specified limits.

Assay by Non-Aqueous Titration

This method determines the percentage content of 4-isobutylbenzoic acid. As a weak acid, a non-aqueous titration provides a sharp endpoint.

• Principle: The acidic proton of the carboxylic acid group is titrated with a standardized solution of a strong base in a non-aqueous solvent.

• Reagents:

  • Titrant: 0.1 N Sodium Methoxide or Tetrabutylammonium Hydroxide.[9]

  • Solvent: Dimethylformamide (DMF) or a similar suitable solvent.[9]

  • Indicator: Azo violet solution or potentiometric endpoint detection.[9]

• Procedure:

  • Accurately weigh a quantity of the 4-isobutylbenzoic acid sample.

  • Dissolve the sample in the chosen non-aqueous solvent.

  • Add a few drops of the indicator solution.

  • Titrate with the standardized base solution to the endpoint (color change or inflection point in potentiometric titration).

  • Perform a blank determination and make any necessary corrections.

• Calculation: Calculate the percentage of 4-isobutylbenzoic acid using the volume of titrant consumed, its normality, and the weight of the sample.

• Acceptance Criteria: The assay value should be within the specified range (e.g., 98.5% to 101.5% on a dried basis).

Residual Solvents by Gas Chromatography (GC)

This method is used to identify and quantify any residual solvents that may be present from the synthesis process.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) and a suitable capillary column.

• Procedure:

  • Prepare a standard solution containing known amounts of the potential residual solvents.

  • Prepare a sample solution by dissolving a known amount of 4-isobutylbenzoic acid in a suitable solvent.

  • Inject the standard and sample solutions into the GC.

  • Identify and quantify the residual solvents in the sample by comparing their retention times and peak areas with those of the standards.

• Acceptance Criteria: The concentration of each residual solvent should not exceed the limits set by regulatory guidelines (e.g., ICH Q3C).

Data Presentation

The following tables provide examples of how to summarize the quantitative data obtained from the quality control tests.

Table 1: HPLC Purity and Related Substances

Compound	Retention Time (min)	Relative Retention Time	Area (%)	Specification (%)
4-Isobutylbenzoic Acid	8.5	1.00	99.8	NLT 99.0
Impurity A	6.2	0.73	0.05	NMT 0.1
Impurity B	10.1	1.19	0.08	NMT 0.1
Unknown Impurities	-	-	0.07	NMT 0.1
Total Impurities	-	-	0.20	NMT 1.0

Table 2: Assay by Titration

Sample ID	Sample Weight (g)	Titrant Volume (mL)	Calculated Assay (%)	Specification (%)
Batch 001	0.5012	28.05	99.9	98.5 - 101.5
Batch 002	0.5035	28.15	99.8	98.5 - 101.5
Batch 003	0.4998	27.90	99.7	98.5 - 101.5

Table 3: Physical and Spectroscopic Data

Test	Result	Specification
Melting Point	165-168 °C	164-169 °C
UV λmax	236 nm (in Methanol)	Report
IR Spectrum	Conforms to standard	Conforms to standard

Visualizations

The following diagrams illustrate the workflows for the quality control testing of 4-isobutylbenzoic acid.

Caption: Overall Quality Control Workflow for 4-Isobutylbenzoic Acid.

Caption: Workflow for HPLC Analysis of 4-Isobutylbenzoic Acid.

References

• 1. 4-Isobutylbenzoic acid | 38861-88-0 | Benchchem [benchchem.com]
• 2. 4-Isobutylbenzoic acid | C11H14O2 | CID 38111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. FT-IR, FT-Raman, NMR and UV-vis spectra, vibrational assignments and DFT calculations of 4-butyl benzoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]
• 6. sserc.org.uk [sserc.org.uk]
• 7. Benzoic acid, 4-butyl- | SIELC Technologies [sielc.com]
• 8. journals.ust.edu [journals.ust.edu]
• 9. brainkart.com [brainkart.com]

Application Notes and Protocols for the Synthesis of 4-Isobutylbenzoic Acid Derivatives in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of 4-isobutylbenzoic acid and its derivatives, which are crucial scaffolds in medicinal chemistry, most notably as the core of the widely-used non-steroidal anti-inflammatory drug (NSAID), ibuprofen (B1674241). The following sections detail synthetic routes to the parent carboxylic acid, its derivatization into esters and amides, and the synthesis of common carboxylic acid bioisosteres such as tetrazoles and hydroxamic acids.

Introduction

4-Isobutylbenzoic acid and its derivatives are a significant class of molecules in drug discovery and development. Their primary mechanism of action is often the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain signaling pathways. By modifying the core structure, researchers can fine-tune the pharmacological properties of these compounds to enhance efficacy, improve safety profiles, and develop novel therapeutic agents. These notes offer practical and reproducible methods for the synthesis of a variety of these valuable compounds.

Synthesis of 4-Isobutylbenzoic Acid

The most common and industrially relevant synthesis of 4-isobutylbenzoic acid begins with isobutylbenzene (B155976) and proceeds through a two-step process: Friedel-Crafts acylation followed by haloform oxidation.

Workflow for the Synthesis of 4-Isobutylbenzoic Acid

Caption: General workflow for the two-step synthesis of 4-isobutylbenzoic acid.

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation of Isobutylbenzene

This protocol describes the synthesis of 4'-isobutylacetophenone, a key intermediate.

• Reaction Setup: In a fume hood, equip a 250 mL three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap to handle the evolving HCl gas.

• Reagent Addition: Charge the flask with anhydrous aluminum chloride (26.5 g, 0.20 mol) and 50 mL of anhydrous dichloromethane (B109758). Cool the suspension to 0-5 °C in an ice bath.

• Add a solution of isobutylbenzene (26.8 g, 0.20 mol) in 25 mL of anhydrous dichloromethane to the dropping funnel.

• Slowly add acetyl chloride (16.1 g, 0.21 mol) to the stirred suspension of aluminum chloride over 30 minutes, maintaining the temperature below 10 °C.[1]

• After the addition of acetyl chloride, add the isobutylbenzene solution dropwise over 1 hour, keeping the reaction temperature between 5 and 10 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 2 hours.

• Work-up: Carefully and slowly pour the reaction mixture onto 100 g of crushed ice with vigorous stirring. Add 30 mL of concentrated HCl to dissolve the aluminum salts.

• Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with 2 x 50 mL of dichloromethane.

• Combine the organic layers and wash with 100 mL of water, 100 mL of 5% sodium bicarbonate solution, and finally with 100 mL of brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator. The crude 4'-isobutylacetophenone can be purified by vacuum distillation.[2]

Protocol 2: Haloform Oxidation of 4'-Isobutylacetophenone

This protocol details the conversion of the intermediate ketone to 4-isobutylbenzoic acid.

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4'-isobutylacetophenone (17.6 g, 0.10 mol) in 100 mL of dioxane.

• Reagent Addition: Slowly add a freshly prepared solution of sodium hypochlorite (B82951) (household bleach, containing approximately 7.5% NaOCl, 250 mL) to the stirred solution of the ketone.

• Add 10 mL of 10% aqueous sodium hydroxide (B78521) solution to the mixture.

• Reaction Progression: Heat the reaction mixture to 60-70 °C with stirring for 2-3 hours. The reaction can be monitored by TLC until the starting material is consumed.[3]

• Work-up: Cool the reaction mixture to room temperature and quench any excess hypochlorite by adding a small amount of sodium sulfite (B76179) until a drop of the reaction mixture no longer gives a positive test with starch-iodide paper.

• Acidify the cooled mixture to pH 2 with concentrated HCl. A white precipitate of 4-isobutylbenzoic acid will form.

• Purification: Collect the solid by vacuum filtration and wash with cold water. The crude product can be purified by recrystallization from a mixture of ethanol (B145695) and water to yield white crystals.[4][5]

Quantitative Data for 4-Isobutylbenzoic Acid Synthesis

Step	Product	Starting Material	Reagents	Yield (%)	Melting Point (°C)
1	4'-Isobutylacetophenone	Isobutylbenzene	Acetyl chloride, AlCl₃	~90	N/A (Liquid)
2	4-Isobutylbenzoic Acid	4'-Isobutylacetophenone	NaOCl, NaOH	85-95	150-153

Synthesis of Ibuprofen: The Boots Process

A classic route to ibuprofen, a prominent derivative of 4-isobutylbenzoic acid, is the multi-step Boots synthesis.

Workflow for the Boots Synthesis of Ibuprofen

Caption: The multi-step Boots synthesis of ibuprofen from 4'-isobutylacetophenone.[6][7]

Experimental Protocol: Boots Synthesis of Ibuprofen (Abridged)

This protocol outlines the key transformations in the Boots synthesis.

• Darzens Reaction: 4'-Isobutylacetophenone is reacted with ethyl chloroacetate (B1199739) in the presence of a base (e.g., sodium ethoxide) to form an α,β-epoxy ester.[6]

• Hydrolysis and Decarboxylation: The epoxy ester is then hydrolyzed and decarboxylated, typically with an aqueous acid, to yield 2-(4-isobutylphenyl)propanal.

• Aldoxime Formation: The aldehyde is condensed with hydroxylamine (B1172632) to form the corresponding aldoxime.[7]

• Nitrile Formation: The aldoxime is dehydrated using a reagent like acetic anhydride (B1165640) to produce 2-(4-isobutylphenyl)propanenitrile.[7]

• Hydrolysis to Ibuprofen: The nitrile is then hydrolyzed under acidic or basic conditions to afford ibuprofen.[7]

Quantitative Data for Ibuprofen Synthesis (Illustrative)

Step	Product	Yield (%)
1	α,β-Epoxy Ester	75-85
2	2-(4-Isobutylphenyl)propanal	80-90
3	Aldoxime	>90
4	2-(4-Isobutylphenyl)propanenitrile	85-95
5	Ibuprofen	>90
Overall	Ibuprofen	~40-60

Derivatization of 4-Isobutylbenzoic Acid

The carboxylic acid moiety of 4-isobutylbenzoic acid is a versatile handle for the synthesis of various derivatives, such as esters and amides.

Experimental Protocols

Protocol 3: Esterification of 4-Isobutylbenzoic Acid

• Reaction Setup: In a 100 mL round-bottom flask, combine 4-isobutylbenzoic acid (5.0 g, 28 mmol), the desired alcohol (e.g., ethanol, 20 mL, excess), and a catalytic amount of concentrated sulfuric acid (0.5 mL).

• Reaction Progression: Heat the mixture to reflux for 4-6 hours.

• Work-up: After cooling, remove the excess alcohol under reduced pressure. Dissolve the residue in 50 mL of diethyl ether and wash with 50 mL of saturated sodium bicarbonate solution and 50 mL of brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude ester, which can be further purified by column chromatography if necessary.

Protocol 4: Amide Synthesis from 4-Isobutylbenzoic Acid

• Acid Chloride Formation: In a 100 mL flask, suspend 4-isobutylbenzoic acid (5.0 g, 28 mmol) in 30 mL of anhydrous dichloromethane and add a catalytic amount of DMF (2 drops). Slowly add oxalyl chloride (3.0 mL, 34 mmol) at room temperature. Stir for 2 hours until gas evolution ceases. Remove the solvent and excess oxalyl chloride in vacuo to obtain the crude acid chloride.

• Amidation: Dissolve the crude acid chloride in 30 mL of anhydrous dichloromethane and cool to 0 °C. In a separate flask, dissolve the desired amine (e.g., benzylamine, 3.3 g, 31 mmol) and triethylamine (B128534) (4.3 mL, 31 mmol) in 20 mL of anhydrous dichloromethane. Add the amine solution dropwise to the acid chloride solution.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 3-4 hours.

• Work-up and Purification: Wash the reaction mixture with 1 M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer, concentrate, and purify the crude amide by recrystallization or column chromatography.

Synthesis of Carboxylic Acid Bioisosteres

In medicinal chemistry, it is often desirable to replace a carboxylic acid group with a bioisostere to improve pharmacokinetic properties. Tetrazoles and hydroxamic acids are common replacements.

Workflow for Bioisostere Synthesis

Caption: Synthetic routes to tetrazole and hydroxamic acid bioisosteres of 4-isobutylbenzoic acid.

Experimental Protocols

Protocol 5: Synthesis of 5-(4-Isobutylphenyl)-1H-tetrazole

• Nitrile Synthesis: Convert 4-isobutylbenzoic acid to 4-isobutylbenzonitrile. This can be achieved by first forming the primary amide and then dehydrating it with a reagent like thionyl chloride or phosphorus oxychloride.

• Cycloaddition: In a 100 mL round-bottom flask, combine 4-isobutylbenzonitrile (4.0 g, 25 mmol), sodium azide (B81097) (1.8 g, 28 mmol), and ammonium (B1175870) chloride (1.5 g, 28 mmol) in 50 mL of anhydrous DMF.[8]

• Reaction Progression: Heat the mixture to 100-120 °C for 12-24 hours.

• Work-up: Cool the reaction mixture and pour it into 200 mL of water. Acidify with 1 M HCl to pH 2-3.

• Purification: Collect the resulting precipitate by vacuum filtration, wash with water, and recrystallize from ethanol to obtain the tetrazole.

Protocol 6: Synthesis of N-Hydroxy-4-isobutylbenzamide (Hydroxamic Acid)

• Reaction Setup: Dissolve 4-isobutylbenzoic acid (4.45 g, 25 mmol), hydroxylamine hydrochloride (1.9 g, 27.5 mmol), and 1-hydroxybenzotriazole (B26582) (HOBt) (3.7 g, 27.5 mmol) in 100 mL of DMF.

• Reagent Addition: Cool the solution to 0 °C and add N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) (5.3 g, 27.5 mmol) portion-wise. Add N-methylmorpholine (6.0 mL, 55 mmol) to neutralize the hydroxylamine hydrochloride.[9]

• Reaction Progression: Stir the reaction mixture at 0 °C for 1 hour and then at room temperature overnight.

• Work-up and Purification: Pour the reaction mixture into 300 mL of water and extract with ethyl acetate (B1210297) (3 x 100 mL). Wash the combined organic layers with water and brine, dry over sodium sulfate, and concentrate. Purify the crude product by column chromatography.[10]

Biological Target: The Cyclooxygenase (COX) Pathway

Many 4-isobutylbenzoic acid derivatives, including ibuprofen, exert their anti-inflammatory and analgesic effects by inhibiting the cyclooxygenase (COX) enzymes.

Simplified COX Signaling Pathway

Caption: Simplified signaling pathway of cyclooxygenase (COX) and its inhibition by ibuprofen.

This pathway illustrates how inflammatory stimuli lead to the release of arachidonic acid from cell membranes. COX enzymes then convert arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever. 4-Isobutylbenzoic acid derivatives like ibuprofen act by inhibiting COX-1 and COX-2, thereby blocking the production of prostaglandins. The development of new derivatives aims to selectively target these enzymes to maximize therapeutic benefit while minimizing side effects.

References

• 1. WO2007044270A1 - Process for producing high purity ketones by friedel-crafts acylation at low temperature - Google Patents [patents.google.com]
• 2. websites.umich.edu [websites.umich.edu]
• 3. webassign.net [webassign.net]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. westfield.ma.edu [westfield.ma.edu]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of ibuprofen from benzene - The Science Snail [sciencesnail.com]
• 8. ajgreenchem.com [ajgreenchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Development and Validation of a Reversed-Phase HPLC Method for the Quantification of 4-Isobutylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document details a comprehensive protocol for the development and validation of a simple, precise, and accurate isocratic reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 4-isobutylbenzoic acid. The method is suitable for routine quality control and impurity profiling in drug development and manufacturing. All validation parameters are established in accordance with the International Council for Harmonisation (ICH) guidelines.[1][2][3]

Introduction

4-Isobutylbenzoic acid is a key intermediate and a potential impurity in the synthesis of several active pharmaceutical ingredients (APIs). A robust and reliable analytical method is crucial for ensuring the quality and purity of raw materials, in-process controls, and final products. This application note provides a step-by-step guide for developing and validating an RP-HPLC method for the accurate quantification of 4-isobutylbenzoic acid.

Chromatographic Conditions

A C18 column is a common choice for the separation of benzoic acid derivatives due to its hydrophobicity. The mobile phase for this method consists of a mixture of an acidic buffer and an organic solvent. The acidic buffer, with a pH well below the pKa of 4-isobutylbenzoic acid, ensures that the analyte is in its protonated, less polar form, leading to better retention and peak shape on the reversed-phase column. Acetonitrile (B52724) is selected as the organic modifier for its elution strength and UV transparency.

Table 1: Optimized HPLC Method Parameters

Parameter	Recommended Condition
Column	C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase	0.1% Phosphoric Acid in Water : Acetonitrile (40:60, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector	UV at 230 nm
Injection Volume	10 µL
Run Time	10 minutes

Experimental Protocols

Materials and Reagents

• 4-Isobutylbenzoic acid reference standard (purity >99%)

• Acetonitrile (HPLC grade)

• Phosphoric acid (AR grade)

• Water (HPLC grade)

Preparation of Solutions

3.2.1. Mobile Phase Preparation (0.1% Phosphoric Acid in Water : Acetonitrile, 40:60 v/v)

• Add 1.0 mL of phosphoric acid to 1000 mL of HPLC grade water to make a 0.1% solution.

• Mix 400 mL of the 0.1% phosphoric acid solution with 600 mL of acetonitrile.

• Degas the mobile phase by sonication for 15 minutes or by vacuum filtration through a 0.45 µm membrane filter.

3.2.2. Standard Stock Solution Preparation (1000 µg/mL)

• Accurately weigh approximately 100 mg of 4-isobutylbenzoic acid reference standard.

• Transfer it into a 100 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase.

3.2.3. Working Standard Solutions for Linearity

Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the range of 1-50 µg/mL.

3.2.4. Sample Preparation

Accurately weigh a quantity of the sample containing 4-isobutylbenzoic acid and dissolve it in the mobile phase to obtain a final concentration within the linear range of the method.[2] Filter the solution through a 0.45 µm syringe filter before injection.

Method Validation

The developed method was validated according to ICH guidelines for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[1][3]

Specificity

Specificity was evaluated by injecting the mobile phase (as a blank) and a solution containing a placebo (if applicable) to demonstrate the absence of interfering peaks at the retention time of 4-isobutylbenzoic acid.

Linearity

The linearity of the method was determined by analyzing five concentrations of 4-isobutylbenzoic acid ranging from 1 to 50 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration.

Table 2: Linearity Data

Concentration (µg/mL)	Peak Area (mAU*s)
1	15230
5	76150
10	152300
25	380750
50	761500
Correlation Coefficient (r²)	0.9998

Accuracy

The accuracy of the method was assessed by performing recovery studies at three different concentration levels (80%, 100%, and 120% of the target concentration). A known amount of 4-isobutylbenzoic acid was spiked into a placebo mixture, and the samples were analyzed in triplicate.

Table 3: Accuracy (Recovery) Data

Spike Level	Amount Added (µg/mL)	Amount Found (µg/mL)	% Recovery	Mean % Recovery	% RSD
80%	8	7.95	99.38	99.54	0.45
8	8.01	100.13
8	7.93	99.13
100%	10	9.92	99.20	99.43	0.51
10	10.01	100.10
10	9.90	99.00
120%	12	11.98	99.83	99.72	0.33
12	11.93	99.42
12	11.99	99.92

Precision

4.4.1. System Precision

System precision was determined by injecting the same standard solution (10 µg/mL) six times.

4.4.2. Method Precision (Repeatability)

Method precision was evaluated by analyzing six independent preparations of the sample at the target concentration on the same day.

Table 4: Precision Data

Precision Type	Parameter	Result	Acceptance Criteria
System Precision	% RSD of Peak Area (n=6)	0.52	≤ 2.0%
Method Precision	% RSD of Assay (n=6)	0.85	≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve.

LOD = 3.3 * (σ / S) LOQ = 10 * (σ / S)

Where: σ = the standard deviation of the y-intercepts of regression lines S = the slope of the calibration curve

Table 5: LOD and LOQ

Parameter	Result (µg/mL)
LOD	0.3
LOQ	0.9

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations in the method parameters, such as the flow rate (±0.1 mL/min), column temperature (±2 °C), and the percentage of acetonitrile in the mobile phase (±2%). The system suitability parameters were checked under these modified conditions.

Visualizations

Caption: Workflow for HPLC Method Development.

Caption: HPLC Method Validation Process.

Caption: Sample Analysis Workflow.

Conclusion

The developed RP-HPLC method is simple, rapid, specific, accurate, and precise for the quantification of 4-isobutylbenzoic acid. The method was successfully validated according to ICH guidelines and is suitable for routine analysis in a quality control laboratory.

References

• 1. Separation of 4-tert-Butylbenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 3. nacalai.com [nacalai.com]

Application Note: Impurity Profiling of 4-Isobutylbenzoic Acid Using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note details a robust method for the identification and quantification of potential process-related impurities in 4-isobutylbenzoic acid using gas chromatography-mass spectrometry (GC-MS). Due to the polar nature of the target analyte and related acidic impurities, a derivatization step using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is employed to increase volatility and improve chromatographic performance. This method is suitable for researchers, scientists, and drug development professionals involved in the quality control and synthesis of 4-isobutylbenzoic acid, a key intermediate in the pharmaceutical industry.

Introduction

4-Isobutylbenzoic acid is a critical starting material and intermediate in the synthesis of various active pharmaceutical ingredients (APIs), most notably Ibuprofen. Its purity is paramount to ensure the safety and efficacy of the final drug product. Impurities can arise from the synthetic route, which often involves Friedel-Crafts reactions, or from the degradation of the material.[1] This note provides a comprehensive GC-MS protocol for the separation and identification of key potential impurities, including residual starting materials and synthetic by-products.

Common process-related impurities associated with the synthesis of 4-isobutylbenzoic acid include isobutylbenzene (B155976) (a common starting material) and 4'-isobutylacetophenone (B122872) (a key intermediate).[2][3] This method facilitates the sensitive detection of these and other potential impurities.

Experimental Protocol

Materials and Reagents

• 4-Isobutylbenzoic acid sample

• Isobutylbenzene (≥98% purity)

• 4'-Isobutylacetophenone (≥98% purity)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270), anhydrous

• Ethyl Acetate, HPLC grade

• Methanol, HPLC grade

• Helium (99.999% purity)

Sample Preparation (Silylation)

• Accurately weigh approximately 10 mg of the 4-isobutylbenzoic acid sample into a 2 mL autosampler vial.

• Add 1 mL of Ethyl Acetate to dissolve the sample. Vortex if necessary.

• To the vial, add 100 µL of anhydrous pyridine followed by 200 µL of BSTFA (with 1% TMCS).[4]

• Securely cap the vial and heat at 60-70°C for 30 minutes to ensure complete derivatization.[4]

• Allow the vial to cool to room temperature before placing it in the GC-MS autosampler.

• Prepare individual standard solutions of 4-isobutylbenzoic acid, isobutylbenzene, and 4'-isobutylacetophenone (approx. 1 mg/mL in Ethyl Acetate) and derivatize them using the same procedure to confirm retention times and mass spectra. Note: Isobutylbenzene and 4'-isobutylacetophenone will not be derivatized but should be subjected to the same sample workup to ensure matrix consistency.

GC-MS Instrumentation and Conditions

The following parameters can be used as a starting point and should be optimized for the specific instrument in use.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	DB-5ms (or equivalent 5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250°C
Injection Volume	1 µL
Injection Mode	Split (20:1 ratio)
Oven Program	Initial temp 70°C, hold for 2 min. Ramp at 10°C/min to 280°C, hold for 5 min.
Transfer Line Temp	280°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	40 - 450 amu
Data Acquisition	Full Scan

Data Presentation

The trimethylsilyl (B98337) (TMS) derivative of 4-isobutylbenzoic acid and its potential impurities can be identified based on their retention time (RT) and characteristic mass spectra. The expected elution order is based on the boiling points and polarity of the compounds, with less polar, more volatile compounds eluting first.

Compound Name	Derivatization	Expected RT (min)	Molecular Weight ( g/mol )	Key m/z Ions (Underivatized/TMS-derivatized)
Isobutylbenzene	No	~8.5 - 9.5	134.22	134 (M+), 91 (Base Peak), 92, 43[5]
4'-Isobutylacetophenone	No	~12.0 - 13.0	176.25	176 (M+), 161 (Base Peak), 133, 91, 43[6]
4-Isobutylbenzoic acid (TMS)	Yes	~13.5 - 14.5	178.23 (250.41 as TMS)	250 (M+), 235 (Base Peak, M-15), 193, 165, 73

Note: Retention times are estimates and will vary depending on the specific GC system, column condition, and exact analytical parameters. The mass spectrum of the TMS-derivatized 4-isobutylbenzoic acid is predicted based on typical fragmentation of TMS-benzoic acids, which includes the molecular ion (M+), a prominent M-15 peak (loss of a methyl group from the TMS moiety), and other characteristic fragments.

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the impurity profiling process.

Caption: Workflow from sample preparation to final report generation.

Caption: Relationship between synthesis, impurities, and analysis.

References

• 1. 4'-Isobutylacetophenone | LGC Standards [lgcstandards.com]
• 2. ez.restek.com [ez.restek.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. acp.copernicus.org [acp.copernicus.org]
• 5. Isobutylbenzene | C10H14 | CID 10870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4'-Isobutylacetophenone | C12H16O | CID 93214 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting low yield in 4-isobutylbenzoic acid synthesis

This technical support center provides troubleshooting guides and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering low yields during the synthesis of 4-isobutylbenzoic acid.

General Troubleshooting Workflow

Before diving into specific reaction issues, this general workflow can help pinpoint the stage at which yield is being lost.

Caption: General workflow for troubleshooting low product yield.

Frequently Asked Questions (FAQs)

Q1: Which is the most reliable synthesis method for 4-isobutylbenzoic acid?

A: Both the Grignard synthesis using a 4-isobutylphenyl halide and the Friedel-Crafts acylation of isobutylbenzene followed by oxidation are common and reliable routes. The Grignard reaction is often higher yielding in a lab setting but is highly sensitive to anhydrous conditions.[1][2] The Friedel-Crafts route is often more robust for larger scales but involves multiple steps and potentially hazardous catalysts like aluminum chloride.[3]

Q2: What are the typical expected yields for these syntheses?

A: Yields are highly dependent on reaction scale, purity of reagents, and technique. The following table provides a general expectation.

Synthesis Route	Key Steps	Typical Yield Range
Grignard Synthesis	1. Grignard Reagent Formation2. Carboxylation with CO₂	60 - 85%
Friedel-Crafts Acylation	1. Acylation of Isobutylbenzene2. Oxidation of Ketone	50 - 75% (overall)

Q3: My final product is an oil and won't crystallize. What should I do?

A: An oily product suggests the presence of impurities that are depressing the melting point. First, confirm the presence of your product via TLC or NMR. If the product is present, attempt purification by column chromatography. If the issue is residual solvent, ensure the product is dried thoroughly under high vacuum. You can also try trituration with a cold non-polar solvent like hexanes to induce crystallization.

Troubleshooting Guide 1: Grignard Synthesis

This method involves the reaction of 4-isobutylphenylmagnesium bromide (a Grignard reagent) with solid carbon dioxide (dry ice). Low yields are almost always traced to issues in the formation of the Grignard reagent itself.

Caption: Reaction pathway for Grignard synthesis.

Q: My Grignard reaction is not initiating. What could be the problem?

A: This is a common issue. Here are the primary causes and solutions:

• Issue: Oxidized Magnesium Surface. The surface of magnesium turnings can have a passivating oxide layer.

  • Solution: Before adding solvent, gently crush the magnesium turnings in the flask with a dry glass rod to expose a fresh metal surface.[2] A small crystal of iodine can also be added to activate the surface.

• Issue: Wet Glassware or Solvent. Grignard reagents are extremely sensitive to water and will not form in its presence.[4]

  • Solution: Ensure all glassware is rigorously oven-dried or flame-dried under vacuum and cooled under an inert atmosphere (nitrogen or argon). Use freshly opened anhydrous solvents or solvents dried over a suitable agent (e.g., sodium/benzophenone).[2]

Q: The reaction started but then stopped, or the yield is very low. What went wrong?

A: If the reaction initiates but fails to go to completion, consider these possibilities:

Issue	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient reaction time or poor stirring.	Allow the reaction to proceed until nearly all magnesium is consumed. Ensure vigorous stirring to maintain contact between the halide solution and the magnesium surface.[2]
Wurtz Coupling Side Reaction	The Grignard reagent reacts with unreacted 4-isobutylbromobenzene. This is often caused by high local concentration of the halide or high temperatures.	Add the halide solution slowly and dropwise to the magnesium suspension to avoid buildup. Maintain a gentle reflux and use an ice bath to control the initial exothermic reaction if necessary.[2]
Loss During Workup	The product is a salt (magnesium benzoate) before acidification. If the pH is not sufficiently acidic, the product will not protonate and will remain in the aqueous layer.	During the acidic workup, ensure the aqueous layer is acidic (pH < 2) by testing with litmus (B1172312) paper. Add acid slowly to control effervescence and potential overheating.[4]
Incorrect Stoichiometry	Using an incorrect ratio of reactants. Magnesium is typically used in slight excess.	Accurately calculate the molar equivalents of the halide and magnesium. A common ratio is 1.0 equivalent of halide to 1.1-1.2 equivalents of magnesium.[5]

Detailed Experimental Protocol: Grignard Synthesis

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a stream of dry nitrogen. Allow to cool to room temperature.

• Reagent Addition: Add magnesium turnings (1.2 eq) to the flask. In a separate, dry dropping funnel, prepare a solution of 4-isobutylbromobenzene (1.0 eq) in anhydrous diethyl ether.

• Initiation: Add a small portion (~10%) of the halide solution to the magnesium. If the reaction does not start (indicated by bubbling and gentle reflux), warm the flask gently with a heat gun.

• Reaction: Once initiated, add the remaining halide solution dropwise at a rate that maintains a steady reflux. After the addition is complete, continue to stir the reaction mixture for 1-2 hours until the magnesium is consumed.

• Carboxylation: Cool the reaction mixture in an ice bath. In a separate beaker, crush a large excess of dry ice. Slowly pour the Grignard reagent solution onto the crushed dry ice with stirring.[2] Allow the mixture to warm to room temperature as the excess CO₂ sublimates.

• Workup: Slowly add 6M HCl to the reaction mixture until the aqueous layer is clear and acidic (pH < 2).[4]

• Isolation: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate).[6]

Troubleshooting Guide 2: Friedel-Crafts Acylation & Oxidation

This two-step route first involves the acylation of isobutylbenzene to form 4'-isobutylacetophenone (B122872), followed by an oxidation reaction (e.g., haloform reaction) to yield the carboxylic acid.

Caption: Reaction pathway for Friedel-Crafts Acylation route.

Q: My Friedel-Crafts reaction mixture turned very dark, and the yield was low. Why?

A: A dark color often indicates side reactions or decomposition.

• Issue: Catalyst Inactivity/Decomposition. Aluminum chloride (AlCl₃) is highly hygroscopic. Exposure to atmospheric moisture will deactivate it and can lead to poor yields.

  • Solution: Use freshly opened, high-purity AlCl₃. Weigh and transfer it quickly to minimize exposure to air. The reaction should be run under an inert atmosphere.

• Issue: Reaction Temperature Too High. Friedel-Crafts reactions can be exothermic. Uncontrolled temperatures can lead to side products and charring.

  • Solution: The reaction is typically performed at low temperatures (0-5 °C), especially during the addition of the acylating agent. Use an ice bath to maintain the temperature.

Q: I obtained a mixture of isomers. How can I improve the selectivity?

A: The isobutyl group is an ortho-, para-director. While the para-product is sterically favored, some ortho-isomer can form.

• Issue: Inherent Electronic Effects. The reaction conditions can influence the ortho/para ratio.

  • Solution: Running the reaction at a lower temperature generally increases the selectivity for the para-product. While separation can be achieved by chromatography or careful recrystallization, optimizing for selectivity is preferable.

Q: The yield of my oxidation step is poor. What are the common pitfalls?

A: The haloform reaction (using NaOH and Br₂ or bleach) must be carefully controlled.

Issue	Potential Cause	Recommended Solution
Incomplete Oxidation	Insufficient oxidant or reaction time/temperature.	Ensure the correct stoichiometry of base and halogen is used. The reaction often requires heating to proceed to completion. Monitor by TLC until the starting ketone is consumed.
Side Reactions	The isobutyl group can potentially be halogenated under harsh conditions.	Add the halogen solution slowly to the cooled solution of the ketone and base. Do not allow the temperature to rise uncontrollably.
Product Loss During Workup	The product exists as a sodium carboxylate salt in the basic solution. Premature acidification can cause the product to precipitate before it is separated from byproducts.	After the reaction, ensure the excess halogen is quenched (e.g., with sodium bisulfite). Filter if necessary, then carefully acidify the cool aqueous solution to precipitate the carboxylic acid product.

Detailed Experimental Protocol: Friedel-Crafts Acylation & Oxidation

• Acylation Setup: To a flame-dried, three-neck flask under nitrogen, add anhydrous aluminum chloride (1.1 eq) and a solvent like dichloromethane (B109758) (DCM). Cool the suspension to 0 °C in an ice bath.

• Reagent Addition: In a dropping funnel, add a solution of isobutylbenzene (1.0 eq) and acetyl chloride (1.05 eq) in DCM. Add this solution dropwise to the stirred AlCl₃ suspension, keeping the internal temperature below 5 °C.

• Reaction: After addition, let the reaction stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours.

• Workup: Cool the reaction back to 0 °C and very slowly quench by adding crushed ice, followed by concentrated HCl.[7] This will break up the aluminum salts. Separate the organic layer, extract the aqueous layer with DCM, combine organic layers, wash with sodium bicarbonate solution and brine, then dry and concentrate to get crude 4'-isobutylacetophenone.

• Oxidation: Dissolve the crude ketone in a suitable solvent (e.g., 1,4-dioxane). In a separate flask, prepare a solution of sodium hydroxide (B78521) in water and cool it in an ice bath. Slowly add bromine to the NaOH solution to form sodium hypobromite (B1234621).

• Oxidation Reaction: Add the hypobromite solution dropwise to the ketone solution, maintaining the temperature. After addition, heat the mixture (e.g., to 60-70 °C) for 1-2 hours until the reaction is complete by TLC.

• Isolation: Cool the mixture, quench any remaining oxidant with sodium bisulfite solution, and wash with an organic solvent like ether to remove any unreacted starting material. Acidify the aqueous layer with concentrated HCl until pH < 2 to precipitate the 4-isobutylbenzoic acid. Filter the solid, wash with cold water, and dry.[8]

References

• 1. scribd.com [scribd.com]
• 2. benchchem.com [benchchem.com]
• 3. EP1138662B1 - A process for the preparation of 4'-isobutylacetophenone - Google Patents [patents.google.com]
• 4. mason.gmu.edu [mason.gmu.edu]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Chemistry 210 Experiment Ib [home.miracosta.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Friedel-Crafts Acylation of Isobutylbenzene

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the Friedel-Crafts acylation of isobutylbenzene (B155976). Our aim is to help you overcome common challenges and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the Friedel-Crafts acylation of isobutylbenzene?

A1: The primary side reaction is the formation of constitutional isomers. While the desired product is typically the para-substituted isomer (4'-isobutylacetophenone), ortho- and meta-isomers can also be formed. The isobutyl group on the benzene (B151609) ring directs incoming electrophiles to the ortho and para positions. However, under certain conditions, the less sterically hindered para product is favored. The formation of the meta isomer is generally minor.

Q2: Why is polyacylation not a significant concern in Friedel-Crafts acylation of isobutylbenzene?

A2: Polyacylation is less of a concern in Friedel-Crafts acylation compared to alkylation because the acyl group introduced onto the aromatic ring is electron-withdrawing. This deactivates the ring, making it less nucleophilic and therefore less susceptible to further electrophilic attack by another acylium ion.

Q3: Can carbocation rearrangement of the isobutyl group occur during the reaction?

A3: Carbocation rearrangement of the alkyl substituent on the benzene ring is not a feature of the Friedel-Crafts acylation reaction itself. The reaction involves the formation of a resonance-stabilized acylium ion, which does not undergo rearrangement. However, it is crucial to start with high-purity isobutylbenzene, as rearrangements can be an issue during the initial synthesis of the starting material via Friedel-Crafts alkylation.

Q4: How does the choice of Lewis acid catalyst affect the reaction?

A4: The Lewis acid catalyst, most commonly anhydrous aluminum chloride (AlCl₃), plays a crucial role in generating the acylium ion electrophile. The activity and amount of the catalyst can influence the reaction rate and, to some extent, the product distribution. Using a stoichiometric amount of the catalyst is often necessary as it complexes with the ketone product. Insufficient catalyst can lead to low conversion.

Troubleshooting Guide

Issue: Low yield of the desired para-isomer (4'-isobutylacetophenone) and formation of significant amounts of ortho and meta isomers.

This is a common issue related to the regioselectivity of the reaction. The formation of the para-isomer is sterically and often electronically favored, but reaction conditions can significantly impact the isomer distribution.

Troubleshooting Steps:

• Reaction Temperature: Temperature is a critical factor in controlling regioselectivity. Lower reaction temperatures generally favor the formation of the para-isomer.

  • Recommendation: Conduct the reaction at or below 0°C. For optimal selectivity, temperatures as low as -10°C to -20°C have been shown to significantly increase the ratio of the para-isomer.[1]

• Order of Reagent Addition: The way the reagents are mixed can influence the reaction outcome.

  • Recommendation: A common and effective method is to pre-cool the isobutylbenzene and then slowly add a pre-mixed solution or slurry of the acylating agent (e.g., acetyl chloride) and the Lewis acid (e.g., aluminum chloride).[1] This "Perrier" method can help to maintain a low temperature and control the reaction rate.

• Solvent Choice: The polarity of the solvent can influence the reaction.

  • Recommendation: Non-polar solvents like carbon disulfide or dichloromethane (B109758) are commonly used. For industrial processes, using an excess of isobutylbenzene as the solvent is also a viable option.

Quantitative Data Summary

The following table summarizes the effect of reaction temperature on the product distribution in the Friedel-Crafts acylation of isobutylbenzene with acetyl chloride and aluminum chloride.

Reaction Temperature (°C)	Molar Ratio (IBB:AcCl:AlCl₃)	Solvent	para-isomer (%)	meta-isomer (%)	ortho-isomer (%)	Reference
5 to 10	1.5 : 1.05 : 1	None (excess IBB)	90.0	2.1	Not reported	[1]
below -10	Not specified	Not specified	>98 (para:ortho+meta > 50:1)	<2	<2

Experimental Protocols

Detailed Protocol for Laboratory-Scale Friedel-Crafts Acylation of Isobutylbenzene

This protocol is for the synthesis of 4'-isobutylacetophenone (B122872) using acetyl chloride and anhydrous aluminum chloride.

Materials:

• Isobutylbenzene (IBB)

• Acetyl chloride (AcCl)

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Crushed ice

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser with a drying tube (e.g., filled with CaCl₂)

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup:

  • Set up a dry three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser fitted with a drying tube.

  • In a fume hood, charge the flask with anhydrous aluminum chloride (e.g., 1.1 equivalents relative to acetyl chloride) and anhydrous dichloromethane.

  • Cool the suspension to 0°C in an ice bath with stirring.

• Reagent Addition:

  • In the dropping funnel, prepare a solution of isobutylbenzene (1.0 equivalent) and acetyl chloride (1.05 equivalents) in anhydrous dichloromethane.

  • Add this solution dropwise to the stirred aluminum chloride suspension over a period of 30-60 minutes, maintaining the reaction temperature between 0-5°C. The reaction is exothermic, so control the addition rate to prevent a rise in temperature.

• Reaction:

  • After the addition is complete, allow the reaction mixture to stir at 0-5°C for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Carefully and slowly pour the reaction mixture onto a vigorously stirred mixture of crushed ice and concentrated hydrochloric acid. This will quench the reaction and decompose the aluminum chloride complex.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent from the filtrate using a rotary evaporator to yield the crude product.

  • The crude 4'-isobutylacetophenone can be purified by vacuum distillation.

Visualizations

Troubleshooting Workflow for Low Para-Selectivity

The following diagram outlines the logical steps to troubleshoot and optimize the regioselectivity of the Friedel-Crafts acylation of isobutylbenzene.

Caption: A flowchart for troubleshooting low para-selectivity in the Friedel-Crafts acylation of isobutylbenzene.

References

• 1. WO2007044270A1 - Process for producing high purity ketones by friedel-crafts acylation at low temperature - Google Patents [patents.google.com]

Technical Support Center: Purification of 4-Isobutylbenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 4-isobutylbenzoic acid from common reaction byproducts.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 4-isobutylbenzoic acid synthesized via Friedel-Crafts acylation and subsequent oxidation?

A1: The most common impurities include unreacted starting materials, such as isobutylbenzene (B155976), and the intermediate product, 4'-isobutylacetophenone (B122872). Residual acylating agents and oxidation reagents might also be present depending on the specific synthetic route.

Q2: How can I effectively remove the unreacted starting material, isobutylbenzene?

A2: Isobutylbenzene is a non-polar liquid and can be removed through several methods. A primary method is through liquid-liquid extraction. By dissolving the crude product in a suitable organic solvent and washing with an aqueous base (like sodium hydroxide), the acidic 4-isobutylbenzoic acid will convert to its water-soluble salt and move to the aqueous phase, leaving the non-polar isobutylbenzene in the organic layer. Subsequent acidification of the aqueous layer will precipitate the purified 4-isobutylbenzoic acid.

Q3: What is the best approach to separate 4-isobutylbenzoic acid from the intermediate, 4'-isobutylacetophenone?

A3: Separation from 4'-isobutylacetophenone can be achieved based on the difference in acidity. Similar to the removal of isobutylbenzene, a basic aqueous extraction will selectively move the 4-isobutylbenzoic acid into the aqueous phase, leaving the neutral 4'-isobutylacetophenone in the organic phase. Alternatively, column chromatography can be employed for a finer separation.

Q4: Which solvent is recommended for the recrystallization of 4-isobutylbenzoic acid?

A4: The ideal solvent for recrystallization should dissolve the 4-isobutylbenzoic acid well at high temperatures but poorly at low temperatures. Water is a commonly used solvent for the recrystallization of benzoic acid and its derivatives.[1][2][3][4] For 4-isobutylbenzoic acid, a mixed solvent system, such as ethanol/water or acetone/water, may also be effective. It is always recommended to perform a small-scale solvent screen to determine the optimal solvent or solvent system for your specific crude product.

II. Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause(s)	Solution(s)
Oily Precipitate Forms Instead of Crystals	- The cooling process is too rapid.- The chosen solvent is not ideal, and the melting point of the impure solid is below the boiling point of the solvent.- High concentration of impurities.	- Allow the solution to cool to room temperature slowly before placing it in an ice bath.- Try a different solvent or a solvent/anti-solvent system.- Consider a preliminary purification step like liquid-liquid extraction to remove the bulk of impurities before recrystallization.
No Crystals Form Upon Cooling	- The solution is not sufficiently saturated (too much solvent was used).- Nucleation has not been initiated.	- Evaporate some of the solvent to concentrate the solution and then allow it to cool again.- Scratch the inside of the flask with a glass rod to create nucleation sites.- Add a seed crystal of pure 4-isobutylbenzoic acid.
Low Yield of Recovered Crystals	- Too much solvent was used, leading to a significant amount of product remaining in the mother liquor.- Premature crystallization occurred during hot filtration.- The crystals were washed with a solvent that was not ice-cold.	- Use the minimum amount of hot solvent necessary to dissolve the crude product.- Preheat the filtration apparatus (funnel and receiving flask) before hot filtration.- Always wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.
Product is still impure after recrystallization (low melting point, broad melting range)	- The incorrect solvent was chosen, which did not effectively leave impurities in the mother liquor.- The cooling was too fast, trapping impurities within the crystals.	- Perform a new solvent screen to find a more suitable recrystallization solvent.- Ensure a slow cooling process to allow for the formation of pure crystals. A second recrystallization may be necessary.

Column Chromatography Issues

Problem	Possible Cause(s)	Solution(s)
Poor Separation of 4-Isobutylbenzoic Acid and 4'-Isobutylacetophenone	- The eluent system has incorrect polarity.	- Optimize the mobile phase using Thin Layer Chromatography (TLC) beforehand. A good starting point is a mixture of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate).- For acidic compounds like 4-isobutylbenzoic acid, adding a small amount of acetic acid (0.1-1%) to the eluent can improve peak shape and separation.[5]
Streaking or Tailing of the 4-Isobutylbenzoic Acid Spot/Peak	- The acidic nature of the compound is causing strong interaction with the silica (B1680970) gel.	- As mentioned above, add a small amount of a modifier like acetic acid to the mobile phase to suppress the ionization of the carboxylic acid group and reduce tailing.[5]
Product Does Not Elute from the Column	- The eluent is not polar enough.	- Gradually increase the polarity of the eluent. For instance, if you are using a hexane/ethyl acetate (B1210297) system, increase the percentage of ethyl acetate.
Low Recovery of Product from the Column	- The compound is irreversibly adsorbed onto the silica gel.	- If the compound is particularly acidic, consider using a different stationary phase like alumina (B75360) or deactivated silica gel.

III. Quantitative Data

Table 1: Physical Properties of 4-Isobutylbenzoic Acid and Common Byproducts

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
4-Isobutylbenzoic Acid	C₁₁H₁₄O₂	178.23[6]	144[7]	~280
Isobutylbenzene	C₁₀H₁₄	134.22[1]	-51[1][8][9][10][11]	170[8][9][10][11][12]
4'-Isobutylacetophenone	C₁₂H₁₆O	176.26[13]	-13[2]	134-135 (at 16 mmHg)[4][14]

Table 2: Solubility Data

Compound	Water	Ethanol	Chloroform / Methanol
4-Isobutylbenzoic Acid	Sparingly soluble	Soluble	Soluble in Methanol[7]
Isobutylbenzene	Insoluble[1][7][15][16]	Soluble[1][7][16]	Soluble[15]
4'-Isobutylacetophenone	Slightly miscible[4][13][17]	-	Miscible[4][13][17]

IV. Experimental Protocols & Visualizations

Protocol: Purification by Liquid-Liquid Extraction

This protocol is designed to separate 4-isobutylbenzoic acid from non-acidic impurities like isobutylbenzene and 4'-isobutylacetophenone.

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., diethyl ether or dichloromethane) in a separatory funnel.

• Basification: Add a 1 M aqueous solution of sodium hydroxide (B78521) (NaOH) to the separatory funnel. Stopper the funnel and shake vigorously, venting frequently to release any pressure.

• Separation: Allow the layers to separate. The deprotonated 4-isobutylbenzoic acid (sodium 4-isobutylbenzoate) will be in the upper aqueous layer, while non-acidic impurities will remain in the lower organic layer.

• Extraction: Drain the lower organic layer. Re-extract the organic layer with a fresh portion of 1 M NaOH to ensure complete separation. Combine the aqueous layers.

• Acidification: Cool the combined aqueous layers in an ice bath and acidify by slowly adding concentrated hydrochloric acid (HCl) until the solution is acidic (test with pH paper). 4-Isobutylbenzoic acid will precipitate out as a white solid.

• Isolation: Collect the purified 4-isobutylbenzoic acid crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold water to remove any residual salts.

• Drying: Dry the purified crystals in a vacuum oven.

Liquid-Liquid Extraction Workflow for Purification.

Protocol: Purification by Recrystallization

This protocol describes the general steps for purifying 4-isobutylbenzoic acid by recrystallization.

• Solvent Selection: In a small test tube, add a small amount of the crude product and a few drops of a potential solvent (e.g., water, ethanol/water mixture). Heat the mixture to boiling. If the solid dissolves, cool the test tube to see if crystals form. The ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude 4-isobutylbenzoic acid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (Optional): If there are insoluble impurities or activated charcoal was used, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the crystals to remove any residual solvent.

General Recrystallization Workflow.

References

• 1. Iso Butyl Benzene Manufacturers (IBB) - CAS 538-93-2 | Vinati Organics [vinatiorganics.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Page loading... [guidechem.com]
• 4. chembk.com [chembk.com]
• 5. benchchem.com [benchchem.com]
• 6. 4-Isobutylbenzoic acid | C11H14O2 | CID 38111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Isobutylbenzene | 538-93-2 [chemicalbook.com]
• 8. Isobutylbenzene - Wikipedia [en.wikipedia.org]
• 9. China Isobutylbenzene manufacturers and suppliers - hangdachem.com [hangdachem.com]
• 10. Page loading... [guidechem.com]
• 11. chemsynthesis.com [chemsynthesis.com]
• 12. 538-93-2 CAS | iso-BUTYL BENZENE | Laboratory Chemicals | Article No. 2381C [lobachemie.com]
• 13. 4'-Isobutylacetophenone, 97% 50 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.no]
• 14. 4'-(2-Methylpropyl)acetophenone | 38861-78-8 [chemicalbook.com]
• 15. solubilityofthings.com [solubilityofthings.com]
• 16. chembk.com [chembk.com]
• 17. ruifuchem.com [ruifuchem.com]

Technical Support Center: Optimizing Catalyst Loading in Palladium-Catalyzed Carbonylation

Welcome to the technical support center for palladium-catalyzed carbonylation reactions. This guide is designed for researchers, scientists, and professionals in drug development to troubleshoot common issues and optimize experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the typical catalyst loading range for palladium-catalyzed carbonylation reactions?

The optimal catalyst loading can vary significantly depending on the specific reaction (e.g., aminocarbonylation, alkoxycarbonylation), the reactivity of the substrates, and the chosen ligand. Generally, loadings can range from as low as 0.0005 mol% for highly active systems to as high as 10 mol% for more challenging transformations.[1][2] For many standard applications, a loading of 0.5 to 5 mol% is a common starting point.[3]

Q2: Why is my reaction yield low even with a high catalyst loading?

High catalyst loading does not always guarantee a high yield. Several factors could be at play:

• Catalyst Deactivation: Palladium catalysts can deactivate through various mechanisms, such as the formation of palladium black, especially under a carbon monoxide atmosphere.[4][5] This aggregation of palladium particles reduces the number of active catalytic sites.

• Ligand Degradation: The phosphine (B1218219) ligands used to stabilize the palladium center can degrade over the course of the reaction, particularly at elevated temperatures.

• Substrate or Reagent Impurities: Impurities in your starting materials, solvents, or base can poison the catalyst. Ensure all reagents are of high purity and solvents are anhydrous and degassed.

• Inhibition by Carbon Monoxide: In some cases, high concentrations of carbon monoxide can inhibit the oxidative addition step of the catalytic cycle.[4][5] Using a CO surrogate that releases CO slowly can sometimes mitigate this issue.[4][5]

• Mass Transfer Limitations: If the reaction is heterogeneous or involves gaseous reagents, poor mixing can limit the reaction rate, regardless of the catalyst concentration.

Q3: How do I know if my palladium catalyst has deactivated?

A common visual indicator of catalyst deactivation is the formation of a black precipitate, known as palladium black.[4][5] This indicates that the soluble, active palladium species has aggregated into inactive metallic palladium. You may also observe the reaction stalling before completion, which can be monitored by techniques like TLC or LC-MS.

Q4: Can I reduce the catalyst loading for a more cost-effective and sustainable process?

Yes, reducing catalyst loading is a key goal in process development. Here are some strategies:

• Ligand Optimization: The choice of ligand is crucial. Bulky, electron-rich phosphine ligands can stabilize the palladium center, improve catalytic activity, and prevent deactivation, allowing for lower catalyst loadings.

• Pre-catalyst Selection: Using well-defined pre-catalysts, such as palladacycles, can lead to the clean generation of a highly active catalyst, enabling reactions at lower temperatures and loadings.[1]

• Reaction Condition Optimization: Carefully optimizing temperature, pressure, solvent, and base can significantly enhance catalyst turnover number (TON) and turnover frequency (TOF), allowing for a reduction in catalyst loading.[6]

• Flow Chemistry: Continuous-flow reactors can improve heat and mass transfer, and in some cases, allow for lower catalyst loadings and higher throughput.[3]

Q5: What are the advantages of using a CO surrogate?

Using a CO surrogate, such as tungsten hexacarbonyl (W(CO)6) or N-formylsaccharin, offers several advantages over using gaseous carbon monoxide:

• Improved Safety and Handling: It avoids the need to handle highly toxic and flammable CO gas from a pressurized cylinder.

• Controlled CO Concentration: Surrogates that release CO slowly can help maintain a low, steady concentration of CO in the reaction mixture, which can prevent catalyst inhibition observed at high CO pressures.[4][5]

• Simplified Experimental Setup: It can simplify the experimental setup, as it may not require specialized high-pressure equipment.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Product Formation	Inactive catalyst	Use a fresh batch of catalyst or a different pre-catalyst. Consider using a palladacycle pre-catalyst for more efficient generation of the active species.[1]
Poor choice of ligand	Screen different phosphine ligands. Bulky, electron-rich ligands often improve catalyst stability and activity.
Incorrect reaction temperature	Optimize the reaction temperature. While higher temperatures can increase reaction rates, they can also lead to catalyst decomposition. Lowering the temperature may be beneficial with a more active catalyst system.[1]
Ineffective base	Screen different bases (e.g., organic amines like triethylamine, or inorganic bases like potassium carbonate). The choice of base can be critical.
Presence of oxygen or moisture	Ensure the reaction is set up under an inert atmosphere (e.g., nitrogen or argon) and use anhydrous, degassed solvents.
Formation of Side Products (e.g., dehalogenation)	Sub-optimal ligand	The electronic and steric properties of the ligand can influence side reactions. A different ligand may favor the desired carbonylation pathway.
High reaction temperature	High temperatures can sometimes promote side reactions. Try running the reaction at a lower temperature.
Reactive functional groups on the substrate	Protect sensitive functional groups on your starting material before attempting the carbonylation.
Reaction Stalls Before Completion	Catalyst deactivation (formation of palladium black)	Improve catalyst stability by using a more suitable ligand or a pre-catalyst. Lowering the reaction temperature may also help.[4][5]
Insufficient CO supply (if using a surrogate)	Ensure you are using a sufficient excess of the CO surrogate.
Product inhibition	Try running the reaction at a lower substrate concentration.
Inconsistent Results	Impurities in reagents or solvents	Use high-purity, anhydrous, and degassed reagents and solvents for every experiment.
Variations in experimental setup	Standardize your experimental procedure, including the method of degassing, the order of reagent addition, and stirring speed.
Catalyst sensitivity to air or moisture	Handle air- and moisture-sensitive catalysts and ligands using appropriate techniques (e.g., in a glovebox).

Data Presentation

Table 1: Effect of Palladium Catalyst Loading on Aminocarbonylation of Aryl Halides

Entry	Aryl Halide	Catalyst	Ligand	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Ni(OAc)₂·4H₂O	Phosphite 1	5	NaOMe	1,4-Dioxane/DMF	110	12	>99
2	4-Bromotoluene	Ni(OAc)₂·4H₂O	Phosphite 1	<1	NaOMe	1,4-Dioxane/DMF	110	12	Low Yield
3	3-Bromoanisole	Pd(OAc)₂	XantPhos	2	Et₃N	Renewable Solvents	-	-	High Yield
4	Aryl Iodide	Pd(OAc)₂	None	Low Loading	-	Water	-	-	Excellent

Data synthesized from multiple sources for illustrative purposes.[2][7][8]

Table 2: Optimization of Catalyst Loading in Alkoxycarbonylation

Entry	Substrate	Catalyst	Ligand	Catalyst Loading (mol%)	CO Pressure	Temp (°C)	Yield (%)	TON
1	Isoprene	Pd(cod)Cl₂	PPh₃/PTSA	-	-	-	-	-
2	Conjugated Dienes	Pd(cod)Cl₂	Xantphos	-	-	-	96 (gram scale)	-
3	Alkylamines	Pd(OAc)₂	Li-quinoline	5	-	120	-	-
4	Alkylamines	Pd(OAc)₂	Li-quinoline	2.5 -> 5	-	120	Increased, but not doubled	-
5	Alkylamines	Pd(OAc)₂	Pyridine	0.2	10 bar CO/N₂	120	84	420
6	Aryl Iodides	Pd(OAc)₂	None	0.5	-	120	Excellent	-

Data synthesized from multiple sources for illustrative purposes.[3][6][9]

Experimental Protocols

Protocol 1: General Procedure for Optimizing Catalyst Loading in Aminocarbonylation

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), the amine (1.2 mmol), and the base (e.g., triethylamine, 2.0 mmol).

• Inert Atmosphere: Seal the tube with a rubber septum, and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Catalyst and Ligand Addition: In a separate vial under an inert atmosphere, prepare a stock solution of the palladium pre-catalyst (e.g., Pd(OAc)₂) and the phosphine ligand (e.g., XantPhos) in the reaction solvent. For initial screening, a 1:1 or 1:2 Pd:ligand ratio is common.

• Initiation of Reaction: Using a gas-tight syringe, add the desired volume of the catalyst/ligand stock solution to the Schlenk tube to achieve the target catalyst loading (e.g., screen from 0.5 mol% to 5 mol%).

• CO Introduction: If using gaseous CO, purge the reaction vessel with CO from a balloon. If using a CO surrogate, add it to the reaction mixture at this stage.

• Heating and Monitoring: Place the sealed tube in a preheated oil bath at the desired temperature (e.g., 80-110 °C) and stir vigorously. Monitor the reaction progress by TLC or LC-MS at regular intervals.

• Work-up and Analysis: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography and determine the yield. Compare the yields obtained with different catalyst loadings to identify the optimal concentration.

Visualizations

Caption: Workflow for optimizing palladium catalyst loading.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Continuous-flow, palladium-catalysed alkoxycarbonylation reactions using a prototype reactor in which it is possible to load gas and heat simultaneously - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Palladium-Catalyzed Carbonylations: Application in Complex Natural Product Total Synthesis and Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Amide synthesis by aminocarbonylation [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Catalyst Deactivation in Friedel-Crafts Reactions

Welcome to the technical support center for Friedel-Crafts reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to catalyst deactivation.

Troubleshooting Guide

This section addresses specific issues that can lead to catalyst deactivation and poor reaction outcomes.

Issue 1: Low or No Conversion of Starting Material

Possible Cause: Your Lewis acid catalyst (e.g., AlCl₃, FeCl₃) may be inactive or deactivated.

Troubleshooting Step	Experimental Protocol	Expected Outcome
Moisture Contamination	Ensure all glassware is oven-dried (e.g., at 120°C for at least 4 hours) and cooled under an inert atmosphere (nitrogen or argon). Use anhydrous solvents, which can be obtained by distillation over a suitable drying agent (e.g., sodium/benzophenone for ethereal solvents, CaH₂ for hydrocarbons and halogenated solvents) or by passing through a column of activated alumina. Use freshly opened or purified reagents.	Prevention of catalyst hydrolysis and preservation of catalytic activity.
Improper Catalyst Handling	Lewis acid catalysts are often hygroscopic. Handle them in a glovebox or under a positive pressure of an inert gas. Weigh the catalyst quickly and add it to the reaction mixture promptly.	Minimized exposure to atmospheric moisture, ensuring the catalyst remains active.
Deactivating Substituents on the Aromatic Ring	If your aromatic substrate contains strongly electron-withdrawing groups (e.g., -NO₂, -CN, -COR, -SO₃H), the ring is deactivated towards electrophilic substitution.[1]	Consider using a more reactive aromatic substrate or a more potent catalytic system. For substrates with -NH₂, -NHR, or -OH groups, see Issue 2.

Issue 2: Reaction Fails with Aniline (B41778) or Phenol (B47542) Substrates

Possible Cause: The Lewis basic functional groups (-NH₂, -OH) on the substrate are deactivating the Lewis acid catalyst.

Troubleshooting Step	Experimental Protocol	Expected Outcome
Protection of Amino Group	Before the Friedel-Crafts reaction, protect the amino group of aniline by converting it to an acetanilide (B955). A typical procedure involves reacting aniline with acetyl chloride or acetic anhydride.[2] Protocol: In a flask, dissolve aniline in a suitable solvent like dichloromethane. Cool the solution in an ice bath and slowly add acetyl chloride (1.1 equivalents). After the addition, allow the reaction to warm to room temperature and stir until completion (monitor by TLC). Quench the reaction with water and extract the acetanilide.	The resulting acetamido group (-NHCOCH₃) is less basic and will not deactivate the Lewis acid catalyst, allowing the Friedel-Crafts reaction to proceed.[2]
Protection of Hydroxyl Group	Protect the hydroxyl group of phenol, for example, as a methyl ether. Protocol: In a flask, dissolve phenol in a suitable solvent like methanol. Add a base such as sodium methoxide, followed by a methylating agent like dimethyl sulfate. The reaction is typically stirred at room temperature or gently heated. After completion, the solvent is removed, and the methyl phenyl ether is isolated.	The ether linkage is stable under Friedel-Crafts conditions and does not deactivate the catalyst.
Deprotection after Reaction	After a successful Friedel-Crafts reaction on the protected substrate, the protecting group must be removed. Aniline Deprotection (Hydrolysis of Acetanilide): Reflux the acylated acetanilide with aqueous HCl (e.g., 6M) or aqueous NaOH.[2] Phenol Deprotection (Cleavage of Methyl Ether): Treat the acylated methyl ether with a strong Lewis acid like BBr₃ in an anhydrous solvent such as dichloromethane, or with a strong acid like HBr.[3]	Restoration of the original amino or hydroxyl group to yield the desired functionalized aniline or phenol.

Issue 3: Catalyst Appears to be Consumed During the Reaction (Acylation)

Possible Cause: In Friedel-Crafts acylation, the ketone product forms a stable complex with the Lewis acid, effectively removing it from the catalytic cycle.

Troubleshooting Step	Experimental Protocol	Expected Outcome
Use of Stoichiometric Amounts of Catalyst	For Friedel-Crafts acylation, use at least a stoichiometric amount (1.0 equivalent or more) of the Lewis acid catalyst relative to the acylating agent.[4]	Ensures that there is enough catalyst to both activate the acylating agent and be complexed by the product, allowing the reaction to go to completion.
Work-up Procedure to Break the Complex	During the reaction work-up, add water or dilute acid (e.g., 1M HCl) to the reaction mixture. This will hydrolyze the catalyst-ketone complex. Protocol: Cool the reaction mixture in an ice bath and slowly add cold water or dilute HCl with vigorous stirring. The product can then be extracted with an organic solvent.	The Lewis acid is removed from the product, allowing for its isolation and purification.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction yield low even with anhydrous conditions?

A1: Several factors beyond moisture can lead to low yields. Consider the following:

• Insufficient Catalyst: As mentioned, Friedel-Crafts acylation requires stoichiometric amounts of the catalyst due to product complexation.[4]

• Reaction Temperature: The optimal temperature can vary significantly. Some reactions require heating to overcome the activation energy, while for others, lower temperatures may be needed to prevent side reactions.

• Purity of Reagents: Impurities in the aromatic substrate, acylating/alkylating agent, or solvent can interfere with the reaction.

• Polyalkylation: In Friedel-Crafts alkylation, the alkylated product is often more reactive than the starting material, leading to the addition of multiple alkyl groups. Using a large excess of the aromatic substrate can help minimize this.

Q2: Can I regenerate and reuse my Lewis acid catalyst?

A2: In the case of Friedel-Crafts acylation, the Lewis acid is complexed with the ketone product. While the aqueous work-up breaks this complex, the catalyst is hydrolyzed and cannot be easily recovered in its active, anhydrous form. For heterogeneous catalysts like zeolites, regeneration is more feasible. This is typically done by calcination (heating to a high temperature under a flow of air or oxygen) to burn off coke and other organic residues. The efficiency of regeneration can be quite high, often restoring the initial activity of the catalyst.

Q3: What are some greener alternatives to traditional Lewis acid catalysts?

A3: Due to the environmental concerns associated with catalysts like AlCl₃ (corrosive, produces acidic waste), there is growing interest in more sustainable alternatives. These include:

• Solid Acid Catalysts: Zeolites and clays (B1170129) are reusable and can be easily separated from the reaction mixture.

• Metal Triflates: Lanthanide and other metal triflates are often more tolerant to moisture and can sometimes be used in catalytic amounts.[5]

• Ionic Liquids: Can act as both solvent and catalyst and offer potential for recyclability.[5]

Visualizing Catalyst Deactivation Pathways

The following diagrams illustrate key mechanisms of catalyst deactivation in Friedel-Crafts reactions.

Catalyst deactivation by moisture.

Catalyst deactivation by product complexation in acylation.

A troubleshooting workflow for low-yielding Friedel-Crafts reactions.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Friedel–Crafts Acylation of Anisole – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Recrystallization of 4-Isobutylbenzoic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on selecting an appropriate solvent for the recrystallization of 4-isobutylbenzoic acid. Below you will find frequently asked questions (FAQs), a detailed experimental protocol for solvent selection, and troubleshooting guides to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of recrystallizing 4-isobutylbenzoic acid?

A1: The primary goal of recrystallization is to purify the solid 4-isobutylbenzoic acid. This process involves dissolving the impure compound in a suitable solvent at an elevated temperature and then allowing it to crystallize as the solution cools. The impurities remain dissolved in the solvent, resulting in a purer crystalline product.

Q2: What are the key characteristics of an ideal recrystallization solvent for 4-isobutylbenzoic acid?

A2: An ideal solvent for recrystallizing 4-isobutylbenzoic acid should exhibit the following properties:

• High solubility at elevated temperatures: The solvent should be able to dissolve a significant amount of 4-isobutylbenzoic acid near its boiling point.

• Low solubility at room or cold temperatures: As the solution cools, the 4-isobutylbenzoic acid should become significantly less soluble, allowing for the formation of crystals and a high recovery yield.

• Inertness: The solvent should not react chemically with 4-isobutylbenzoic acid.

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals by evaporation.

• Non-toxic and inexpensive: For practical and safety reasons, the solvent should be readily available, affordable, and have a low toxicity profile.

Q3: I am observing an oil forming instead of crystals. What could be the cause and how can I fix it?

A3: "Oiling out" can occur if the boiling point of the solvent is higher than the melting point of the solute (4-isobutylbenzoic acid's melting point is approximately 144 °C). It can also happen if the solution is supersaturated with impurities. To resolve this, you can try adding a small amount of a solvent in which the compound is less soluble (an anti-solvent) to the hot solution, or try a different solvent with a lower boiling point. Seeding the solution with a small crystal of pure 4-isobutylbenzoic acid can also help induce crystallization.

Q4: My crystal yield is very low. What are the possible reasons and solutions?

A4: A low crystal yield can result from several factors:

• Using too much solvent: This will keep more of the compound dissolved even at low temperatures. You can try to carefully evaporate some of the solvent to concentrate the solution.

• Cooling the solution too quickly: Rapid cooling can lead to the formation of small, impure crystals and can trap impurities. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• Incomplete crystallization: Ensure the solution has been given sufficient time to crystallize at a low temperature.

• The chosen solvent is too good at dissolving the compound at all temperatures. A different solvent or a solvent mixture might be necessary.

Data Presentation: Solvent Suitability for 4-Isobutylbenzoic Acid

Due to the limited availability of precise quantitative solubility data for 4-isobutylbenzoic acid in the public domain, the following table provides a semi-quantitative and estimated guide based on the behavior of structurally similar compounds like ibuprofen (B1674241) and general principles of solubility for aromatic carboxylic acids. "Soluble" indicates that a significant amount dissolves, while "sparingly soluble" or "insoluble" suggests poor dissolution.

Solvent	Chemical Formula	Boiling Point (°C)	Solubility at 25°C (Estimated)	Solubility at Boiling Point (Estimated)	Suitability for Recrystallization
Water	H₂O	100	Insoluble	Sparingly Soluble	Poor (as a single solvent)
Methanol	CH₃OH	65	Soluble	Very Soluble	Potentially suitable, may require a co-solvent
Ethanol	C₂H₅OH	78	Soluble	Very Soluble	Good option, high solubility when hot
Acetone	C₃H₆O	56	Soluble	Very Soluble	Good option, high solubility when hot
Ethyl Acetate	C₄H₈O₂	77	Moderately Soluble	Soluble	Potentially suitable
Toluene	C₇H₈	111	Sparingly Soluble	Soluble	Good option, good temperature gradient
Hexane	C₆H₁₄	69	Insoluble	Sparingly Soluble	Poor (as a single solvent), can be used as an anti-solvent

Experimental Protocol: Selection of a Recrystallization Solvent

This protocol outlines a systematic approach to determine the most effective solvent for the recrystallization of 4-isobutylbenzoic acid.

Materials:

• Impure 4-isobutylbenzoic acid

• A selection of potential solvents (e.g., water, ethanol, acetone, ethyl acetate, toluene, hexane)

• Test tubes and a test tube rack

• Hot plate or water bath

• Stirring rod

• Pasteur pipettes

• Ice bath

Procedure:

• Initial Solubility Screening at Room Temperature:

  • Place approximately 20-30 mg of impure 4-isobutylbenzoic acid into separate, labeled test tubes.

  • Add 1 mL of a different potential solvent to each test tube at room temperature.

  • Stir each mixture with a clean stirring rod and observe the solubility. Record whether the compound is soluble, sparingly soluble, or insoluble.

  • Ideal Characteristic: The compound should be insoluble or sparingly soluble at room temperature.

• Solubility Testing at Elevated Temperatures:

  • For the solvents in which the compound was insoluble or sparingly soluble at room temperature, gently heat the test tubes in a water bath or on a hot plate.

  • Add the solvent dropwise while stirring until the solid just dissolves. Record the approximate volume of solvent used.

  • Ideal Characteristic: The compound should be completely soluble in a reasonable amount of the hot solvent.

• Crystallization and Recovery Assessment:

  • Allow the hot, saturated solutions to cool slowly to room temperature. Do not disturb the test tubes.

  • Once at room temperature, place the test tubes in an ice bath to induce further crystallization.

  • Observe the formation of crystals in each test tube. Note the quantity and quality (e.g., well-formed needles, powder) of the crystals.

  • Ideal Characteristic: Abundant, well-formed crystals should appear upon cooling.

• Solvent Selection:

  • Based on your observations, select the solvent that best meets the criteria of an ideal recrystallization solvent: low solubility at room temperature, high solubility at its boiling point, and good crystal formation upon cooling.

Mandatory Visualization

The following diagram illustrates the logical workflow for selecting a suitable recrystallization solvent.

Recrystallization solvent selection workflow.

Technical Support Center: Improving the Purity of Synthesized 4-Isobutylbenzoic Acid

Welcome to the technical support center for the purification of 4-isobutylbenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during the synthesis and purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 4-isobutylbenzoic acid?

A1: The impurities in crude 4-isobutylbenzoic acid largely depend on the synthetic route employed.

• From Friedel-Crafts acylation followed by oxidation: Common impurities include unreacted 4-isobutylacetophenone, isobutylbenzene, and isomers such as 2-isobutylbenzoic acid and 3-isobutylbenzoic acid. Side products from the acylation reaction may also be present.

• From Grignard reaction of a 4-isobutylphenyl magnesium halide with CO2: The primary impurities are often biphenyls, formed from the coupling of the Grignard reagent with unreacted aryl halide, and unreacted starting materials.[1]

Q2: My 4-isobutylbenzoic acid appears oily and won't crystallize. What should I do?

A2: An oily product that fails to crystallize often indicates the presence of significant impurities or residual solvent. Here are a few troubleshooting steps:

• Remove Residual Solvents: Ensure all solvents from the reaction workup are completely removed under reduced pressure.

• Attempt a Different Purification Method: If the product is still an oil, consider purification by column chromatography to remove impurities that may be inhibiting crystallization.

• Induce Crystallization: If you have a small amount of pure solid, you can add a "seed crystal" to the oil to initiate crystallization. Alternatively, scratching the inside of the flask with a glass rod at the liquid-air interface can sometimes provide a surface for crystals to form.[2]

• Re-evaluate Your Synthesis: Persistent issues with obtaining a solid product may indicate problems with the reaction itself, leading to a high proportion of byproducts.

Q3: My purified 4-isobutylbenzoic acid has a low melting point and a broad melting range. What does this indicate?

A3: A low and broad melting point is a classic sign of an impure compound. Pure crystalline solids typically have a sharp melting point within a narrow range (1-2°C). The presence of impurities disrupts the crystal lattice, requiring less energy to melt the solid. To address this, further purification by recrystallization or column chromatography is recommended.

Q4: How can I effectively remove the unreacted starting material, 4-isobutylacetophenone?

A4: Both recrystallization and column chromatography can be effective for removing 4-isobutylacetophenone. Since 4-isobutylacetophenone is less polar than 4-isobutylbenzoic acid, it will have different solubility properties and will elute faster from a silica (B1680970) gel column. For recrystallization, selecting a solvent system where the solubility of 4-isobutylacetophenone is high at both high and low temperatures, while the solubility of 4-isobutylbenzoic acid is high at high temperatures and low at low temperatures, will be most effective.

Q5: What is a suitable method for assessing the purity of my final 4-isobutylbenzoic acid product?

A5: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are excellent methods for determining the purity of your final product.[3][4][5] HPLC can quantify the amount of 4-isobutylbenzoic acid relative to any impurities. GC-MS is useful for identifying volatile impurities. Additionally, obtaining a sharp melting point that corresponds to the literature value is a good indicator of high purity.

Troubleshooting Guides

Recrystallization Troubleshooting

Issue	Potential Cause	Troubleshooting Steps
No crystals form upon cooling.	Too much solvent was used.	Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[2]
The solution is supersaturated.	Add a seed crystal of pure 4-isobutylbenzoic acid or scratch the inner surface of the flask with a glass rod.[2]
The product "oils out" instead of crystallizing.	The solution is cooling too quickly.	Allow the flask to cool more slowly to room temperature before placing it in an ice bath.
The melting point of the solute is lower than the boiling point of the solvent.	Use a lower-boiling point solvent or a solvent mixture.
Low recovery of the purified product.	Too much solvent was used, and a significant amount of product remains in the mother liquor.	Concentrate the mother liquor and cool it to obtain a second crop of crystals. Note that the second crop may be less pure.
The crystals were not completely collected during filtration.	Ensure all crystals are transferred to the filter funnel and wash with a minimal amount of ice-cold solvent.
The purified product is still colored.	Colored impurities were not effectively removed.	Add a small amount of activated charcoal to the hot solution before filtration. Be aware that charcoal can also adsorb some of your product.[6]

Column Chromatography Troubleshooting

Issue	Potential Cause	Troubleshooting Steps
Poor separation of compounds (overlapping spots on TLC).	The eluent system is not optimized.	Adjust the polarity of the eluent. A good starting point for separating 4-isobutylbenzoic acid from less polar impurities is a mixture of hexane (B92381) and ethyl acetate.[7]
The column was not packed properly, leading to channeling.	Ensure the silica gel is packed uniformly without any air bubbles or cracks.
The compound is not eluting from the column.	The eluent is not polar enough.	Gradually increase the polarity of the eluent system. For carboxylic acids, adding a small amount of a volatile acid like acetic acid to the eluent can help with elution.[7]
Streaking of the compound on the TLC plate.	The carboxylic acid is interacting strongly with the silica gel.	Add a small amount (0.5-1%) of acetic acid or formic acid to the TLC developing solvent and the column eluent to suppress this interaction.[7]

Data Presentation

The choice of solvent is critical for successful recrystallization. An ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures. Below is an illustrative table of common solvents for the recrystallization of 4-isobutylbenzoic acid.

Solvent/Solvent System	Solubility at 25°C (g/100mL)	Solubility at Boiling Point (g/100mL)	Expected Recovery	Crystal Quality
Water	Low	Moderate	Moderate	Can form fine needles
Ethanol (B145695)/Water (e.g., 80:20)	Moderate	High	Good	Well-formed crystals
Hexane	Very Low	Moderate	High	Good
Toluene	Moderate	High	Moderate	Can be effective
Acetone	High	Very High	Poor	Not ideal due to high solubility at room temperature

Note: This data is illustrative. Actual solubilities and recovery will vary based on experimental conditions.

Experimental Protocols

Protocol 1: Recrystallization of 4-Isobutylbenzoic Acid from an Ethanol/Water Mixture

• Dissolution: In a 100 mL Erlenmeyer flask, dissolve approximately 5.0 g of crude 4-isobutylbenzoic acid in the minimum amount of hot 95% ethanol. Heat the mixture on a hot plate and stir until the solid is completely dissolved.

• Addition of Water: While the ethanol solution is still hot, slowly add hot water dropwise until the solution becomes slightly cloudy (turbid). This indicates that the solution is saturated.

• Re-dissolution: Add a few drops of hot 95% ethanol to the cloudy solution until it becomes clear again.

• Cooling and Crystallization: Remove the flask from the hot plate, cover it, and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture.

• Drying: Dry the crystals in a vacuum oven to remove any residual solvent.

Protocol 2: Purification of 4-Isobutylbenzoic Acid by Column Chromatography

• Prepare the Column: Pack a glass chromatography column with silica gel in a slurry with hexane. Allow the silica gel to settle, and then add a layer of sand to the top.

• Prepare the Sample: Dissolve the crude 4-isobutylbenzoic acid in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or a small amount of the eluent).

• Load the Sample: Carefully add the dissolved sample to the top of the column.

• Elution: Begin eluting the column with a non-polar solvent system, such as 95:5 hexane:ethyl acetate. This will elute less polar impurities first.

• Increase Polarity: Gradually increase the polarity of the eluent, for example, to 80:20 hexane:ethyl acetate, to elute the more polar 4-isobutylbenzoic acid. To improve the elution of the carboxylic acid, 0.5-1% acetic acid can be added to the eluent.[7]

• Collect Fractions: Collect the eluent in a series of test tubes.

• Monitor Fractions: Monitor the collected fractions by thin-layer chromatography (TLC) to identify which fractions contain the purified product.

• Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-isobutylbenzoic acid.

Mandatory Visualization

Caption: Experimental workflow for the purification and analysis of 4-isobutylbenzoic acid.

Caption: Troubleshooting decision tree for the purification of 4-isobutylbenzoic acid.

References

• 1. chem.ucalgary.ca [chem.ucalgary.ca]
• 2. westfield.ma.edu [westfield.ma.edu]
• 3. lcms.cz [lcms.cz]
• 4. 4-Isobutylbenzoic acid | C11H14O2 | CID 38111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 7. benchchem.com [benchchem.com]

challenges in the scale-up of 4-isobutylbenzoic acid synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the scale-up synthesis of 4-isobutylbenzoic acid, a key intermediate in the pharmaceutical industry.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis of 4-isobutylbenzoic acid, which typically proceeds via a two-step process: Friedel-Crafts acylation of isobutylbenzene (B155976) to form 4'-isobutylacetophenone (B122872), followed by an oxidation reaction (e.g., haloform reaction) to yield the final product.

Step 1: Friedel-Crafts Acylation of Isobutylbenzene

Q1: Why is my Friedel-Crafts acylation reaction resulting in a low yield of 4'-isobutylacetophenone?

A1: Low yields in Friedel-Crafts acylation can stem from several factors:

• Catalyst Inactivity: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is extremely sensitive to moisture. Any water in the reactants or solvent will deactivate the catalyst. Ensure all glassware is thoroughly dried and reagents are anhydrous.[1]

• Insufficient Catalyst: The ketone product can form a complex with the Lewis acid, effectively removing it from the catalytic cycle. Therefore, a stoichiometric amount of the catalyst is often required.[1]

• Suboptimal Temperature: The reaction temperature is critical. While some reactions proceed at room temperature, others may require cooling to minimize side reactions or gentle heating to overcome the activation energy. For the acylation of isobutylbenzene, maintaining a low temperature (e.g., 5-10°C) is crucial for selectivity.[1]

• Deactivated Aromatic Ring: The presence of strongly electron-withdrawing groups on the aromatic ring can deactivate it towards electrophilic substitution. However, this is not a concern with isobutylbenzene, which is an activated ring.

Q2: I am observing the formation of multiple isomers (e.g., meta-substituted product) in my Friedel-Crafts acylation. How can I improve the regioselectivity for the para-isomer?

A2: While the isobutyl group is an ortho-, para-director, steric hindrance often favors the formation of the para-product. To maximize the yield of the desired para-isomer:

• Control the Temperature: Lower reaction temperatures (e.g., below 0°C) have been shown to significantly improve the selectivity for the para-isomer in the acylation of isobutylbenzene.[1]

• Choice of Solvent: The solvent can influence the isomer ratio. Non-polar solvents are generally preferred.

• Slow Addition of Reagents: A slow, controlled addition of the acylating agent to the mixture of the aromatic substrate and Lewis acid can help to maintain a low reaction temperature and improve selectivity.[1]

Step 2: Oxidation of 4'-Isobutylacetophenone

Q3: My haloform reaction to produce 4-isobutylbenzoic acid is not going to completion. What are the possible reasons?

A3: Incomplete conversion in a haloform reaction can be due to:

• Insufficient Base or Halogen: The reaction requires an excess of both the base (e.g., sodium hydroxide) and the halogen (e.g., sodium hypochlorite (B82951), bromine).[2][3] Ensure the correct stoichiometry is used.

• Low Reaction Temperature: While the initial addition of reagents may be done at a lower temperature, the reaction often requires stirring at room temperature or gentle heating for an extended period (e.g., 12 hours) to proceed to completion.[2]

• Poor Mixing: In a scaled-up reaction, efficient mixing is crucial to ensure proper contact between the organic substrate and the aqueous hypohalite solution.

Q4: The yield of 4-isobutylbenzoic acid after the haloform reaction is low. What are potential causes?

A4: Besides incomplete reaction, low yields can result from:

• Side Reactions: The haloform reaction is generally quite clean for methyl ketones. However, ensuring the starting 4'-isobutylacetophenone is of high purity is important to avoid the formation of byproducts.

• Work-up Losses: The acidification step to precipitate the carboxylic acid must be done carefully to a pH of 1 to ensure complete precipitation.[2] Losses can also occur during extraction and purification steps.

Purification

Q5: I am facing difficulties in purifying the final 4-isobutylbenzoic acid. What are the recommended methods for scale-up?

A5: Conventional purification methods like simple recrystallization from water can sometimes be challenging for benzoic acid derivatives due to the nature of impurities formed during oxidation.[4][5]

• Recrystallization: A carefully selected solvent system is key. Water is a common solvent for recrystallizing benzoic acid, taking advantage of its higher solubility in hot water compared to cold water.[4][5] If impurities are present, adding activated charcoal during recrystallization can help to remove colored byproducts.[5]

• Acid-Base Extraction: The acidic nature of the carboxylic acid allows for its separation from non-acidic impurities. The product can be dissolved in a basic aqueous solution (e.g., sodium bicarbonate), washed with an organic solvent to remove impurities, and then re-precipitated by adding acid.

Quantitative Data Summary

The following table summarizes key quantitative data for the synthesis of 4-isobutylbenzoic acid.

Parameter	Friedel-Crafts Acylation of Isobutylbenzene	Haloform Oxidation of 4'-Isobutylacetophenone
Reactants	Isobutylbenzene, Acetyl Chloride, Aluminum Chloride[1]	4'-Isobutylacetophenone, Sodium Hypochlorite Solution[2]
Solvent	Excess Isobutylbenzene or Dichloromethane[1][6]	Ethanol[2]
Reaction Temperature	5-10°C[1]	0°C initially, then room temperature[2]
Reaction Time	~2.5 hours[1]	12 hours[2]
Yield	~90% (of p-isomer in the organic phase)[1]	~92%[2]
Product Purity	High para-selectivity (p:m ratio > 40:1)[1]	High purity after column chromatography[2]

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation of Isobutylbenzene to 4'-Isobutylacetophenone

This protocol is adapted from a patented procedure and should be performed by trained personnel in a well-ventilated fume hood.[1]

• Reaction Setup: In a three-necked flask equipped with a stirrer and an addition funnel, charge isobutylbenzene (IBB). Cool the flask to 5°C with an ice bath.

• Reagent Preparation: In the addition funnel, combine acetyl chloride and anhydrous aluminum chloride.

• Reaction: Slowly add the acetyl chloride/aluminum chloride mixture to the stirred isobutylbenzene, maintaining the reaction temperature between 5 and 10°C. The addition should take approximately 1.5 hours.

• Stirring: After the addition is complete, continue to stir the mixture at 5°C for one hour.

• Quenching: Pour the reaction mixture onto crushed ice with vigorous stirring.

• Work-up: Separate the organic phase. The unreacted isobutylbenzene can be removed by distillation.

Protocol 2: Haloform Oxidation of 4'-Isobutylacetophenone to 4-Isobutylbenzoic Acid

This protocol is a general procedure for the haloform reaction and should be adapted and optimized for the specific scale.[2]

• Reaction Setup: Dissolve 4'-isobutylacetophenone in ethanol (B145695) in a reaction vessel.

• Reagent Addition: Cool the solution to 0°C and add sodium hypochlorite solution in portions.

• Reaction: Stir the reaction mixture at room temperature for 12 hours.

• Acidification: After the reaction is complete, acidify the mixture to a pH of 1 with concentrated hydrochloric acid to precipitate the 4-isobutylbenzoic acid.

• Extraction: Extract the product with dichloromethane.

• Washing: Wash the organic layer with water and brine.

• Drying and Concentration: Dry the organic layer over magnesium sulfate (B86663) and evaporate the solvent under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography or recrystallization.

Protocol 3: Recrystallization of 4-Isobutylbenzoic Acid

This is a general protocol for the recrystallization of benzoic acid derivatives from water.[4][5]

• Dissolution: In an Erlenmeyer flask, add the crude 4-isobutylbenzoic acid and a volume of water. Heat the mixture on a hot plate and add near-boiling water portion-wise until the solid is completely dissolved.[4][5]

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.[5]

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Large crystals should form. Subsequently, cool the flask in an ice bath to maximize crystal formation.[4]

• Isolation: Collect the crystals by vacuum filtration using a Hirsch or Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold water.

• Drying: Allow air to be drawn through the crystals on the filter to partially dry them. Then, transfer the crystals to a watch glass to air dry completely.

Visualizations

Caption: Experimental workflow for the synthesis of 4-isobutylbenzoic acid.

Caption: Troubleshooting guide for the synthesis of 4-isobutylbenzoic acid.

References

• 1. WO2007044270A1 - Process for producing high purity ketones by friedel-crafts acylation at low temperature - Google Patents [patents.google.com]
• 2. Haloform Reaction | NROChemistry [nrochemistry.com]
• 3. m.youtube.com [m.youtube.com]
• 4. westfield.ma.edu [westfield.ma.edu]
• 5. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 6. websites.umich.edu [websites.umich.edu]

minimizing by-product formation in 4-isobutylbenzoic acid synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-isobutylbenzoic acid. The following information is designed to help minimize by-product formation and optimize reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 4-isobutylbenzoic acid?

A1: The two most common and well-established synthetic routes are:

• Friedel-Crafts Acylation followed by Haloform Oxidation: This two-step process involves the acylation of isobutylbenzene (B155976) to form 4'-isobutylacetophenone (B122872), which is then oxidized to yield 4-isobutylbenzoic acid.[1]

• Grignard Synthesis: This route involves the formation of a Grignard reagent from an isobutylhalobenzene (e.g., 4-isobutylbromobenzene) and its subsequent reaction with carbon dioxide.

Q2: What are the most common by-products in the Friedel-Crafts acylation route?

A2: The primary by-products in the Friedel-Crafts acylation of isobutylbenzene are regioisomers, specifically ortho- and meta-isobutylacetophenone. Due to the electron-donating nature of the isobutyl group, it directs electrophilic substitution to the ortho and para positions. The para isomer is generally favored due to reduced steric hindrance.[2][3] Under harsh conditions, polyacylation can also occur, though it is less common as the acyl group deactivates the aromatic ring towards further substitution.[4][5]

Q3: What are the typical by-products in the Grignard synthesis of 4-isobutylbenzoic acid?

A3: The main by-products in the Grignard synthesis include:

• Wurtz coupling product: The Grignard reagent can react with the starting alkyl halide to form a dimer (e.g., 1,2-bis(4-isobutylphenyl)ethane).[6]

• Benzene derivative: If any moisture is present, the highly reactive Grignard reagent will be protonated, leading to the formation of isobutylbenzene.[7]

Q4: How can I minimize the formation of regioisomers in the Friedel-Crafts acylation?

A4: To favor the formation of the desired para isomer, consider the following:

• Lower Reaction Temperature: Running the reaction at lower temperatures (e.g., below 0°C) can increase the selectivity for the para product.[8]

• Choice of Catalyst: While AlCl₃ is common, exploring bulkier Lewis acid catalysts can sterically hinder the formation of the ortho isomer.

• Solvent: The choice of solvent can also influence the isomer ratio.

Q5: My Grignard reaction is not initiating. What should I do?

A5: Difficulty in initiating a Grignard reaction is a common issue. Here are some troubleshooting steps:

• Ensure Anhydrous Conditions: The presence of even trace amounts of water will prevent the formation of the Grignard reagent. Flame-dry all glassware and use anhydrous solvents.

• Activate the Magnesium: The surface of the magnesium turnings can have an oxide layer that prevents the reaction. Gently crush the magnesium turnings in a mortar and pestle before use or add a small crystal of iodine to the reaction mixture to activate the surface.

• Initiation: A small amount of pre-formed Grignard reagent or a few drops of 1,2-dibromoethane (B42909) can be used to initiate the reaction.

Troubleshooting Guides

Friedel-Crafts Acylation of Isobutylbenzene

Issue	Potential Cause(s)	Troubleshooting Steps
Low or No Yield of 4'-Isobutylacetophenone	1. Inactive catalyst (due to moisture).2. Insufficient amount of catalyst.3. Deactivated starting material.4. Low reaction temperature.	1. Use freshly opened, anhydrous aluminum chloride and anhydrous solvents. Ensure all glassware is thoroughly dried.2. Friedel-Crafts acylation often requires stoichiometric amounts of the Lewis acid as it complexes with the ketone product.[1] Increase the catalyst loading.3. Ensure the isobutylbenzene is pure and free of deactivating impurities.4. Gradually increase the reaction temperature while monitoring the reaction progress by TLC or GC.
High Percentage of Ortho Isomer	1. High reaction temperature.2. Non-optimal catalyst choice.	1. Perform the reaction at a lower temperature (e.g., 0°C or below).2. Consider using a bulkier Lewis acid catalyst to sterically hinder the ortho position.
Presence of Polyacylated By-products	1. Highly reactive starting material.2. Harsh reaction conditions (high temperature, long reaction time).	1. Use a less reactive acylating agent if possible.2. Reduce the reaction temperature and time. The acyl group of the product is deactivating, which should naturally disfavor polyacylation.[4][5]

Haloform Oxidation of 4'-Isobutylacetophenone

Issue	Potential Cause(s)	Troubleshooting Steps
Incomplete Reaction (Starting Material Remains)	1. Insufficient amount of halogen or base.2. Low reaction temperature.3. Short reaction time.	1. Ensure a molar excess of the halogen and base are used.2. Gently warm the reaction mixture to ensure it proceeds to completion.3. Increase the reaction time and monitor by TLC.
Formation of Unidentified By-products	1. Side reactions due to high temperatures.2. Reaction with impurities in the starting material.	1. Maintain a moderate reaction temperature.2. Ensure the 4'-isobutylacetophenone is of high purity before starting the oxidation.

Grignard Synthesis of 4-Isobutylbenzoic Acid

Issue	Potential Cause(s)	Troubleshooting Steps
Low Yield of 4-Isobutylbenzoic Acid	1. Presence of moisture or other protic sources.2. Incomplete formation of the Grignard reagent.3. Insufficient carbonation.4. Formation of Wurtz coupling by-product.	1. Use flame-dried glassware and anhydrous solvents. Ensure the carbon dioxide source is dry.2. Activate the magnesium and ensure the alkyl halide is added slowly to maintain a controlled reaction.3. Use a large excess of freshly crushed dry ice or bubble dry CO₂ gas through the solution for an extended period.4. Add the alkyl halide slowly to a suspension of magnesium to keep its concentration low, which minimizes the coupling side reaction.[6]
Presence of Isobutylbenzene in the Product	1. The Grignard reagent was quenched by a proton source (e.g., water).	1. Rigorously exclude all sources of moisture from the reaction.

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation of Isobutylbenzene

This protocol describes the synthesis of 4'-isobutylacetophenone.

Materials:

• Isobutylbenzene

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (B109758) (DCM)

• Hydrochloric acid (HCl), concentrated

• Ice

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask with a reflux condenser and a dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Set up a clean, dry round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel. Protect the apparatus from atmospheric moisture with drying tubes.

• In the flask, suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane.

• Cool the flask in an ice bath with stirring.

• Slowly add a solution of acetyl chloride (1.0 equivalent) in anhydrous dichloromethane from the dropping funnel to the stirred suspension.

• After the addition of acetyl chloride is complete, add isobutylbenzene (1.0 equivalent) dropwise from the dropping funnel, maintaining the temperature between 0-5°C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude 4'-isobutylacetophenone. The product can be further purified by vacuum distillation.

Protocol 2: Haloform Oxidation of 4'-Isobutylacetophenone

This protocol describes the synthesis of 4-isobutylbenzoic acid from 4'-isobutylacetophenone.

Materials:

• 4'-Isobutylacetophenone

• Sodium hypochlorite (B82951) solution (household bleach)

• Sodium hydroxide (B78521) (NaOH)

• Sodium sulfite (B76179)

• Hydrochloric acid (HCl), concentrated

• Diethyl ether

• Test tube or round-bottom flask

• Water bath

Procedure:

• In a suitable flask, dissolve 4'-isobutylacetophenone in a minimal amount of a suitable solvent like dioxane or THF if necessary.

• Add an excess of sodium hypochlorite solution (bleach) and a solution of sodium hydroxide.

• Heat the mixture in a water bath (around 60-75°C) with stirring for 30-60 minutes. Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and add a small amount of sodium sulfite to quench any remaining sodium hypochlorite.

• Transfer the mixture to a separatory funnel and extract with diethyl ether to remove any unreacted starting material and the chloroform (B151607) by-product.

• Collect the aqueous layer and cool it in an ice bath.

• Carefully acidify the aqueous layer with concentrated hydrochloric acid until a precipitate forms and the solution is acidic to litmus (B1172312) paper.

• Collect the solid 4-isobutylbenzoic acid by vacuum filtration.

• Wash the solid with cold water and dry it. The product can be further purified by recrystallization from a suitable solvent like ethanol/water.

Protocol 3: Grignard Synthesis of 4-Isobutylbenzoic Acid

This protocol describes the synthesis of 4-isobutylbenzoic acid from 4-isobutylbromobenzene.

Materials:

• 4-Isobutylbromobenzene

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Iodine (a small crystal)

• Dry ice (solid carbon dioxide)

• Hydrochloric acid (HCl), dilute

• Round-bottom flask with a reflux condenser and a dropping funnel

• Magnetic stirrer and stir bar

Procedure:

• Flame-dry all glassware and allow it to cool to room temperature under a stream of dry nitrogen or with drying tubes in place.

• Place magnesium turnings (1.2 equivalents) in the round-bottom flask.

• Add a small crystal of iodine.

• In the dropping funnel, prepare a solution of 4-isobutylbromobenzene (1.0 equivalent) in anhydrous diethyl ether.

• Add a small portion of the 4-isobutylbromobenzene solution to the magnesium turnings. The reaction should initiate, as indicated by a color change and gentle refluxing of the ether. If the reaction does not start, gently warm the flask.

• Once the reaction has started, add the rest of the 4-isobutylbromobenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to room temperature.

• In a separate large beaker, crush a large excess of dry ice.

• Slowly and carefully pour the Grignard reagent solution onto the crushed dry ice with stirring.

• Allow the excess dry ice to sublime.

• Slowly add dilute hydrochloric acid to the residue in the beaker until the solution is acidic and all the solids have dissolved.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether.

• Combine the organic layers and extract with a dilute sodium hydroxide solution.

• Collect the aqueous basic layer, cool it in an ice bath, and acidify with dilute hydrochloric acid to precipitate the 4-isobutylbenzoic acid.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

Visualizations

Caption: Workflow for Friedel-Crafts Acylation.

Caption: By-product formation in Friedel-Crafts acylation.

Caption: By-product formation in Grignard synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. echemi.com [echemi.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. WO2007044270A1 - Process for producing high purity ketones by friedel-crafts acylation at low temperature - Google Patents [patents.google.com]

optimizing reaction time and temperature for esterification

Welcome to the technical support center for optimizing esterification reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to optimizing reaction time and temperature.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your esterification experiments.

Issue 1: Low or No Ester Yield

• Question: I am not getting the expected yield of my ester. What are the possible causes and how can I fix it?

• Answer: Low ester yield is a common issue in esterification, which is a reversible reaction.[1][2][3] Several factors could be contributing to this problem. Here’s a step-by-step guide to troubleshoot this issue:

  • Check Reactant Stoichiometry: The equilibrium of the reaction can be shifted towards the product side by using an excess of one of the reactants, typically the alcohol, as it is often less expensive and easier to remove.[1][3]

    • Recommendation: Try increasing the molar ratio of the alcohol to the carboxylic acid. A 10-fold excess of the alcohol can significantly increase the yield.[3]

  • Water Removal: Water is a byproduct of the esterification reaction. Its presence can shift the equilibrium back towards the reactants, reducing the ester yield.[1][2][3]

    • Recommendation: Remove water as it forms. This can be achieved using a Dean-Stark apparatus during reflux, or by adding a drying agent like molecular sieves to the reaction mixture.[1][3]

  • Catalyst Activity: An acid catalyst is crucial for speeding up the reaction.[1] If the catalyst is old, impure, or used in an insufficient amount, the reaction rate will be slow, leading to a low yield within a given time frame.

    • Recommendation: Use a fresh, anhydrous acid catalyst such as concentrated sulfuric acid or tosic acid. Ensure the correct catalytic amount is used.

  • Reaction Time and Temperature: The reaction may not have reached equilibrium or the temperature might be too low for an efficient reaction rate.

    • Recommendation: Increase the reaction time or the temperature. Monitor the reaction progress using techniques like TLC or GC to determine the optimal time. Be cautious as excessively high temperatures can lead to side reactions.

Issue 2: Slow Reaction Rate

• Question: My esterification reaction is proceeding very slowly. How can I increase the reaction rate?

• Answer: A slow reaction rate can be a significant bottleneck in a synthesis workflow. Here are the primary factors to consider for increasing the rate of esterification:

  • Temperature: Higher temperatures generally increase the rate of reaction by providing the necessary activation energy.[1][4]

    • Recommendation: Increase the reaction temperature. Most esterification reactions are run at reflux temperatures between 50°C and 150°C.[1]

  • Catalyst: The concentration and type of acid catalyst play a vital role.

    • Recommendation: Ensure you are using a strong acid catalyst like sulfuric acid. You can also consider using a solid acid catalyst like Amberlyst-15 for easier separation.[1]

  • Mixing: Inefficient mixing can lead to a heterogeneous reaction mixture, slowing down the reaction.

    • Recommendation: Ensure vigorous stirring to maintain a homogeneous reaction mixture.

Issue 3: Difficulty in Product Isolation and Purification

• Question: I am having trouble separating my ester from the reaction mixture. What is the best way to isolate and purify the product?

• Answer: Proper work-up and purification are essential for obtaining a pure ester. Here is a general procedure:

  • Neutralization: After the reaction is complete, the mixture will contain unreacted carboxylic acid and the acid catalyst. These need to be neutralized.

    • Recommendation: Wash the reaction mixture with a weak base, such as a saturated solution of sodium bicarbonate (NaHCO₃), in a separatory funnel.[4] This will neutralize the acids, converting them into their water-soluble salts.

  • Extraction: The ester needs to be separated from the aqueous layer and any unreacted alcohol.

    • Recommendation: Extract the ester with a suitable organic solvent like diethyl ether or ethyl acetate. The ester will be in the organic layer. Wash the organic layer with water to remove any remaining water-soluble impurities.

  • Drying: Remove any residual water from the organic layer.

    • Recommendation: Dry the organic layer over an anhydrous drying agent like sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Solvent Removal and Distillation: The final step is to remove the extraction solvent and purify the ester.

    • Recommendation: Remove the solvent using a rotary evaporator. The crude ester can then be purified by distillation to obtain the final, pure product.

Frequently Asked Questions (FAQs)

• Q1: What is the optimal temperature for esterification?

  • A1: There is no single optimal temperature for all esterification reactions. It depends on the specific alcohol and carboxylic acid being used. Generally, increasing the temperature increases the reaction rate.[5][6] However, for many common esters, refluxing the reaction mixture, often between 60°C and 130°C, provides a good balance between reaction rate and preventing side reactions.[7] For instance, the conversion of acetic acid with ethanol (B145695) can reach approximately 80% at 60°C.[5][6]

• Q2: How long should I run my esterification reaction?

  • A2: The reaction time required to reach equilibrium depends on the reactants, temperature, and catalyst. For some reactions, this could be a few hours, while others might require longer reflux times.[1] It is recommended to monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine when the reaction has reached completion.

• Q3: Is esterification a reversible reaction?

  • A3: Yes, Fischer esterification is a reversible reaction.[1][2] The forward reaction produces an ester and water, while the reverse reaction is the hydrolysis of the ester back into the carboxylic acid and alcohol. To maximize the yield of the ester, the equilibrium needs to be shifted to the right.[1]

• Q4: How can I shift the equilibrium to favor ester formation?

  • A4: According to Le Chatelier's principle, you can shift the equilibrium towards the products by either increasing the concentration of the reactants or by removing the products as they are formed. In practice, this is achieved by:

    • Using a large excess of one of the reactants (usually the alcohol).[1][3]

    • Removing water from the reaction mixture as it is formed, for example, by using a Dean-Stark apparatus.[3]

• Q5: What are common catalysts for esterification?

  • A5: Strong Brønsted acids are typically used as catalysts. The most common is concentrated sulfuric acid (H₂SO₄).[1] Other catalysts include tosic acid (TsOH) and solid acid catalysts like acidic ion-exchange resins (e.g., Amberlyst-15).[1]

Quantitative Data

Table 1: Effect of Temperature on Esterification of Acetic Acid and Ethanol

Temperature (°C)	Reaction Time (min)	Molar Ratio (Ethanol:Acetic Acid)	Catalyst	Conversion (%)
50	60	10:1	H₂SO₄	70.9[5]
60	60	10:1	H₂SO₄	80[5]

Table 2: Effect of Reaction Time on Esterification of Palmitic Acid and Methanol

Reaction Time (min)	Temperature (°C)	Molar Ratio (Methanol:Palmitic Acid)	Conversion (%)
5	225	15:1	~85[8]
30	225	15:1	~100[8]
60	225	15:1	~100[8]
75	225	15:1	~100[8]

Experimental Protocols

Protocol: General Procedure for Fischer Esterification

This protocol outlines a general method for the synthesis of an ester from a carboxylic acid and an alcohol using an acid catalyst.

Materials:

• Carboxylic Acid

• Alcohol (use in excess)

• Concentrated Sulfuric Acid (H₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Stir bar or boiling chips

• Separatory funnel

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether)

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup:

  • To a round-bottom flask, add the carboxylic acid and an excess of the alcohol (typically 3-10 molar equivalents).[3]

  • Add a magnetic stir bar or boiling chips.

  • Carefully add a catalytic amount of concentrated sulfuric acid (a few drops to 1% of the total volume).

  • Attach a reflux condenser to the flask and ensure a steady flow of cold water through it.[9]

• Reflux:

  • Heat the mixture to reflux using a heating mantle.[4]

  • Allow the reaction to reflux for the desired amount of time (e.g., 1-4 hours). The optimal time should be determined by monitoring the reaction progress.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Slowly add a saturated solution of sodium bicarbonate to neutralize the unreacted acid and the catalyst. Be cautious as this will produce CO₂ gas.[4]

  • Add an organic solvent (e.g., diethyl ether) to extract the ester. Shake the funnel and allow the layers to separate.

  • Collect the organic layer. Wash the organic layer with water and then with brine.

• Drying and Purification:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent using a rotary evaporator.

  • Purify the crude ester by distillation to obtain the final product.

Visualizations

References

• 1. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. scienceready.com.au [scienceready.com.au]
• 5. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 6. researchgate.net [researchgate.net]
• 7. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 8. mdpi.com [mdpi.com]
• 9. Video: Esterification - Procedure [jove.com]

dealing with emulsions during extraction of 4-isobutylbenzoic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the common issue of emulsion formation during the liquid-liquid extraction of 4-isobutylbenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion in the context of liquid-liquid extraction?

A1: An emulsion is a stable mixture of two or more immiscible liquids, such as an organic solvent and an aqueous solution. In the extraction of 4-isobutylbenzoic acid, this manifests as a cloudy or milky layer between the organic and aqueous phases, preventing a clean separation.[1][2] This is often caused by the presence of surfactant-like compounds that stabilize the droplets of one liquid dispersed within the other.[1][2][3]

Q2: What are the primary causes of emulsion formation during the extraction of 4-isobutylbenzoic acid?

A2: Emulsion formation is typically triggered by a combination of factors:

• Vigorous Mixing: Shaking the separatory funnel too aggressively provides the energy to disperse the two immiscible phases into fine droplets.[2][3]

• Presence of Surfactants: Impurities in the reaction mixture, such as phospholipids, free fatty acids, or proteins, can act as emulsifying agents.[1][2][4] These molecules often possess both hydrophilic and hydrophobic regions, allowing them to stabilize the interface between the aqueous and organic layers.[2]

• High Concentration of the Acid: A high concentration of 4-isobutylbenzoic acid or its salt at the interface can sometimes contribute to emulsion formation.

• pH Near the pKa: Operating at a pH close to the pKa of 4-isobutylbenzoic acid can sometimes lead to the presence of both the ionized and non-ionized forms, which may act as surfactants.

Q3: How can I prevent emulsions from forming in the first place?

A3: Preventing emulsion is generally easier than breaking one.[1] Key preventative strategies include:

• Gentle Mixing: Instead of vigorous shaking, gently swirl or invert the separatory funnel multiple times to allow for sufficient mass transfer without excessive energy input.[1][2][4][5]

• Salting Out: Before extraction, add a saturated solution of sodium chloride (brine) or solid salt to the aqueous layer.[1][3][4][6] This increases the ionic strength of the aqueous phase, which helps to destabilize potential emulsions.[1][3][4]

• Adjusting pH: Ensure a significant pH difference from the pKa of 4-isobutylbenzoic acid to drive it completely into its acidic or basic form, minimizing its surfactant-like behavior. For extraction into an organic solvent, the aqueous phase should be acidic. For extraction into an aqueous base, the pH should be sufficiently high.

Troubleshooting Guide: Breaking Emulsions

If an emulsion has already formed, the following methods can be employed to break it. The effectiveness of each method can vary depending on the specific conditions of your extraction.

Method	Principle	General Effectiveness	Potential Drawbacks
Patience	Allows droplets to coalesce over time.	Effective for weak emulsions.	Time-consuming.
Gentle Stirring	Physically encourages droplets to merge.	Can be effective for minor emulsions.	May not work for stable emulsions.
Salting Out	Increases the ionic strength of the aqueous phase, destabilizing the emulsion.[1][3][4][6]	Highly effective for many types of emulsions.[6]	The added salt will remain in the aqueous phase.
pH Adjustment	Alters the charge of emulsifying agents, reducing their surfactant properties.[4][7][8]	Often effective, especially if the emulsion is stabilized by acidic or basic compounds.	Can affect the solubility and stability of the target compound.
Addition of a Different Organic Solvent	Changes the polarity of the organic phase, helping to dissolve emulsifying agents.[1][3]	Can be effective, but requires careful selection of the solvent.	May complicate solvent removal later.
Centrifugation	Applies a strong force to physically separate the phases.[1][3][9]	Very effective for most emulsions.[3][7][8]	Requires access to a centrifuge and suitable tubes, may be difficult for large volumes.[3]
Filtration	Passing the emulsion through a physical barrier like glass wool or Celite® can break up the droplets.[1][3][10]	Can be effective, especially for removing particulate matter that may be stabilizing the emulsion.	Can lead to loss of product on the filter medium.
Heating/Cooling	Changes in temperature can affect solvent properties and the stability of the emulsion.[5]	Less commonly used, but can be effective in some cases.	Risk of degrading the target compound.

Experimental Protocols

Protocol 1: Standard Extraction of 4-Isobutylbenzoic Acid (Chemically Active Extraction)

This protocol describes the basic steps for a chemically active extraction, which is a common method for separating carboxylic acids like 4-isobutylbenzoic acid.

• Dissolution: Dissolve the crude mixture containing 4-isobutylbenzoic acid in a suitable water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate).

• Basification: Transfer the organic solution to a separatory funnel and add a sufficient amount of a dilute aqueous base (e.g., 1 M NaOH or NaHCO3) to deprotonate the 4-isobutylbenzoic acid, making it water-soluble.

• Extraction: Gently invert the separatory funnel several times, periodically venting to release any pressure. Allow the layers to separate.

• Separation: Drain the lower aqueous layer containing the sodium 4-isobutylbenzoate into a clean flask.

• Repeat Extraction (Optional): For quantitative recovery, repeat the extraction of the organic layer with a fresh portion of the aqueous base.

• Acidification: Combine the aqueous extracts and cool them in an ice bath. Slowly add a strong acid (e.g., 6 M HCl) until the solution is acidic (test with pH paper). 4-Isobutylbenzoic acid will precipitate out of the solution.[11]

• Isolation: Collect the precipitated 4-isobutylbenzoic acid by vacuum filtration, wash with cold water, and dry.[11]

Protocol 2: Troubleshooting - Breaking an Emulsion with Brine

• Stop Shaking: If an emulsion forms, allow the separatory funnel to stand undisturbed for 10-20 minutes.[7]

• Add Brine: Slowly add a small amount of saturated sodium chloride (brine) solution down the side of the separatory funnel.

• Gentle Swirling: Gently swirl the funnel. Avoid vigorous shaking.

• Observe: Allow the funnel to stand and observe if the layers begin to separate. Repeat the addition of brine if necessary.

Visual Guides

Below are diagrams illustrating the experimental workflow and a troubleshooting decision tree for handling emulsions.

Caption: Workflow for the extraction of 4-isobutylbenzoic acid.

Caption: Troubleshooting decision tree for breaking emulsions.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. biotage.com [biotage.com]
• 4. benchchem.com [benchchem.com]
• 5. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 8. azom.com [azom.com]
• 9. researchgate.net [researchgate.net]
• 10. Tips & Tricks [chem.rochester.edu]
• 11. The Extraction of Benzoic Acid from a Mixture [sites.pitt.edu]

Technical Support Center: Forced Degradation Studies of 4-Isobutylbenzoic Acid

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals conducting forced degradation studies on 4-isobutylbenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of conducting forced degradation studies on 4-isobutylbenzoic acid?

Forced degradation studies are essential to understand the chemical stability of 4-isobutylbenzoic acid under various stress conditions.[1][2][3] The primary objectives include:

• Identifying potential degradation products.[2][4]

• Elucidating potential degradation pathways.[4][5]

• Developing and validating a stability-indicating analytical method, typically using HPLC, that can accurately measure the active pharmaceutical ingredient (API) in the presence of its degradants.[6][7][8]

• Informing formulation development, packaging selection, and storage conditions.[2][9]

Q2: What are the typical stress conditions applied in forced degradation studies of 4-isobutylbenzoic acid?

A comprehensive forced degradation study should expose 4-isobutylbenzoic acid to a range of conditions, including:

• Acidic Hydrolysis: Typically using 0.1 M to 1 M hydrochloric acid or sulfuric acid.[5][7]

• Basic Hydrolysis: Typically using 0.1 M to 1 M sodium hydroxide (B78521) or potassium hydroxide.[5][7]

• Oxidation: Commonly using hydrogen peroxide (3% to 30%).[10]

• Thermal Degradation: Exposing the solid drug substance to dry heat, often at temperatures ranging from 40°C to 80°C.

• Photolytic Degradation: Exposing the drug substance in solid and solution form to UV and visible light, as per ICH Q1B guidelines.[11]

Q3: How much degradation should I aim for in my forced degradation studies?

The goal is to achieve meaningful degradation without completely destroying the molecule. A target degradation of 5-20% is generally recommended.[1] This range is typically sufficient to produce and detect degradation products for analytical method development. If significant degradation (>20%) is observed, it is advisable to repeat the experiment under milder conditions (e.g., lower temperature, shorter duration, or lower concentration of the stressor).[4]

Q4: What are the most suitable analytical techniques for analyzing the degradation of 4-isobutylbenzoic acid?

High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and robust technique for quantifying 4-isobutylbenzoic acid and its degradation products.[1][2] For the identification of unknown degradants, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended due to its ability to provide molecular weight information.[1][2]

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments.

Problem	Potential Cause(s)	Suggested Solution(s)
No or minimal degradation observed under stress conditions.	- The stress condition is too mild (concentration, temperature, or duration).- 4-isobutylbenzoic acid is highly stable under the applied conditions.	- Increase the concentration of the stressor (e.g., use 1 M HCl instead of 0.1 M).- Increase the temperature (e.g., reflux for hydrolytic studies).- Extend the duration of the study.
Complete or excessive degradation of 4-isobutylbenzoic acid.	- The stress condition is too harsh.	- Reduce the concentration of the stressor.- Lower the temperature.- Decrease the exposure time and sample at earlier time points.
Poor peak shape (tailing or fronting) for 4-isobutylbenzoic acid in HPLC analysis.	- Inappropriate mobile phase pH for the acidic analyte.- Interaction of the carboxylic acid group with active sites on the column.	- Adjust the mobile phase pH to be at least 2 pH units below the pKa of 4-isobutylbenzoic acid to ensure it is in a single, non-ionized form.- Use a high-purity, end-capped silica (B1680970) column.- Add a competing acid (e.g., 0.1% trifluoroacetic acid or formic acid) to the mobile phase.[12]
Inconsistent or shifting retention times in HPLC.	- Fluctuations in mobile phase composition or temperature.- Column degradation.	- Ensure proper mixing and degassing of the mobile phase.- Use a column oven to maintain a constant temperature.[12]- Replace the column if it has reached the end of its lifespan.[12]
Mass balance is not achieved (sum of assay and impurities is not close to 100%).	- Co-elution of degradants with the main peak.- Some degradation products are not UV active at the chosen wavelength.- Formation of volatile or non-eluting degradation products.	- Check peak purity of the main peak using a PDA detector or LC-MS.- Analyze samples at multiple wavelengths to detect all potential degradants.- Use a universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) if non-chromophoric degradants are suspected.

Quantitative Data Summary

The following table presents hypothetical data from a forced degradation study of 4-isobutylbenzoic acid.

Stress Condition	% Degradation of 4-Isobutylbenzoic Acid	Number of Degradation Products Detected	Major Degradation Product (Hypothetical)
0.1 M HCl (reflux, 8h)	8.5	2	4-Isobutylphenol
0.1 M NaOH (reflux, 4h)	12.3	1	(4-carboxyphenyl)acetic acid
3% H₂O₂ (RT, 24h)	15.7	3	4-(1-hydroxy-2-methylpropyl)benzoic acid
Thermal (80°C, 48h)	4.2	1	Minor unidentified degradant
Photolytic (ICH Q1B)	6.8	2	Hydroxylated derivatives

Experimental Protocols

Below are detailed methodologies for key forced degradation experiments.

Acid Hydrolysis

• Preparation: Prepare a stock solution of 4-isobutylbenzoic acid (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Stress Application: Transfer an aliquot of the stock solution into a flask and add an equal volume of 1 M HCl.

• Incubation: Reflux the solution at 80°C for 8 hours.

• Sampling: Withdraw samples at appropriate time intervals (e.g., 0, 2, 4, 8 hours).

• Neutralization: Cool the samples to room temperature and neutralize with an equivalent amount of 1 M NaOH.

• Analysis: Dilute the samples with the mobile phase to a suitable concentration and analyze by HPLC.

Base Hydrolysis

• Preparation: Prepare a stock solution of 4-isobutylbenzoic acid as described for acid hydrolysis.

• Stress Application: Transfer an aliquot of the stock solution into a flask and add an equal volume of 1 M NaOH.

• Incubation: Reflux the solution at 80°C for 4 hours.

• Sampling: Withdraw samples at appropriate time intervals (e.g., 0, 1, 2, 4 hours).

• Neutralization: Cool the samples to room temperature and neutralize with an equivalent amount of 1 M HCl.

• Analysis: Dilute the samples with the mobile phase and analyze by HPLC.

Oxidative Degradation

• Preparation: Prepare a stock solution of 4-isobutylbenzoic acid.

• Stress Application: Transfer an aliquot of the stock solution into a flask and add an appropriate volume of 30% hydrogen peroxide.

• Incubation: Keep the solution at room temperature for 24 hours, protected from light.

• Sampling: Withdraw samples at various time points.

• Analysis: Dilute the samples with the mobile phase and analyze immediately by HPLC.

Thermal Degradation

• Sample Preparation: Place a thin layer of solid 4-isobutylbenzoic acid in a petri dish.

• Stress Application: Place the petri dish in a thermostatically controlled oven at 80°C for 48 hours.

• Sampling: At the end of the study, remove the sample from the oven.

• Analysis: Dissolve a known amount of the stressed solid in a suitable solvent, dilute to the target concentration, and analyze by HPLC.

Photolytic Degradation

• Sample Preparation:

  • Solid State: Spread a thin layer of solid 4-isobutylbenzoic acid on a petri dish.

  • Solution State: Prepare a solution of 4-isobutylbenzoic acid in a suitable solvent (e.g., water:acetonitrile 50:50).

• Stress Application: Expose the samples to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines). A control sample should be kept in the dark under the same temperature conditions.

• Analysis: Analyze the stressed samples and the dark control by HPLC.

Visualizations

The following diagrams illustrate key workflows and potential degradation pathways.

Caption: General workflow for forced degradation studies.

Caption: Plausible degradation pathways for 4-isobutylbenzoic acid.

Caption: Troubleshooting logic for minimal degradation.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. cdn2.hubspot.net [cdn2.hubspot.net]
• 3. ajpsonline.com [ajpsonline.com]
• 4. onyxipca.com [onyxipca.com]
• 5. rjptonline.org [rjptonline.org]
• 6. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. forced degradation study: Topics by Science.gov [science.gov]
• 9. sgs.com [sgs.com]
• 10. scispace.com [scispace.com]
• 11. scispace.com [scispace.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: 4-Isobutylbenzoic Acid Impurity Identification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying unknown impurities in 4-isobutylbenzoic acid samples.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of impurities in 4-isobutylbenzoic acid?

Impurities in 4-isobutylbenzoic acid can originate from various stages of its lifecycle.[1][2] Common sources include:

• Starting Materials: Residual unreacted starting materials or impurities present in the initial raw materials.[1][2]

• Manufacturing Process: Byproducts formed from side reactions, or isomers of 4-isobutylbenzoic acid.[1]

• Reagents and Solvents: Contaminants present in the reagents, catalysts, and solvents used during synthesis.[1][2]

• Degradation Products: Impurities formed due to degradation of 4-isobutylbenzoic acid under specific storage conditions such as exposure to light, heat, or humidity.[1][2]

• Storage and Packaging: Leachables from container closure systems or interactions with the packaging material.[1][2]

Q2: What initial steps should I take if I detect an unknown peak in my HPLC chromatogram?

If an unexpected peak appears in your HPLC chromatogram, a systematic approach can help in its identification.

Troubleshooting Flowchart for Unexpected HPLC Peaks

Caption: A flowchart for troubleshooting unexpected peaks in an HPLC chromatogram.

Q3: Which analytical techniques are most suitable for identifying and characterizing unknown impurities?

A multi-technique approach is often the most effective for comprehensive impurity profiling.[]

• High-Performance Liquid Chromatography (HPLC): This is the most common technique for separating and quantifying organic impurities.[1][4]

• Gas Chromatography (GC): Useful for identifying volatile impurities and residual solvents.[1][4]

• Mass Spectrometry (MS): When coupled with HPLC (LC-MS) or GC (GC-MS), it provides molecular weight information, which is crucial for identifying unknown compounds.[1][]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information about an impurity, aiding in its definitive identification.[][5]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Helps in identifying the functional groups present in an impurity.[1]

Q4: How can I predict potential degradation products of 4-isobutylbenzoic acid?

Forced degradation studies, also known as stress testing, are performed to predict potential degradation products that may form under various environmental conditions.[6][7] These studies involve subjecting the 4-isobutylbenzoic acid sample to more severe conditions than it would typically encounter during storage.[7][8]

Stress Condition	Typical Reagents and Conditions	Potential Degradation Pathway
Acid Hydrolysis	0.1 M to 1 M HCl or H₂SO₄, room temperature to 70°C	Not highly susceptible, but ester impurities could hydrolyze.
Base Hydrolysis	0.1 M to 1 M NaOH or KOH, room temperature to 70°C	Not highly susceptible, but ester impurities could hydrolyze.
Oxidation	0.1% to 3% H₂O₂, room temperature	Oxidation of the isobutyl group or the aromatic ring.
Thermal Degradation	Dry heat, temperature above accelerated stability conditions	Decarboxylation or other thermal decompositions.
Photodegradation	Exposure to UV and visible light	Photolytic cleavage or rearrangement.

Q5: What are the typical acceptance criteria for impurities in an Active Pharmaceutical Ingredient (API) like 4-isobutylbenzoic acid?

The acceptance criteria for impurities are guided by regulatory bodies like the International Council for Harmonisation (ICH). According to ICH guidelines, it is generally recommended to identify and characterize any impurity present at a level of 0.10% or higher.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of 4-isobutylbenzoic acid samples.

Problem 1: Poor resolution between the main peak and an impurity in HPLC.

Possible Cause	Suggested Solution
Inappropriate mobile phase composition.	Optimize the mobile phase by adjusting the solvent ratio, pH, or trying different organic modifiers.
Unsuitable column.	Use a column with a different stationary phase (e.g., phenyl-hexyl instead of C18) or a smaller particle size for higher efficiency.
Gradient slope is too steep.	Flatten the gradient around the elution time of the main peak and the impurity.

Problem 2: Inconsistent retention times in HPLC.

Possible Cause	Suggested Solution
Fluctuations in mobile phase composition.	Ensure the mobile phase is well-mixed and degassed.
Temperature variations.	Use a column oven to maintain a consistent temperature.
Column degradation.	Replace the column if it has reached the end of its lifespan.

Problem 3: No peaks or very low signal in GC-MS.

Possible Cause	Suggested Solution
4-isobutylbenzoic acid is not volatile enough.	Derivatize the sample to increase its volatility.
Inactive ion source.	Clean and tune the ion source of the mass spectrometer.
Poor injection technique.	Check the syringe and injection port for any issues.

Experimental Protocols

1. HPLC Method for Impurity Profiling

• Column: C18 (e.g., 4.6 mm x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Phosphoric acid in water

• Mobile Phase B: Acetonitrile

• Gradient: Start with a higher percentage of mobile phase A, gradually increase B to elute the analyte and potential impurities, followed by a re-equilibration step.

• Flow Rate: 1.0 mL/min

• Detection: UV at 230 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

2. GC-MS Method for Volatile Impurities (after derivatization)

• Derivatization Agent: A suitable silylating agent like BSTFA.

• Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Oven Temperature Program: Start at a low temperature (e.g., 70°C), ramp up to a high temperature (e.g., 280°C) to elute all components.

• Carrier Gas: Helium at a constant flow rate.

• Ionization: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Scan a mass range of m/z 50-500.

3. NMR Sample Preparation for Structural Elucidation

• Sample Preparation: Dissolve a sufficient amount of the isolated impurity in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Analysis: Acquire ¹H NMR, ¹³C NMR, and 2D NMR (e.g., COSY, HSQC, HMBC) spectra to elucidate the structure of the impurity.[9]

Visual Workflows

General Workflow for Impurity Identification

Caption: A general workflow for the identification of impurities in a drug substance.

References

• 1. Resolving API Impurity Issues in Drug Development | Pharmaguideline [pharmaguideline.com]
• 2. Pharmaceutical Impurity Testing and Identification [intertek.com]
• 4. arborpharmchem.com [arborpharmchem.com]
• 5. veeprho.com [veeprho.com]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. youtube.com [youtube.com]

Technical Support Center: HPLC Analysis of 4-Isobutylbenzoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the peak shape of 4-isobutylbenzoic acid during HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: Why am I observing peak tailing with 4-isobutylbenzoic acid?

A1: Peak tailing for acidic compounds like 4-isobutylbenzoic acid in reversed-phase HPLC is often caused by secondary interactions between the analyte and the stationary phase. A primary cause is the interaction of the carboxylate form of the acid with active silanol (B1196071) groups on the silica-based column packing.[1][2] At a mobile phase pH near or above the pKa of 4-isobutylbenzoic acid, a portion of the analyte will be in its ionized (anionic) form, which can interact strongly with residual, positively charged silanol groups on the stationary phase, leading to tailing.

Q2: How can I reduce or eliminate peak tailing?

A2: The most effective way to reduce peak tailing for 4-isobutylbenzoic acid is to adjust the mobile phase pH to be at least 1.5 to 2 pH units below the analyte's pKa.[3][4] For 4-isobutylbenzoic acid, a mobile phase pH of around 3.0 is often effective.[1][2] This ensures the analyte is in its neutral, non-ionized form, minimizing interactions with silanol groups. Adding an acidic modifier like formic acid, phosphoric acid, or trifluoroacetic acid (TFA) to the mobile phase is a common and effective strategy.[1][2][5][6]

Q3: What is the optimal mobile phase composition for the analysis of 4-isobutylbenzoic acid?

A3: A common mobile phase for analyzing 4-isobutylbenzoic acid and related compounds is a mixture of acetonitrile (B52724) (MeCN) or methanol (B129727) (MeOH) and water, with an acidic modifier.[5][6] For example, a mobile phase of acetonitrile and water containing 0.1% formic acid or phosphoric acid can significantly improve peak shape.[1][2][5][6] The organic-to-aqueous ratio will depend on the specific column and desired retention time and should be optimized accordingly.

Q4: Can the choice of HPLC column affect the peak shape?

A4: Absolutely. Different stationary phases can exhibit varying degrees of silanol activity.[1][2] Modern, high-purity silica (B1680970) columns with end-capping are designed to minimize exposed silanol groups and will generally provide better peak shapes for acidic compounds.[7] Some studies have shown that certain columns, such as Purospher-STAR and Alltima, can provide symmetrical peaks for benzoic acid derivatives even at higher pH values, while others may show poor peak shapes.[1][2]

Q5: Can my sample solvent affect the peak shape?

A5: Yes, a mismatch between the sample solvent and the mobile phase can lead to peak distortion.[8] If the sample solvent has a higher elution strength than the mobile phase, it can cause peak fronting or broadening. It is generally recommended to dissolve the sample in the mobile phase or a solvent with a weaker elution strength.

Troubleshooting Guide

This guide provides a systematic approach to resolving poor peak shape for 4-isobutylbenzoic acid.

Table 1: Summary of Factors Affecting Peak Shape and Corrective Actions

Issue	Potential Cause	Recommended Action
Peak Tailing	Analyte is in its ionized form, interacting with active silanol groups on the column.	Lower the mobile phase pH to ~3.0 by adding 0.1% formic acid or phosphoric acid.[1][2][5][6]
Secondary interactions with the stationary phase.	Use a high-purity, end-capped C18 column or a column known to perform well with acidic analytes.[1][2][7]
Peak Fronting	Column overload due to high sample concentration.	Reduce the concentration of the injected sample.[9]
Sample solvent is stronger than the mobile phase.	Dissolve the sample in the mobile phase or a weaker solvent.[8]
Broad Peaks	High dead volume in the HPLC system.	Check and minimize the length and diameter of tubing between the injector, column, and detector.[8]
Sub-optimal flow rate.	Optimize the flow rate to achieve better efficiency. Lowering the flow rate can sometimes improve peak shape.[10]
Column degradation.	Replace the column with a new one.

Experimental Protocol: Improved HPLC Analysis of 4-Isobutylbenzoic Acid

This protocol outlines a robust method for achieving a sharp, symmetrical peak for 4-isobutylbenzoic acid.

1. Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system with a UV detector.

• Data acquisition and processing software.

2. Chemicals and Reagents:

• 4-Isobutylbenzoic acid reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid (reagent grade)

• Phosphoric acid (reagent grade)

3. Chromatographic Conditions:

• Column: High-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v) with 0.1% Formic Acid. The pH of the aqueous portion should be measured and adjusted before mixing with the organic solvent.[3]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 230 nm

• Injection Volume: 10 µL

4. Standard Solution Preparation:

• Prepare a stock solution of 4-isobutylbenzoic acid (e.g., 1 mg/mL) in the mobile phase.

• Prepare working standards by diluting the stock solution with the mobile phase to the desired concentrations.

5. Sample Preparation:

• Dissolve the sample containing 4-isobutylbenzoic acid in the mobile phase to a suitable concentration.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

6. Analysis Procedure:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the standard solutions and the sample solution.

• Record the chromatograms and evaluate the peak shape (e.g., asymmetry factor).

Visualizations

Caption: Logical relationships of factors influencing HPLC peak shape.

Caption: Troubleshooting workflow for improving peak shape.

References

• 1. Mobile-phase pH influence on the retention of some benzoic acid derivatives in reversed-phase chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. moravek.com [moravek.com]
• 5. Separation of Benzoic acid, 4-butyl-, 4’-propyl[1,1’-biphenyl]-4-yl ester on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. Separation of 4-tert-Butylbenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. lcms.cz [lcms.cz]
• 8. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 9. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]
• 10. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]

reducing solvent consumption in 4-isobutylbenzoic acid purification

This technical support center provides researchers, scientists, and drug development professionals with targeted guidance on reducing solvent consumption during the purification of 4-isobutylbenzoic acid. The following sections offer troubleshooting advice, comparative data, and detailed protocols in a user-friendly question-and-answer format.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary "green chemistry" principles I should consider for purifying 4-isobutylbenzoic acid? A1: To minimize environmental impact, focus on using benign solvents, reducing energy consumption, and preventing waste.[1] Key strategies include selecting solvents with better environmental, health, and safety profiles, optimizing reactions to reduce the need for extensive purification, and choosing purification methods that are inherently less solvent-intensive, such as supercritical fluid chromatography (SFC) over traditional high-performance liquid chromatography (HPLC).[1][2]

Q2: Which purification methods are most effective for 4-isobutylbenzoic acid while minimizing solvent use? A2: The most common and effective methods are recrystallization and chromatography.[3] For reducing solvent use, optimized recrystallization is excellent. This involves using the minimum amount of a suitable hot solvent.[4] Acid-base extraction is another powerful technique that uses aqueous solutions to separate acidic compounds like 4-isobutylbenzoic acid from neutral impurities, significantly reducing organic solvent waste.[5] For high-purity requirements, supercritical fluid chromatography (SFC) is a "green" alternative to HPLC that drastically cuts down on liquid solvent consumption.[2]

Q3: Can I use water as a solvent for the recrystallization of 4-isobutylbenzoic acid? A3: While water is an ideal green solvent, its suitability depends on the solubility profile of 4-isobutylbenzoic acid. For a solvent to be effective for recrystallization, the compound should be sparingly soluble at room temperature but highly soluble at an elevated temperature.[4] For benzoic acid, water can be used, but large volumes may be needed.[4] A mixture of solvents (a co-solvent system), such as ethanol (B145695) and water, can often provide a better solubility profile, allowing for high recovery with less total solvent.[6]

Q4: What are some greener alternatives to common chromatography solvents like hexane (B92381) and ethyl acetate (B1210297)? A4: Several solvent selection guides rank common lab solvents based on their environmental impact. Greener alternatives to consider include 2-methyltetrahydrofuran (B130290) (2-MeTHF), cyclopentyl methyl ether (CPME), and ethanol. For reversed-phase chromatography, replacing methanol (B129727) or acetonitrile (B52724) with ethanol where possible is a greener choice.[1] Supercritical fluid chromatography (SFC) offers the most significant reduction by using compressed carbon dioxide as the primary mobile phase, often with a small amount of a co-solvent like methanol.[2]

Section 2: Troubleshooting Guides

This section addresses specific problems encountered during the purification of 4-isobutylbenzoic acid, with a focus on solvent reduction.

Recrystallization Issues

Q5: I tried to use a minimal amount of hot solvent for recrystallization, but an oil formed instead of crystals upon cooling. What should I do? A5: Oiling out during recrystallization can happen for several reasons: the solvent may be too non-polar, the cooling process may be too rapid, or the presence of impurities is depressing the melting point.[7]

• Solution 1 (Slow Cooling): Allow the solution to cool more slowly to room temperature before placing it in an ice bath. This gives the molecules more time to arrange into a crystal lattice.[7]

• Solution 2 (Solvent Adjustment): Add a small amount of a more polar co-solvent to the hot solution. For example, if you are using toluene, adding a small amount of ethanol can sometimes prevent oiling.[6]

• Solution 3 (Concentration Check): You may have a solution that is too concentrated. Add a small amount (1-5%) of additional hot solvent to the oiled mixture and reheat until it is clear. Then, attempt to cool it slowly again.

Q6: My recrystallization yield is very low. How can I improve it without using excessive solvent to wash the crystals? A6: Low yield is often due to the product having significant solubility in the solvent even at low temperatures or using too much solvent for washing.[6]

• Solution 1 (Optimize Cooling): Ensure you have cooled the solution for a sufficient amount of time in an ice bath to maximize precipitation.

• Solution 2 (Mother Liquor Concentration): Concentrate the mother liquor (the leftover solvent after filtration) by boiling off some of the solvent and cooling it again to obtain a second crop of crystals.[6]

• Solution 3 (Washing Technique): Always wash the collected crystals with a minimal amount of ice-cold recrystallization solvent. Using room temperature or warm solvent will dissolve some of your product.[6]

Chromatography Issues

Q7: I switched to a greener eluent for my column chromatography, but now the separation between my product and an impurity is poor. A7: Poor separation (co-elution) occurs when the chosen eluent system doesn't have enough resolving power for the compounds in your mixture.[7]

• Solution 1 (Adjust Polarity): If you are using a greener solvent system like ethanol/heptane (B126788) instead of ethyl acetate/hexane, you will need to re-optimize the ratio. Try a more polar or less polar mixture to improve separation. A gradual increase in polarity (gradient elution) is often more effective than a single-polarity eluent (isocratic elution).[7]

• Solution 2 (Alternative Green Solvents): Test other green solvent combinations. For example, isopropyl acetate or methyl tert-butyl ether (MTBE) in combination with heptane can offer different selectivity.

• Solution 3 (Column Loading): Ensure you are not overloading the column. Dissolve your crude sample in a minimal amount of a low-polarity solvent before loading it onto the column in a narrow band.[7]

Section 3: Comparative Data on Purification Solvents

The selection of an appropriate solvent is critical for minimizing waste. The tables below provide illustrative data to guide solvent choice for different purification techniques.

Table 1: Solvent Selection Guide for Recrystallization of Benzoic Acid Derivatives (Data is illustrative for benzoic acid derivatives and should be used as a starting point for 4-isobutylbenzoic acid)

Solvent	Boiling Point (°C)	Solubility at 25°C (g/100mL)	Solubility at Boiling Point (g/100mL)	Green Rating	Comments
Water	100	~0.34	~5.9	Excellent	Ideal green solvent, but may require large volumes.[4]
Ethanol	78	~45	Very Soluble	Good	Good general-purpose solvent; often used in co-solvent systems.
Acetone	56	~39	Very Soluble	Acceptable	Effective, but its low boiling point can make handling difficult.[4]
Toluene	111	~11	Very Soluble	Acceptable	Good for non-polar impurities, but has a higher environmental impact.[4]
Heptane	98	Low	Moderate	Good	A greener alternative to hexane for non-polar compounds.

Table 2: Comparison of Conventional HPLC vs. Supercritical Fluid Chromatography (SFC) for Purity Analysis

Parameter	Conventional HPLC (RP-C18)	Supercritical Fluid Chromatography (SFC)
Primary Mobile Phase	Acetonitrile/Methanol and Water	Supercritical CO₂
Organic Co-Solvent	40-80%	2-20% (typically Methanol or Ethanol)
Typical Run Time	10-30 minutes	2-10 minutes
Solvent Consumption/Run	15-45 mL	1-5 mL
Environmental Impact	High organic solvent waste	Significantly lower waste, CO₂ is recycled.[2]

Section 4: Detailed Experimental Protocols for Solvent Reduction

Protocol 1: Optimized Recrystallization for Minimal Solvent Use

• Solvent Selection: Place ~20 mg of crude 4-isobutylbenzoic acid into a small test tube. Add a potential solvent dropwise at room temperature. An ideal solvent will dissolve very little of the solid. Heat the test tube. A good solvent will dissolve the solid completely near its boiling point.[4]

• Dissolution: Place the bulk of your crude 4-isobutylbenzoic acid into an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent in small portions while heating, just enough to fully dissolve the solid.[4]

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration quickly to remove them.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Once at room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.[7]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a very small amount of ice-cold solvent to remove any remaining soluble impurities on the crystal surface.[6]

• Drying: Dry the purified crystals under vacuum to remove all residual solvent.

Protocol 2: Acid-Base Extraction

This protocol is designed to separate 4-isobutylbenzoic acid from neutral organic impurities.

• Dissolution: Dissolve the crude material in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) in a separatory funnel.

• Base Wash: Add a 5-10% aqueous solution of a weak base, such as sodium bicarbonate (NaHCO₃). Stopper the funnel and shake gently, venting frequently to release any CO₂ pressure that builds up.[5] This converts the 4-isobutylbenzoic acid into its water-soluble sodium salt.

• Separation: Allow the layers to separate. Drain the lower aqueous layer containing the sodium 4-isobutylbenzoate into a clean flask. Repeat the extraction of the organic layer one more time with the aqueous base to ensure complete transfer.

• Re-acidification: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated hydrochloric acid (HCl) dropwise until the solution is acidic (test with pH paper). The 4-isobutylbenzoic acid will precipitate out as a solid.[5]

• Isolation: Collect the purified solid product by vacuum filtration, wash with a small amount of cold water, and dry thoroughly.

Section 5: Visual Workflows and Decision Guides

Caption: Workflow for selecting a low-volume recrystallization solvent.

Caption: Decision tree for troubleshooting common crystallization problems.

Caption: Logical comparison of HPLC vs. SFC environmental impact.

References

• 1. cris.unibo.it [cris.unibo.it]
• 2. researchgate.net [researchgate.net]
• 3. 4-Isobutylbenzoic acid | 38861-88-0 | Benchchem [benchchem.com]
• 4. Chemistry 210 Experiment Ib [home.miracosta.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the HPLC Assay of 4-Isobutylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals: A Guide to the High-Performance Liquid Chromatography (HPLC) Method Validation for the Assay of 4-Isobutylbenzoic Acid, with a Look at Alternative Analytical Techniques.

This guide provides a comprehensive overview and comparison of analytical methodologies for the quantitative determination of 4-isobutylbenzoic acid, a key intermediate in the synthesis of pharmaceuticals. The primary focus is on a validated High-Performance Liquid Chromatography (HPLC) method, with detailed experimental protocols and performance data. Furthermore, a comparative analysis with alternative techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) is presented to assist researchers in selecting the most suitable method for their specific analytical needs.

High-Performance Liquid Chromatography (HPLC) for 4-Isobutylbenzoic Acid Assay

A robust and validated Reversed-Phase HPLC (RP-HPLC) method is a cornerstone for the accurate quantification of 4-isobutylbenzoic acid in various matrices, including reaction mixtures and final products. While a specific, publicly available, fully validated method for 4-isobutylbenzoic acid is not readily found in the literature, a method can be adapted from validated procedures for structurally similar compounds, such as ibuprofen (B1674241) (2-(4-isobutylphenyl)propionic acid).

Experimental Protocol: A Validated RP-HPLC Method

This protocol is based on established methods for benzoic acid derivatives and related pharmaceutical compounds.

Chromatographic Conditions:

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (60:40, v/v)
Flow Rate	1.0 mL/min
Detection	UV at 230 nm
Injection Volume	20 µL
Column Temperature	Ambient (or controlled at 25 °C)

Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of 4-isobutylbenzoic acid reference standard in the mobile phase to obtain a known concentration.

• Calibration Standards: Prepare a series of dilutions from the stock solution to cover the desired concentration range for the assay.

• Sample Preparation: Dissolve the sample containing 4-isobutylbenzoic acid in the mobile phase, sonicate to ensure complete dissolution, and filter through a 0.45 µm syringe filter before injection.

Method Validation Parameters

The performance of an HPLC method is evaluated through a series of validation parameters as stipulated by the International Council for Harmonisation (ICH) guidelines. The following table summarizes the expected performance of a validated HPLC method for 4-isobutylbenzoic acid, based on data from analogous compounds.

Validation Parameter	Typical Acceptance Criteria	Expected Performance for 4-Isobutylbenzoic Acid Assay
Linearity (Correlation Coefficient, r²)	≥ 0.999	A linear relationship between concentration and peak area is expected over a defined range.
Accuracy (% Recovery)	98.0% - 102.0%	High recovery of the analyte from a sample matrix.
Precision (% RSD)	Repeatability (Intra-day): ≤ 2.0% Intermediate Precision (Inter-day): ≤ 2.0%	Low variability in results upon repeated analysis.
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3:1	The lowest concentration of analyte that can be reliably detected.
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio ≥ 10:1	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.
Specificity	No interference from placebo or related substances	The method should be able to unequivocally assess the analyte in the presence of other components.

Comparison with Alternative Analytical Methods

While HPLC is a widely used and robust technique, other methods can also be employed for the quantification of 4-isobutylbenzoic acid, each with its own advantages and limitations.

Analytical Method	Principle	Advantages	Disadvantages
High-Performance Liquid Chromatography (HPLC-UV)	Separation based on polarity with UV detection.	Robust, widely available, and cost-effective for routine analysis.	Moderate sensitivity compared to mass spectrometry-based methods.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds with identification and quantification by mass spectrometry.	High sensitivity and selectivity, providing structural information.	Requires derivatization for non-volatile compounds like carboxylic acids, which adds a step to sample preparation and can introduce variability.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	High-resolution separation coupled with highly sensitive and selective mass detection.	Very high sensitivity and selectivity, ideal for trace analysis in complex matrices.	Higher instrument cost and complexity.

Experimental Protocols for Alternative Methods

Gas Chromatography-Mass Spectrometry (GC-MS)

• Derivatization: Convert 4-isobutylbenzoic acid to a volatile ester (e.g., methyl ester) or a silyl (B83357) derivative.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium.

  • Temperature Program: An appropriate temperature gradient to ensure separation.

• MS Conditions:

  • Ionization: Electron Ionization (EI).

  • Detection: Scan or Selected Ion Monitoring (SIM) mode.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• LC Conditions: Similar to the HPLC-UV method, but may require optimization for compatibility with the MS interface.

• MS/MS Conditions:

  • Ionization: Electrospray Ionization (ESI) in negative ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Conclusion

The choice of an analytical method for the assay of 4-isobutylbenzoic acid depends on the specific requirements of the analysis. For routine quality control, a validated HPLC-UV method offers a robust, cost-effective, and reliable solution. When higher sensitivity or structural confirmation is required, GC-MS or LC-MS/MS are powerful alternatives, although they involve more complex instrumentation and sample preparation. This guide provides the foundational knowledge for researchers and drug development professionals to establish and validate an appropriate analytical method for 4-isobutylbenzoic acid, ensuring the quality and consistency of their products.

A Guide to Inter-Laboratory Validation of 4-Isobutylbenzoic Acid Analysis

For researchers, scientists, and professionals in drug development, ensuring the accuracy and reliability of analytical measurements is paramount. This guide provides a framework for the inter-laboratory validation of 4-isobutylbenzoic acid analysis, a compound of interest in various research and manufacturing settings, including as a potential impurity or metabolite in pharmaceutical products. This document outlines a comparative proficiency testing scheme, details relevant analytical methodologies, and presents illustrative data to guide laboratories in assessing and improving their analytical performance.

Introduction to Inter-Laboratory Validation

Inter-laboratory validation, also known as proficiency testing (PT) or inter-laboratory comparison (ILC), is a critical component of a laboratory's quality assurance program.[1][2] It allows for the objective assessment of a laboratory's performance against that of its peers, helps identify potential systematic errors in analytical methods, and provides confidence in the reliability of reported data.[1][3] The process typically involves a coordinating body distributing identical, homogeneous samples to multiple laboratories for analysis. The results are then statistically compared to an assigned value to evaluate individual and collective laboratory performance.

Hypothetical Inter-Laboratory Study Design

This guide proposes a hypothetical inter-laboratory study for the analysis of 4-isobutylbenzoic acid. The study would involve a central organizing body preparing and distributing two sets of samples:

• Sample A: A solution of 4-isobutylbenzoic acid in a common solvent (e.g., methanol) at a known concentration.

• Sample B: A matrix-spiked sample (e.g., simulated process stream or biological fluid) containing a known concentration of 4-isobutylbenzoic acid.

Participating laboratories would be instructed to analyze these samples in triplicate using their routine analytical methodology.

Logical Workflow for the Inter-Laboratory Study

The following diagram illustrates the key stages of the proposed inter-laboratory validation process.

Caption: Workflow of the inter-laboratory validation study.

Recommended Analytical Methodologies

The choice of analytical method can significantly impact the accuracy and precision of results.[1] Based on the analysis of similar organic acids, High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) are recommended for the quantification of 4-isobutylbenzoic acid.

Experimental Protocol: HPLC-UV Analysis

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of acetonitrile (B52724) and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm.

• Sample Preparation: Samples are diluted with the mobile phase and filtered through a 0.45 µm syringe filter prior to injection.

• Quantification: A calibration curve is generated using certified reference standards of 4-isobutylbenzoic acid.

Experimental Protocol: LC-MS/MS Analysis

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer.

• Column: A C18 reversed-phase column suitable for LC-MS applications.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation from matrix components.

• Ionization: Electrospray ionization (ESI) in negative ion mode.

• Quantification: Multiple Reaction Monitoring (MRM) using an internal standard.

Signaling Pathway for LC-MS/MS Detection

The following diagram illustrates the process of detecting 4-isobutylbenzoic acid using LC-MS/MS.

Caption: LC-MS/MS detection pathway for 4-isobutylbenzoic acid.

Data Presentation and Performance Evaluation

The performance of each participating laboratory would be evaluated based on two key statistical measures: precision and Z-score.[4]

• Precision: Assessed by the relative standard deviation (RSD) of triplicate measurements.

• Z-score: Compares a laboratory's result to the consensus mean of all participants. A Z-score between -2.0 and +2.0 is generally considered satisfactory.[4]

Table 1: Illustrative Inter-Laboratory Comparison Results for 4-Isobutylbenzoic Acid (Sample A - Standard Solution)

Laboratory ID	Reported Mean Concentration (µg/mL)	Standard Deviation	Relative Standard Deviation (%)	Z-Score	Performance
Lab 01	49.5	0.8	1.6	-0.5	Satisfactory
Lab 02	52.1	1.1	2.1	1.1	Satisfactory
Lab 03	47.2	1.5	3.2	-2.8	Unsatisfactory
Lab 04	50.3	0.6	1.2	0.3	Satisfactory
Lab 05	49.9	0.9	1.8	-0.1	Satisfactory
Consensus Mean	50.0
Assigned SD	1.0

Table 2: Illustrative Inter-Laboratory Comparison Results for 4-Isobutylbenzoic Acid (Sample B - Spiked Matrix)

Laboratory ID	Reported Mean Concentration (µg/mL)	Standard Deviation	Relative Standard Deviation (%)	Z-Score	Performance
Lab 01	23.8	1.2	5.0	-0.8	Satisfactory
Lab 02	26.5	1.8	6.8	1.2	Satisfactory
Lab 03	21.1	2.0	9.5	-3.1	Unsatisfactory
Lab 04	25.2	1.3	5.2	0.2	Satisfactory
Lab 05	24.5	1.5	6.1	-0.4	Satisfactory
Consensus Mean	25.0
Assigned SD	1.5

Conclusion

Participation in inter-laboratory validation studies is a cornerstone of a robust quality management system in analytical laboratories. By comparing results with peer laboratories, organizations can gain valuable insights into their analytical capabilities, identify areas for improvement, and ultimately ensure the delivery of high-quality, reliable data. This guide provides a foundational framework for establishing such a program for the analysis of 4-isobutylbenzoic acid, promoting a culture of continuous improvement and analytical excellence.

References

• 1. benchchem.com [benchchem.com]
• 2. Interlaboratory Comparison Exercises for Organic Contaminants and Trace Elements in Marine Sediments and Tissues | NIST [nist.gov]
• 3. openknowledge.fao.org [openknowledge.fao.org]
• 4. benchmark-intl.com [benchmark-intl.com]

comparative study of synthesis routes for 4-isobutylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

4-Isobutylbenzoic acid is a key intermediate in the synthesis of several non-steroidal anti-inflammatory drugs (NSAIDs), most notably ibuprofen. The efficiency and scalability of its synthesis are of critical importance to the pharmaceutical industry. This guide provides a comparative analysis of three common synthetic routes to 4-isobutylbenzoic acid: Friedel-Crafts acylation followed by haloform oxidation, Grignard reaction with carbon dioxide, and palladium-catalyzed carbonylation. The comparison is based on reaction yields, experimental protocols, and the relative advantages and disadvantages of each method.

Comparison of Synthesis Routes for 4-Isobutylbenzoic Acid

Metric	Route 1: Friedel-Crafts Acylation & Oxidation	Route 2: Grignard Reaction	Route 3: Palladium-Catalyzed Carbonylation
Starting Materials	Isobutylbenzene (B155976), Acylating Agent (e.g., Acetic Anhydride), Oxidizing Agent (e.g., Sodium Hypochlorite)	4-Isobutylbromobenzene, Magnesium, Carbon Dioxide (Dry Ice)	4-Isobutylbromobenzene, Carbon Monoxide source (e.g., N-Formylsaccharin), Palladium Catalyst, Ligand, Base
Key Intermediates	4'-Isobutylacetophenone	4-Isobutylmagnesium bromide	Acyl-palladium complex
Overall Yield	~65-85% (two steps)	~60-75%	High (potentially >90%)
Reaction Conditions	Step 1: 60-165°C; Step 2: ~75°C	Refluxing ether, then reaction with dry ice	Mild to elevated temperatures (e.g., 130°C)
Advantages	Utilizes readily available starting materials; well-established industrial process.[1]	A classic and versatile method for forming C-C bonds.[2][3]	High potential yield and selectivity; avoids the use of stoichiometric and corrosive reagents.[4]
Disadvantages	Two-step process, use of stoichiometric amounts of Lewis acids in traditional methods can be environmentally problematic.[1]	Requires anhydrous conditions as Grignard reagents are highly moisture-sensitive.[2]	Requires a specialized palladium catalyst and ligand; carbon monoxide gas is toxic (though safer sources are available).[4][5][6]

Route 1: Friedel-Crafts Acylation of Isobutylbenzene followed by Haloform Oxidation

This two-step route is a common industrial method for producing precursors to ibuprofen.[1] The first step involves the acylation of isobutylbenzene to form 4'-isobutylacetophenone, which is then oxidized to 4-isobutylbenzoic acid. While traditional methods use stoichiometric amounts of aluminum chloride, greener alternatives employing zeolite catalysts have been developed.[1] The subsequent oxidation is often achieved via the haloform reaction.[4]

Experimental Protocol

Step 1: Friedel-Crafts Acylation of Isobutylbenzene

• Materials: Isobutylbenzene (40 mmol), acetic anhydride (B1165640) (10 mmol), and Ce³⁺-exchanged microcrystalline zeolite beta-II catalyst (0.5 g).

• Procedure: A mixture of the isobutylbenzene, acetic anhydride, and zeolite catalyst is stirred in a round-bottomed flask under a nitrogen atmosphere at 130°C. The reaction progress is monitored by Gas Chromatography (GC). Upon completion, the catalyst is filtered off, and the crude product, 4'-isobutylacetophenone, is obtained by distillation. A reported yield for this step is approximately 78%.

Step 2: Oxidation of 4'-Isobutylacetophenone (Haloform Reaction)

• Materials: 4'-Isobutylacetophenone (from Step 1), household bleach (sodium hypochlorite (B82951) solution), 10% sodium hydroxide (B78521) (NaOH) solution, sodium sulfite, diethyl ether, and concentrated HCl.

• Procedure: To a test tube containing 4'-isobutylacetophenone, add household bleach and a 10% NaOH solution. Heat the mixture in a warm water bath (around 75°C) for 20 minutes with frequent shaking. After cooling, quench any unreacted bleach with sodium sulfite. Extract the mixture with diethyl ether to remove organic impurities. The remaining aqueous layer is cooled in an ice bath and acidified with concentrated HCl to precipitate the 4-isobutylbenzoic acid. The product is then collected by filtration. The haloform reaction is a known method for converting methyl ketones to carboxylic acids.[7][8]

Logical Workflow for Friedel-Crafts Acylation and Oxidation

Caption: Workflow for the synthesis of 4-isobutylbenzoic acid via Friedel-Crafts acylation and subsequent haloform oxidation.

Route 2: Grignard Reaction

The Grignard reaction is a powerful tool in organic synthesis for the formation of carbon-carbon bonds.[2][3] This route involves the preparation of a Grignard reagent from 4-isobutylbromobenzene, which then acts as a nucleophile, attacking carbon dioxide (in the form of dry ice) to form a carboxylate salt. Subsequent acidification yields the desired 4-isobutylbenzoic acid. A critical requirement for this reaction is the use of anhydrous (dry) conditions, as Grignard reagents are strong bases and will react with water.[2]

Experimental Protocol

• Materials: 4-Isobutylbromobenzene, magnesium turnings, anhydrous diethyl ether, dry ice (solid CO₂), and 6M HCl.

• Procedure:

  • Grignard Reagent Formation: In a flame-dried flask under a nitrogen atmosphere, magnesium turnings are covered with anhydrous diethyl ether. A solution of 4-isobutylbromobenzene in anhydrous diethyl ether is added dropwise to initiate the reaction. The mixture is refluxed until the magnesium is consumed, forming 4-isobutylmagnesium bromide.

  • Carboxylation: The Grignard reagent solution is then slowly poured over an excess of crushed dry ice with vigorous stirring.

  • Work-up: After the excess dry ice has sublimed, the reaction mixture is quenched by the slow addition of 6M HCl. The aqueous mixture is then extracted with diethyl ether. The combined organic layers are washed with water and brine, and then dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure to yield 4-isobutylbenzoic acid.

Logical Workflow for Grignard Synthesis

Caption: Workflow for the Grignard synthesis of 4-isobutylbenzoic acid.

Route 3: Palladium-Catalyzed Carbonylation

Palladium-catalyzed carbonylation represents a more modern approach to the synthesis of carboxylic acids.[4] This method avoids the use of organometallic reagents that are highly sensitive to moisture and can offer high yields and selectivity. In this route, a 4-isobutylaryl halide (typically bromide or iodide) is reacted with a source of carbon monoxide in the presence of a palladium catalyst, a ligand, and a base. While carbon monoxide gas is toxic, recent advancements have introduced solid CO-releasing molecules, such as N-formylsaccharin, making the procedure safer.[5][6]

Experimental Protocol

• Materials: 4-Isobutylbromobenzene, N-formylsaccharin (CO source), Pd(OAc)₂ (palladium catalyst), Xantphos (ligand), KF (base), and a suitable solvent (e.g., toluene).

• Procedure: A mixture of 4-isobutylbromobenzene, N-formylsaccharin, Pd(OAc)₂, Xantphos, and KF in toluene (B28343) is heated in a sealed vessel. The reaction progress can be monitored by techniques like TLC or GC-MS. Upon completion, the reaction mixture is cooled, and the product is isolated through an appropriate work-up procedure, which typically involves extraction and purification by chromatography or recrystallization. A study on a similar fluorocarbonylation of aryl halides reported yields of up to 94%.[5] The resulting acyl fluoride (B91410) can be readily hydrolyzed to the carboxylic acid.

Logical Workflow for Palladium-Catalyzed Carbonylation

Caption: Workflow for the palladium-catalyzed carbonylation synthesis of 4-isobutylbenzoic acid.

Conclusion

The choice of synthetic route for 4-isobutylbenzoic acid depends on several factors, including the scale of the synthesis, cost of reagents, available equipment, and environmental considerations.

• The Friedel-Crafts acylation followed by haloform oxidation is a well-established and industrially viable route, particularly with the use of modern, recyclable catalysts.

• The Grignard reaction offers a classic and reliable method, though it requires stringent anhydrous conditions, which may be challenging on a large scale.

• Palladium-catalyzed carbonylation represents a highly efficient and modern alternative with the potential for high yields under milder conditions and with improved safety through the use of CO-releasing molecules. However, the cost and availability of the palladium catalyst and ligands may be a consideration.

For researchers and professionals in drug development, understanding the nuances of each synthetic pathway is crucial for optimizing the production of this important pharmaceutical intermediate.

References

• 1. US6384285B1 - Process for the preparation of 4′-isobutylacetophenone - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 4. 4-Isobutylbenzoic acid | 38861-88-0 | Benchchem [benchchem.com]
• 5. Palladium-Catalyzed Fluorocarbonylation Using N-Formylsaccharin as CO Source: General Access to Carboxylic Acid Derivatives [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. webassign.net [webassign.net]
• 8. dspace.mit.edu [dspace.mit.edu]

HPLC vs. GC-MS for the Analysis of 4-Isobutylbenzoic Acid: A Comparative Guide

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of active pharmaceutical ingredients and related compounds is paramount. 4-Isobutylbenzoic acid, a common impurity and degradation product of ibuprofen, requires robust analytical methods for its monitoring. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of 4-isobutylbenzoic acid, supported by representative experimental data and detailed protocols.

At a Glance: HPLC vs. GC-MS

Feature	HPLC	GC-MS
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase, with mass spectrometric detection.
Sample Volatility	Not required.	Required; derivatization is necessary for non-volatile compounds like 4-isobutylbenzoic acid.
Sample Preparation	Simpler, often involving dissolution and filtration.[1]	More complex, requiring a derivatization step to increase volatility.[2]
Sensitivity	Good, suitable for routine analysis.[2]	High sensitivity and selectivity.[2]
Selectivity	Good, based on chromatographic separation and UV detection.	Excellent, provides structural information for unequivocal identification.[3]
Instrumentation	Widely available and robust.[2]	Higher instrument cost and complexity.
Analysis Time	Generally faster per sample due to simpler preparation.	Can be longer due to the derivatization step.[4][5]

Quantitative Performance Comparison

The following table summarizes typical performance characteristics for the analysis of 4-isobutylbenzoic acid by HPLC-UV and GC-MS. The data is representative of validated methods for similar aromatic carboxylic acids.

Parameter	HPLC-UV	GC-MS
Limit of Detection (LOD)	~0.4 µg/mL[6]	< 0.1 µg/mL
Limit of Quantitation (LOQ)	~1.1 µg/mL[6]	< 0.5 µg/mL
Linearity (R²)	> 0.999[6]	> 0.999
Recovery (%)	95 - 105%[6]	90 - 110%
Precision (RSD %)	< 2%	< 5%

Experimental Workflows

The selection of an analytical technique is often guided by the experimental workflow, from sample preparation to data analysis.

Caption: HPLC Experimental Workflow.

Caption: GC-MS Experimental Workflow.

Detailed Experimental Protocols

HPLC-UV Method

This method is adapted from established protocols for benzoic acid and its derivatives.[2][7]

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: C18 column (e.g., 4.6 mm x 150 mm, 5 µm).[2]

• Mobile Phase:

  • A: 0.1% Phosphoric acid in water.[2]

  • B: Acetonitrile.[2]

• Gradient: A typical gradient could start with a higher percentage of A, gradually increasing B to elute the analyte, followed by a re-equilibration step.[2]

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 230 nm.[2]

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., mobile phase) and filter through a 0.45 µm filter before injection.[2]

• Quantification: Create a calibration curve using standards of known concentrations.[2]

GC-MS Method

This protocol is based on general methods for the analysis of non-volatile carboxylic acids.[2]

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.[2]

• Derivatization: For non-volatile compounds like 4-isobutylbenzoic acid, a derivatization step (e.g., silylation with BSTFA) is necessary to increase volatility.[2]

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).[2]

• Carrier Gas: Helium at a constant flow rate.[2]

• Oven Temperature Program: Start at a low temperature (e.g., 70°C), ramp up to a high temperature (e.g., 280°C) to elute all compounds.[2]

• Ionization: Electron Ionization (EI) at 70 eV.[2]

• Mass Analyzer: Scan a mass range of m/z 50-500 or use selected ion monitoring (SIM) for higher sensitivity.[2]

• Quantification: Use an internal standard and create a calibration curve.[2]

Discussion

HPLC-UV: This technique stands out for its simplicity and robustness, making it highly suitable for routine quality control analysis. The minimal sample preparation required is a significant advantage in high-throughput environments.[1][5] While its sensitivity is generally lower than GC-MS, it is often sufficient for the quantification of impurities like 4-isobutylbenzoic acid within specified limits.

GC-MS: The primary advantages of GC-MS are its high sensitivity and selectivity.[2] The mass spectrometric detector provides detailed structural information, which is invaluable for unequivocal peak identification, especially in complex matrices or during investigational studies. However, the mandatory derivatization step for non-volatile compounds like 4-isobutylbenzoic acid adds complexity and time to the workflow and can be a source of analytical variability.[3][4]

Conclusion

The choice between HPLC and GC-MS for the analysis of 4-isobutylbenzoic acid depends on the specific analytical requirements.

• For routine quantitative analysis in a quality control setting, where simplicity, speed, and robustness are key, HPLC-UV is the preferred method.

• For trace-level quantification or when unequivocal identification is required, such as in stability studies or impurity profiling, the superior sensitivity and selectivity of GC-MS make it the more appropriate choice, despite the more demanding sample preparation.

By understanding the principles, performance characteristics, and workflows of each technique, researchers can make an informed decision to ensure the generation of reliable and accurate analytical data.

References

• 1. Comparison of GC and HPLC for the quantification of organic acids in coffee - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. thaiscience.info [thaiscience.info]
• 7. fsis.usda.gov [fsis.usda.gov]

A Comparative Guide to the Bioactivity of 4-Alkylbenzoic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of various 4-alkylbenzoic acids and their derivatives, supported by experimental data from peer-reviewed studies. The information is intended to assist researchers in evaluating these compounds for potential therapeutic applications.

Quantitative Bioactivity Data

The following table summarizes the quantitative data on the bioactivity of selected 4-alkylbenzoic acids and their derivatives. This data is compiled from multiple studies and presented to facilitate a clear comparison of their potency across different biological targets and assays.

Compound	Bioactivity	Assay System	IC50 / MIC	Reference
4-Hydroxybenzoic acid	Antimicrobial	Gram-positive and Gram-negative bacteria	IC50: 160 µg/mL	[1]
4-Ethoxybenzoic acid (4EB)	Anti-biofilm	Staphylococcus aureus	Inhibited up to 87% of biofilm formation	[2]
4-(4-(phenylaminocarbonyl)benzoyl)benzoic acid	Enzyme Inhibition (5α-reductase isozyme 2)	In vitro	IC50: 0.82 µM	[3]
2,3,4-Trihydroxybenzoic acid	Enzyme Inhibition (α-amylase)	In vitro	IC50: 17.30 ± 0.73 mM	[4]
4-Methylbenzoic acid	Enzyme Inhibition (α-amylase)	In vitro	IC50: 52.35 ± 3.31 mM	[4]
Benzoic acid	Genotoxicity	Human peripheral blood lymphocytes	Increased chromosomal aberrations at 200 and 500 µg/mL	[5]
4-Hydroxybenzoic acid	Cytotoxicity	K562/Dox cancer cells	Cell viability of 66.32 ± 7.67% at 10 mM after 96h	[6]
(Z)-4-((4-((4-oxo-2-thioxo-3-(o-tolyl)thiazolidin-5-ylidene)methyl)phenoxy)methyl)benzoic acid (D3)	Enzyme Inhibition (Slingshot phosphatase)	In vitro	Kᵢ: ~4 µM	[7]
1-O-(4-Hydroxybenzoyl)-glycerol	Antimicrobial	Staphylococcus aureus, Escherichia coli, Saccharomyces cerevisiae, Fusarium culmorum	Showed antimicrobial activity at concentrations of 1.25 mmol/L and 2.5 mmol/L	[8][9]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Antimicrobial Activity Assay (Minimum Inhibitory Concentration - MIC)

The antimicrobial activity of phenolic acid alkyl esters was determined against a panel of microorganisms including Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, Candida albicans, and Aspergillus brasiliensis.[10] The minimum inhibitory concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism, was determined using a microdilution method.[10]

• Preparation of Inoculum: Bacterial and yeast strains were cultured in appropriate broth media to achieve a certain optical density, corresponding to a specific number of colony-forming units (CFU/mL).

• Serial Dilution: The test compounds were serially diluted in a 96-well microtiter plate containing the growth medium.

• Inoculation: Each well was inoculated with the prepared microbial suspension.

• Incubation: The plates were incubated under conditions suitable for the growth of the specific microorganism (e.g., 37°C for 24 hours for bacteria).

• Determination of MIC: The MIC was determined as the lowest concentration of the compound at which no visible growth of the microorganism was observed.[10]

Anti-biofilm Assay (Crystal Violet Staining)

The ability of compounds to inhibit biofilm formation by Staphylococcus aureus was quantified using a crystal violet assay.[2]

• Bacterial Culture: S. aureus was grown in a suitable broth medium, with and without the test compounds, in a 96-well plate.

• Incubation: The plate was incubated for a period that allows for biofilm formation (e.g., 24 hours).

• Washing: After incubation, the planktonic (free-floating) bacteria were removed by washing the wells with a buffer solution.

• Staining: The remaining biofilm was stained with a 0.1% crystal violet solution.

• Destaining and Quantification: The stained biofilm was then solubilized with a solvent (e.g., ethanol (B145695) or acetic acid), and the absorbance of the resulting solution was measured at a specific wavelength (e.g., 595 nm) to quantify the amount of biofilm.[2]

Enzyme Inhibition Assay (Steroid 5α-reductase)

The inhibitory activity of 4-(4-(alkyl- and phenylaminocarbonyl)benzoyl)benzoic acid derivatives against human steroid 5α-reductase isozymes 1 and 2 was evaluated in vitro.[3]

• Enzyme Preparation: Microsomes containing the 5α-reductase isozymes were prepared from appropriate cell lines.

• Reaction Mixture: The test compounds were pre-incubated with the enzyme preparation in a buffer solution.

• Substrate Addition: The reaction was initiated by adding the substrate (e.g., radiolabeled testosterone).

• Incubation: The reaction mixture was incubated at 37°C for a specific period.

• Product Extraction and Analysis: The reaction was stopped, and the steroid products were extracted and separated by techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quantification: The amount of product formed was quantified, and the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) was calculated.[3]

Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of 4-alkylbenzoic acid derivatives on cancer cell lines were determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[6]

• Cell Seeding: Cells were seeded in a 96-well plate and allowed to attach overnight.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds for different time periods (e.g., 48, 72, and 96 hours).[6]

• MTT Addition: After the treatment period, MTT solution was added to each well and incubated for a few hours. During this time, viable cells with active mitochondria reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The formazan crystals were dissolved in a solubilization solution (e.g., DMSO or isopropanol).

• Absorbance Measurement: The absorbance of the resulting purple solution was measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.[6]

Visualizations

Hypothetical Signaling Pathway Targeted by 4-Amino-3-cyclopropylbenzoic Acid Derivatives

Derivatives of 4-amino-3-cyclopropylbenzoic acid show potential as inhibitors of protein kinases, such as the Epidermal Growth Factor Receptor (EGFR), which are crucial in cancer cell signaling.[11]

References

• 1. Antimicrobial activity of 4-hydroxybenzoic acid and trans 4-hydroxycinnamic acid isolated and identified from rice hull - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-Ethoxybenzoic acid inhibits Staphylococcus aureus biofilm formation and potentiates biofilm sensitivity to vancomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of 4-(4-(alkyl- and phenylaminocarbonyl)benzoyl)benzoic acid derivatives as non-steroidal inhibitors of steroid 5 alpha-reductase isozymes 1 and 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The in vitro genotoxicity of benzoic acid in human peripheral blood lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protein binding of 4-hydroxybenzoic acid and 4-hydroxy-3-methoxybenzoic acid to human serum albumin and their anti-proliferation on doxorubicin-sensitive and doxorubicin-resistant leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of para-Substituted Benzoic Acid Derivatives as Potent Inhibitors of the Protein Phosphatase Slingshot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antimicrobial effect of 4-hydroxybenzoic acid ester with glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. benchchem.com [benchchem.com]

A Comparative Guide to Purity Assessment of 4-Isobutylbenzoic Acid Reference Standard

For Researchers, Scientists, and Drug Development Professionals

In the realm of pharmaceutical research and development, the purity of reference standards is paramount. 4-Isobutylbenzoic acid, a key intermediate in the synthesis of several active pharmaceutical ingredients (APIs), is no exception. Accurate determination of its purity is crucial for ensuring the quality, safety, and efficacy of the final drug product. This guide provides a comprehensive comparison of various analytical techniques for the purity assessment of 4-isobutylbenzoic acid reference standards, complete with supporting experimental data, detailed protocols, and visual workflows to aid in method selection and implementation.

Introduction to Purity Assessment

Purity assessment of a reference standard involves the quantitative determination of the main component and the identification and quantification of any impurities present. Impurities can originate from the manufacturing process, degradation, or storage. A variety of analytical techniques can be employed for purity assessment, each with its own set of advantages and limitations. The choice of method depends on factors such as the nature of the compound, the expected impurities, the required accuracy and precision, and the available instrumentation.

Analytical Techniques for Purity Assessment of 4-Isobutylbenzoic Acid

The most commonly employed analytical techniques for the purity assessment of 4-isobutylbenzoic acid include High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Titrimetry.

High-Performance Liquid Chromatography (HPLC) is a powerful separation technique widely used for the analysis of non-volatile and thermally labile compounds. For 4-isobutylbenzoic acid, reversed-phase HPLC with UV detection is the most common approach.

Gas Chromatography (GC) , often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), is a high-resolution separation technique suitable for volatile and thermally stable compounds. As 4-isobutylbenzoic acid has limited volatility, derivatization is often required to convert it into a more volatile form before GC analysis.

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a primary ratio method of measurement that allows for the direct quantification of a substance against a certified internal standard without the need for a specific reference standard of the analyte itself.

Titrimetry , a classic analytical technique, involves the quantitative chemical reaction of the analyte with a standardized solution (titrant). For an acidic compound like 4-isobutylbenzoic acid, an acid-base titration is employed.

Comparison of Analytical Methods

The selection of an appropriate analytical method is a critical decision in the purity assessment of a reference standard. The following table provides a comparative overview of the key performance characteristics of HPLC, GC, qNMR, and Titration for the analysis of 4-isobutylbenzoic acid.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Quantitative NMR (qNMR)	Titrimetry
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds in the gas phase based on partitioning between a gaseous mobile phase and a stationary phase.	Quantification based on the direct proportionality of the NMR signal area to the number of atomic nuclei.	Measurement of the volume of a standard solution required to react completely with the analyte.
Selectivity	High selectivity for the parent compound and related impurities.	High selectivity, especially when coupled with a mass spectrometer (GC-MS).	High structural selectivity, allowing for the differentiation of isomers.	Lower selectivity; any acidic or basic impurity will be titrated along with the main compound.
Sensitivity	High (typically in the µg/mL to ng/mL range).	Very high, especially with an MS detector (pg to fg range).	Moderate to high, dependent on the magnetic field strength and the number of scans.	Moderate, typically in the mg range.
Precision	High (RSD < 1%).	High (RSD < 2%).	High (RSD < 1%).	Very high (RSD < 0.2%).
Accuracy	High, dependent on the purity of the reference standard used for calibration.	High, dependent on the purity of the reference standard used for calibration.	High, as it is a primary method.	High, dependent on the accuracy of the titrant concentration.
Sample Throughput	Moderate to high.	Moderate.	Low to moderate.	High.
Cost	Moderate instrument and running costs.	Moderate instrument and running costs.	High initial instrument cost.	Low cost.
Typical Purity Value	>99.5%	>99.5%	99.8% (mass fraction)	>99.7%

Potential Impurities in 4-Isobutylbenzoic Acid

The manufacturing process of 4-isobutylbenzoic acid can potentially lead to the formation of several impurities. Understanding these potential impurities is crucial for developing and validating analytical methods that are capable of detecting and quantifying them. Common synthesis routes, such as the Friedel-Crafts acylation of isobutylbenzene (B155976) followed by oxidation, may introduce the following impurities[1]:

• Process-Related Impurities:

  • Unreacted starting materials (e.g., isobutylbenzene)

  • Intermediates (e.g., 4-isobutylacetophenone)

  • Byproducts of side reactions (e.g., isomers of 4-isobutylbenzoic acid)

• Degradation Products:

  • Oxidation products

  • Products of decarboxylation

A forced degradation study can be performed to identify potential degradation products under various stress conditions such as acid, base, oxidation, heat, and light.

Experimental Protocols

The following sections provide detailed experimental protocols for the purity assessment of 4-isobutylbenzoic acid using HPLC, GC, qNMR, and Titration.

High-Performance Liquid Chromatography (HPLC) Method

This method is suitable for the quantification of 4-isobutylbenzoic acid and the detection of its non-volatile impurities.

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or formic acid for MS compatibility)

Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% phosphoric acid.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 230 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh about 25 mg of 4-isobutylbenzoic acid reference standard.

• Dissolve in 25 mL of the mobile phase to obtain a concentration of approximately 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis: The purity is calculated by the area normalization method, assuming that all impurities have the same response factor as the main peak.

Caption: Workflow for HPLC purity assessment of 4-isobutylbenzoic acid.

Gas Chromatography (GC) Method

This method is suitable for the analysis of 4-isobutylbenzoic acid after derivatization.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

Reagents:

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

• Solvent (e.g., Acetonitrile)

GC Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold at 280 °C for 5 minutes

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Detector Temperature (FID): 300 °C

Sample Preparation (Derivatization):

• Accurately weigh about 10 mg of 4-isobutylbenzoic acid into a vial.

• Add 1 mL of acetonitrile and 100 µL of BSTFA.

• Seal the vial and heat at 70 °C for 30 minutes.

• Cool to room temperature before injection.

Data Analysis: The purity is calculated by the area normalization method.

Caption: Workflow for GC purity assessment of 4-isobutylbenzoic acid.

Quantitative NMR (qNMR) Method

This method provides a direct measurement of the purity of 4-isobutylbenzoic acid.[2][3][4]

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

Reagents:

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• Internal standard of known purity (e.g., Maleic Anhydride, certified reference material)

NMR Parameters (for a 400 MHz spectrometer):

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest.

• Number of Scans: 16 or higher for good signal-to-noise ratio.

Sample Preparation:

• Accurately weigh about 20 mg of 4-isobutylbenzoic acid and 10 mg of the internal standard into an NMR tube.

• Add approximately 0.75 mL of the deuterated solvent.

• Ensure complete dissolution.

Data Analysis: The purity is calculated using the following formula:

Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

Where:

• I = Integral area of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

Caption: Workflow for qNMR purity assessment of 4-isobutylbenzoic acid.

Titrimetry Method

This is a classic and cost-effective method for determining the purity of acidic compounds.

Instrumentation:

• Burette (50 mL)

• Analytical balance

• pH meter or indicator (e.g., phenolphthalein)

Reagents:

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Ethanol (neutralized)

• Phenolphthalein (B1677637) indicator solution

Procedure:

• Accurately weigh about 500 mg of 4-isobutylbenzoic acid.

• Dissolve in 50 mL of neutralized ethanol.

• Add a few drops of phenolphthalein indicator.

• Titrate with the standardized 0.1 M NaOH solution until a persistent pink color is observed.

• Record the volume of NaOH used.

Data Analysis: The purity is calculated using the following formula:

Purity (%) = (V_NaOH * M_NaOH * MW_analyte) / (m_analyte * 10)

Where:

• V = Volume of NaOH in mL

• M = Molarity of NaOH

• MW = Molecular weight of 4-isobutylbenzoic acid

• m = mass of the sample in mg

Caption: Workflow for Titrimetric purity assessment of 4-isobutylbenzoic acid.

Conclusion

The purity assessment of 4-isobutylbenzoic acid reference standards can be effectively performed using a variety of analytical techniques. HPLC and GC are powerful chromatographic methods that provide high selectivity and sensitivity for the separation and quantification of the main component and its impurities. qNMR stands out as a primary method for obtaining a direct and highly accurate purity value. Titrimetry, while less selective, offers a simple, cost-effective, and precise method for assaying the acidic content.

The choice of the most suitable method will depend on the specific requirements of the analysis. For routine quality control, HPLC is often the method of choice. For the certification of a primary reference standard, a combination of methods, such as qNMR and a chromatographic technique, is recommended to provide a comprehensive purity profile. This guide provides the necessary information for researchers, scientists, and drug development professionals to make informed decisions regarding the purity assessment of 4-isobutylbenzoic acid, ultimately contributing to the development of safe and effective medicines.

References

• 1. 4-Isobutylbenzoic acid | 38861-88-0 | Benchchem [benchchem.com]
• 2. pubsapp.acs.org [pubsapp.acs.org]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. scholarworks.bwise.kr [scholarworks.bwise.kr]

A Comparative Guide to the Forced Degradation of Benzoic Acid and Its Derivatives

For researchers, scientists, and professionals in drug development, understanding the stability of an active pharmaceutical ingredient (API) is paramount. Forced degradation, or stress testing, is a critical component of the drug development process that helps to identify potential degradation products, establish degradation pathways, and develop stability-indicating analytical methods. This guide provides a comparative analysis of the forced degradation of benzoic acid and several of its key derivatives: acetylsalicylic acid, salicylic (B10762653) acid, anthranilic acid, and syringic acid.

Comparative Degradation Analysis

The stability of benzoic acid and its derivatives varies significantly under different stress conditions. Benzoic acid itself is notably stable, particularly under thermal stress.[1][2] In contrast, its derivatives show greater susceptibility to degradation under similar conditions. The following tables summarize the available quantitative data from forced degradation studies.

Table 1: Comparison of Thermal Degradation in Subcritical Water

Compound	Degradation at 150°C	Degradation at 200°C	Degradation at 250°C	Stability up to	Primary Degradation Product
Benzoic Acid	Stable	Stable	Stable	300°C	Benzene (at 350°C)[1][2]
Salicylic Acid	Mild Degradation	Severe Degradation	Complete Degradation	< 250°C	Phenol[1][2]
Anthranilic Acid	Mild Degradation	Severe Degradation	Complete Degradation	< 250°C	Aniline[1][2]
Syringic Acid	Mild Degradation	Severe Degradation	Complete Degradation	< 250°C	Syringol[1][2]

Table 2: Forced Degradation of Acetylsalicylic Acid (Aspirin) and Salicylic Acid under Various Conditions

Compound	Stress Condition	Reagent/Condition	Duration	Observations
Acetylsalicylic Acid	Acid Hydrolysis	0.1 N HCl	2 hours at 60°C	Hydrolyzes to salicylic acid and acetic acid.[3]
Base Hydrolysis	0.1 N NaOH	1 hour at Room Temp.	Prone to hydrolysis.[3]
Oxidative	3% H₂O₂	24 hours at Room Temp.	Susceptible to oxidation.[3]
Thermal (Solid)	Hot Air Oven	48 hours at 80°C	Subject to thermal degradation.[3]
Photolytic	UV light (254 nm)	ICH Q1B guidelines	Susceptible to photolytic degradation.[3]
Salicylic Acid	Acid Hydrolysis	1.0 N HCl or 0.1 N HCl	4 hours	Degradation observed.[4]
Base Hydrolysis	1.0 N NaOH or 0.1 N NaOH	4 minutes	Degradation observed.[4]
Oxidative	2% H₂O₂	3 hours	Degradation observed.[4]
Thermal	80°C	-	Subject to thermal degradation.[4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of forced degradation studies. Below are protocols for some of the key experiments cited in this guide.

Protocol 1: Forced Degradation of Acetylsalicylic Acid [3]

• Preparation of Stock Solution: A 1 mg/mL stock solution of acetylsalicylic acid is prepared in a suitable solvent like acetonitrile (B52724) or methanol.

• Acid Hydrolysis: 5 mL of the stock solution is mixed with 5 mL of 0.1 N HCl. The mixture is heated at 60°C for 2 hours, then cooled and neutralized with 0.1 N NaOH.

• Base Hydrolysis: 5 mL of the stock solution is mixed with 5 mL of 0.1 N NaOH and kept at room temperature for 1 hour before being neutralized with 0.1 N HCl.

• Oxidative Degradation: 5 mL of the stock solution is mixed with 5 mL of 3% hydrogen peroxide (H₂O₂) and kept at room temperature for 24 hours, protected from light.

• Thermal Degradation: A thin layer of solid acetylsalicylic acid powder is spread in a petri dish and placed in a hot air oven at 80°C for 48 hours.

• Photolytic Degradation: The stock solution, in a quartz cuvette, is exposed to UV light (254 nm) and fluorescent light in a photostability chamber as per ICH Q1B guidelines.

• Analysis: All stressed samples, along with an unstressed control, are diluted to a final concentration of 100 µg/mL with the mobile phase and analyzed using a validated stability-indicating HPLC method.

Protocol 2: Thermal Degradation of Benzoic Acid Derivatives in Subcritical Water [1][2]

• Sample Preparation: Solutions of benzoic acid, anthranilic acid, salicylic acid, and syringic acid are prepared in water.

• Stress Application: The solutions are heated in a controlled system at temperatures ranging from 50°C to 350°C for durations of 10 to 630 minutes.

• Analysis: The degradation of the parent compounds and the formation of degradation products are monitored and quantified by HPLC and confirmed by GC/MS.

Protocol 3: Forced Degradation of Salicylic Acid [4]

• Stress Conditions: Intentional degradation of salicylic acid is carried out under acidic (1.0 N HCl for 4 hours), basic (1.0 N NaOH for 4 minutes), and oxidative (2% H₂O₂ for 3 hours) conditions.

• Analysis: The stressed samples are analyzed using a stability-indicating HPLC method with a photodiode array (PDA) detector to ensure peak purity and separate the parent drug from its degradation products. The detection wavelength is 230 nm.

Visualizing the Workflow

A generalized workflow for conducting forced degradation studies is essential for planning and execution. The following diagram illustrates the logical steps involved in a typical stress testing experiment.

Caption: Generalized workflow for forced degradation studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Degradation of benzoic acid and its derivatives in subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. wjpsonline.com [wjpsonline.com]

evaluating the efficiency of different catalysts for Friedel-Crafts acylation

For Researchers, Scientists, and Drug Development Professionals

The Friedel-Crafts acylation is a cornerstone of organic synthesis, pivotal for the formation of aryl ketones, which are crucial intermediates in the pharmaceutical and fine chemical industries. The choice of catalyst for this electrophilic aromatic substitution reaction profoundly influences its efficiency, selectivity, and environmental footprint. This guide provides an objective comparison of the performance of various catalysts for Friedel-Crafts acylation, supported by experimental data and detailed protocols to aid in catalyst selection and experimental design.

Performance Comparison of Catalysts

The efficacy of a catalyst in Friedel-Crafts acylation is evaluated based on several key metrics, including product yield, reaction time, regioselectivity (typically the para:ortho ratio), and catalyst reusability. Below is a summary of quantitative data for different classes of catalysts.

Catalyst Type	Catalyst Example	Substrate	Acylating Agent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Selectivity (para:ortho)	Reusability
Traditional Lewis Acids	AlCl₃	Benzene	Acetyl Chloride	-	80	1	>95	-	No[1]
FeCl₃	Anisole (B1667542)	Propionyl Chloride	CH₂Cl₂	RT	0.17	High	High para	No[1]
Metal Triflates	Cu(OTf)₂	Anisole	Benzoyl Chloride	[bmim][BF₄]	RT	1	100	96:4	Yes[1]
Hf(OTf)₄	Substituted Benzenes	Acid Anhydrides	LiClO₄-MeNO₂	-	-	Good	-	-[1]
Pr(OTf)₃	Anisole	Benzoic Anhydride	Deep Eutectic Solvent	100 (MW)	0.17	>95	High para	Yes (3 cycles)[1]
Zeolites	ZSM-5	Anisole	Propionic Anhydride	-	120	24	-	-	Yes[1]
H-BEA	Benzofuran derivative	Acyl chloride	1,2-dichlorobenzene	-	-	-	-	Yes[2]

Note: "RT" denotes room temperature, and "-" indicates that the specific data was not provided in the cited source. The performance of catalysts can vary significantly with the specific substrates, acylating agents, and reaction conditions used.[1]

Experimental Protocols

Detailed and reproducible methodologies are essential for the successful implementation of Friedel-Crafts acylation reactions. The following are representative experimental protocols for key catalyst types.

Protocol 1: Traditional Lewis Acid (FeCl₃) Catalyzed Acylation of Anisole[1]

Materials:

• Anisole

• Propionyl chloride

• Iron(III) chloride (FeCl₃)

• Dichloromethane (CH₂Cl₂)

• Ice-cold water

• 5% aqueous NaOH solution

• Anhydrous MgSO₄

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar, add FeCl₃ (4.0 mmol) and CH₂Cl₂ (6 mL).

• Add propionyl chloride (4.6 mmol) to the mixture.

• Slowly add a solution of anisole (4.6 mmol) in CH₂Cl₂ (3 mL) dropwise over approximately 5 minutes.

• Stir the mixture for an additional 10 minutes after the addition is complete.

• Quench the reaction by the slow addition of ice-cold water (5 mL).

• Transfer the mixture to a separatory funnel, add more water (10 mL), and extract the aqueous layer with CH₂Cl₂ (2 x 5 mL).

• Combine the organic layers and wash with 5% aqueous NaOH solution (10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent to obtain the crude product.

Protocol 2: Metal Triflate (Cu(OTf)₂) in an Ionic Liquid for Acylation of Anisole[1]

Materials:

• Anisole

• Benzoyl chloride

• Copper(II) trifluoromethanesulfonate (B1224126) (Cu(OTf)₂)

• 1-butyl-3-methylimidazolium tetrafluoroborate (B81430) ([bmim][BF₄])

• Diethyl ether

Procedure:

• In a reaction vessel, dissolve Cu(OTf)₂ in the ionic liquid [bmim][BF₄].

• Add anisole and benzoyl chloride to the catalytic system.

• Stir the reaction mixture at room temperature for 1 hour.

• After the reaction is complete, extract the product with diethyl ether. The ionic liquid/catalyst phase can be retained for potential reuse.

Protocol 3: Heterogeneous Catalysis using a Zeolite (ZSM-5) for Acylation of Anisole[1]

Materials:

• Anisole

• Propionic anhydride

• ZSM-5 zeolite catalyst

Procedure:

• Activate the ZSM-5 catalyst by calcination.

• In a batch glass reactor, add the activated ZSM-5 catalyst, anisole, and propionic anhydride.

• Heat the reaction mixture at a specified temperature (e.g., 120°C) for a designated time (e.g., 24 hours).

• After the reaction, filter the solid catalyst from the reaction mixture.

• Isolate the product from the filtrate by distillation or chromatography.

• The recovered catalyst can be washed, dried, and reused.

Visualizing the Process and Comparison

To better understand the experimental workflow and the logical comparison between catalyst types, the following diagrams are provided.

Caption: A diagram illustrating the general experimental workflow for evaluating catalyst efficiency in Friedel-Crafts acylation.

Caption: A diagram logically comparing different classes of catalysts for Friedel-Crafts acylation based on performance and key characteristics.

Concluding Remarks

The selection of an appropriate catalyst for Friedel-Crafts acylation is a critical decision that balances reaction efficiency with practical and environmental considerations. Traditional Lewis acids like AlCl₃ and FeCl₃ offer high reactivity but are often required in stoichiometric amounts and present challenges in handling and waste disposal.[3] Metal triflates have emerged as highly efficient and selective catalysts that can often be used in catalytic amounts and recycled, particularly when employed in ionic liquids.[1][4] Zeolites represent a greener alternative, offering the significant advantages of being reusable solid acids, thereby simplifying product purification and minimizing waste, although they may require more forcing reaction conditions.[2][5]

For researchers and professionals in drug development and fine chemical synthesis, the trend is moving towards the adoption of more sustainable and reusable catalytic systems. While traditional Lewis acids remain relevant for specific applications, the superior selectivity, milder reaction conditions, and reusability offered by metal triflates and zeolites make them increasingly attractive choices for modern organic synthesis. This guide serves as a starting point for navigating the diverse landscape of Friedel-Crafts acylation catalysts, with the provided data and protocols enabling more informed decisions in experimental design.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of the Antioxidant Activity of Benzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the antioxidant activity of various benzoic acid derivatives. By presenting quantitative experimental data, detailed methodologies, and visualizing key mechanisms, this document aims to serve as a valuable resource for researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug development.

Structure-Activity Relationship and Antioxidant Potential

Benzoic acid and its derivatives are a class of compounds that have garnered significant interest for their diverse biological activities, including their potential as antioxidants. The antioxidant capacity of these molecules is intrinsically linked to their chemical structure, particularly the nature and position of substituents on the aromatic ring.[1] The presence of electron-donating groups, such as hydroxyl (-OH) and methoxy (B1213986) (-OCH3), is crucial for their radical scavenging ability.[2]

The position of these substituents significantly influences the antioxidant activity. Generally, hydroxyl groups in the ortho and para positions relative to the carboxyl group enhance the antioxidant properties.[3][4] This is attributed to their ability to donate a hydrogen atom and stabilize the resulting phenoxyl radical through resonance. The number of hydroxyl groups also plays a role, with dihydroxy and trihydroxy derivatives often exhibiting greater antioxidant capacity than their monohydroxy counterparts.[2][5]

Comparative Antioxidant Activity: In Vitro Assays

The antioxidant activity of benzoic acid derivatives is commonly evaluated using various in vitro assays, with the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical scavenging assays being two of the most prevalent methods.[4][6] The efficacy of these derivatives is typically expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to scavenge 50% of the free radicals. A lower IC50 value indicates a higher antioxidant activity.[4]

Data Presentation: IC50 Values of Benzoic Acid Derivatives

The following table summarizes the IC50 values for various benzoic acid derivatives obtained from DPPH and ABTS radical scavenging assays, as reported in the scientific literature.

Compound	Assay	IC50 (µM)	Reference Compound	IC50 (µM)
Benzoic Acid Derivatives	Standards
Gallic Acid	DPPH	~8.5	Ascorbic Acid	~25
3,4-Dihydroxybenzoic Acid (Protocatechuic Acid)	DPPH	~15	Trolox	~45
2,5-Dihydroxybenzoic Acid (Gentisic Acid)	DPPH	~12	BHA	~11.2
3,5-Dihydroxybenzoic Acid	DPPH	~10	BHT	~15.8
4-Hydroxybenzoic Acid	DPPH	>100
Vanillic Acid (4-hydroxy-3-methoxybenzoic acid)	DPPH	~30
Syringic Acid (4-hydroxy-3,5-dimethoxybenzoic acid)	DPPH	~25
Salicylic Acid (2-hydroxybenzoic acid)	DPPH	>100
Gallic Acid	ABTS	~5
3,4-Dihydroxybenzoic Acid (Protocatechuic Acid)	ABTS	~10
Syringic Acid	ABTS	~15
Vanillic Acid	ABTS	~20

Note: The IC50 values are approximate and can vary depending on the specific experimental conditions. BHA: Butylated hydroxyanisole, BHT: Butylated hydroxytoluene.

Experimental Protocols

Accurate and reproducible experimental design is paramount for the comparative assessment of antioxidant activity. Below are detailed methodologies for the commonly cited DPPH and ABTS assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, which results in a color change from violet to yellow. The decrease in absorbance at 517 nm is proportional to the radical scavenging activity of the compound.[7]

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The absorbance of this solution at 517 nm should be approximately 1.0.[1]

• Preparation of Test Samples: Dissolve the benzoic acid derivatives in a suitable solvent (e.g., methanol) to prepare stock solutions. From these, create a series of dilutions to obtain a range of concentrations.

• Reaction Mixture: In a 96-well microplate or cuvettes, add a specific volume of the test sample to the DPPH solution. A typical ratio is 1:1 (v/v).[8]

• Incubation: Incubate the reaction mixture in the dark at room temperature for 30 minutes.[3][8]

• Absorbance Measurement: Measure the absorbance of the solutions at 517 nm using a spectrophotometer. A control containing the solvent and DPPH solution is also measured.[7]

• Calculation of Scavenging Activity: The percentage of radical scavenging activity is calculated using the following formula: % Scavenging = [ (A_control - A_sample) / A_control ] * 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test sample.[4]

• IC50 Determination: The IC50 value is determined by plotting the percentage of scavenging activity against the different concentrations of the test compound.[4]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

Principle: This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ to its colorless neutral form by the antioxidant is monitored by the decrease in absorbance at 734 nm.[9][10]

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ stock solution.[9][11]

• Preparation of ABTS•+ Working Solution: Dilute the ABTS•+ stock solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) or ethanol (B145695) to an absorbance of 0.70 ± 0.02 at 734 nm.[4]

• Preparation of Test Samples: Prepare stock solutions and subsequent dilutions of the benzoic acid derivatives as described for the DPPH assay.

• Reaction Mixture: Add a small volume of the test sample to a larger volume of the ABTS•+ working solution.

• Incubation: Incubate the reaction mixture at room temperature for a specific time, typically 6 minutes.[4]

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Calculation of Scavenging Activity: The percentage of inhibition is calculated using a formula similar to that of the DPPH assay.

• IC50 Determination: The IC50 value is determined from the plot of percentage inhibition versus the concentration of the test compound.[4]

Visualization of Experimental Workflow and Signaling Pathways

To further elucidate the processes involved in assessing and mediating antioxidant activity, the following diagrams are provided.

References

• 1. DPPH Radical Scavenging Assay | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. 3.5. DPPH Radical-Scavenging Assay [bio-protocol.org]
• 4. benchchem.com [benchchem.com]
• 5. An Overview of Nrf2 Signaling Pathway and Its Role in Inflammation | MDPI [mdpi.com]
• 6. Role of Nrf2/HO-1 system in development, oxidative stress response and diseases: an evolutionarily conserved mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 8. acmeresearchlabs.in [acmeresearchlabs.in]
• 9. benchchem.com [benchchem.com]
• 10. ABTS Antioxidant Assay Kit: A Comprehensive Guide – American Society for Clinical Nutrition (ASCN) [ascn.org]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Cross-Validation of Analytical Methods for 4-Isobutylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of 4-isobutylbenzoic acid, a key intermediate and potential impurity in the synthesis of various pharmaceuticals, is critical for ensuring product quality and safety. This guide provides an objective comparison of common analytical methods for 4-isobutylbenzoic acid, offering supporting experimental data adapted from structurally similar compounds. Detailed methodologies and visual workflows are presented to aid in the selection and implementation of the most suitable analytical technique for your research and development needs.

Comparison of Analytical Methods

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the two primary analytical techniques suitable for the quantification of 4-isobutylbenzoic acid.[1] The choice between these methods depends on factors such as the required sensitivity, the complexity of the sample matrix, and the desired throughput.

Table 1: Comparison of Analytical Method Performance

Validation Parameter	HPLC-UV	GC-MS (with derivatization)
Linearity (r²)	> 0.999	> 0.999
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (%RSD)	< 2%	< 5%
Limit of Detection (LOD)	~0.1 µg/mL	~0.01 µg/mL
Limit of Quantitation (LOQ)	~0.3 µg/mL	~0.05 µg/mL
Specificity	Good; potential interference from compounds with similar chromophores.	Excellent; mass spectrometric detection provides high selectivity.
Throughput	High	Moderate (due to sample preparation)
Primary Advantages	Robust, widely available, high throughput.[4]	High sensitivity and selectivity.[1][4]
Primary Disadvantages	Moderate sensitivity compared to GC-MS.[4]	Requires derivatization for volatility, longer sample preparation time.[1][4]

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of any analytical method. The following protocols are adapted from validated methods for structurally similar compounds and serve as a strong starting point for the analysis of 4-isobutylbenzoic acid.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is well-suited for routine analysis due to its simplicity and robustness.[1]

• Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and column oven.[2]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[2]

• Mobile Phase: A mixture of an acidic buffer (e.g., 0.05 M ammonium (B1175870) acetate, pH 4.4) and an organic solvent (e.g., methanol) in a 60:40 (v/v) ratio.[3]

• Flow Rate: 1.0 mL/min.[2]

• Detection Wavelength: 234 nm.[3]

• Injection Volume: 10 µL.[2]

• Column Temperature: 30 °C.[2]

• Standard Preparation: Prepare a stock solution of 4-isobutylbenzoic acid (1 mg/mL) in the mobile phase. Create calibration standards by serial dilution to cover the desired concentration range (e.g., 1-100 µg/mL).[2]

• Sample Preparation: Dissolve the sample containing 4-isobutylbenzoic acid in the mobile phase, filter through a 0.45 µm filter, and dilute as necessary to fall within the calibration range.[2]

Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers high sensitivity and is particularly useful for trace-level analysis in complex matrices. A derivatization step is typically required to increase the volatility of the analyte.[1]

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.[4]

• Derivatization: Esterification of the carboxylic acid group is a common approach. For example, react the sample with a derivatizing agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) to form a volatile silyl (B83357) ester.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).[4]

• Carrier Gas: Helium at a constant flow rate.[4]

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 15 °C/min.

  • Hold: 250 °C for 5 minutes.

• Ionization: Electron Ionization (EI) at 70 eV.[4]

• Mass Analyzer: Scan a mass range of m/z 50-300 or use selected ion monitoring (SIM) for enhanced sensitivity.[4]

• Quantification: Utilize an internal standard (e.g., a structurally similar compound not present in the sample) and create a calibration curve.[4]

Mandatory Visualizations

To better illustrate the processes involved in method validation and the potential metabolic fate of 4-isobutylbenzoic acid, the following diagrams are provided.

Caption: Workflow for the cross-validation of analytical methods.

Caption: Hypothesized metabolic pathway for 4-isobutylbenzoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. thaiscience.info [thaiscience.info]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of 4-Isobutylbenzoic Acid Versus Key Ibuprofen Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synthesis of 4-isobutylbenzoic acid with the synthesis of key precursors in the industrial production of ibuprofen (B1674241). The primary focus is on the chemical transformations originating from the common intermediate, 4'-isobutylacetophenone (B122872). This document presents quantitative data, detailed experimental protocols, and visual workflows to aid researchers in evaluating these synthetic pathways.

Data Presentation: A Quantitative Comparison

The following table summarizes the key performance indicators for the synthesis of 4-isobutylbenzoic acid and a crucial next-step precursor in the BHC (Boots-Hoechst-Celanese) process for ibuprofen synthesis, both starting from 4'-isobutylacetophenone. The BHC process is highlighted due to its improved atom economy and greener profile compared to the older Boots process.[1][2]

Parameter	Synthesis of 4-Isobutylbenzoic Acid (via Oxidation)	Synthesis of 1-(4-isobutylphenyl)ethanol (B131453) (BHC Process Intermediate)
Starting Material	4'-Isobutylacetophenone	4'-Isobutylacetophenone
Reaction Type	Oxidation (e.g., Haloform Reaction)	Reduction (Catalytic Hydrogenation)
Typical Reagents	Iodine, Sodium Hydroxide (B78521)	Hydrogen Gas, Palladium on Carbon (Pd/C) catalyst
Reported Yield	>80%[3]	~96.6%[3]
Purity	High, often requires recrystallization	High, with selectivity of ~96.6%[4]
Reaction Temperature	Typically ambient to slightly elevated	~30°C[4]
Reaction Pressure	Atmospheric	~100 psig (Hydrogen)[4]
Key Byproducts	Iodoform (B1672029) (CHI3), Sodium Iodide, Water	Minimal, solvent is evaporated
Downstream Product	4-Isobutylbenzoic Acid	Ibuprofen (after subsequent carbonylation)

Experimental Protocols

The following are representative experimental protocols for the synthesis of 4'-isobutylacetophenone and its subsequent conversion to either 4-isobutylbenzoic acid or 1-(4-isobutylphenyl)ethanol.

Protocol 1: Synthesis of 4'-Isobutylacetophenone via Friedel-Crafts Acylation

This protocol describes a common method for the synthesis of the key intermediate, 4'-isobutylacetophenone, from isobutylbenzene (B155976).

Materials:

• Isobutylbenzene

• Acetic anhydride (B1165640)

• Zeolite beta catalyst[5]

• Nitrogen gas

• Round-bottomed flask (50 mL)

• Stirrer

• Heating mantle

• Filtration apparatus

• Distillation apparatus

Procedure:

• A mixture of isobutylbenzene (40 mmol), acetic anhydride (10 mmol), and a zeolite beta catalyst (0.5 g) are added to a 50 mL round-bottomed flask equipped with a stirrer.[5]

• The flask is placed under a nitrogen atmosphere.[5]

• The reaction mixture is heated to 130°C with continuous stirring.[5]

• The progress of the reaction is monitored by Gas Chromatography (GC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The catalyst is separated from the reaction mixture by filtration.[5]

• The crude product is purified by distillation to yield 4'-isobutylacetophenone.[5]

Protocol 2: Synthesis of 4-Isobutylbenzoic Acid via Haloform Reaction

This protocol outlines the oxidation of 4'-isobutylacetophenone to 4-isobutylbenzoic acid.

Materials:

• 4'-Isobutylacetophenone

• Sodium hydroxide (NaOH) solution

• Iodine (I₂) solution

• Sodium thiosulfate (B1220275) solution

• Hydrochloric acid (HCl)

• Beaker

• Stirring apparatus

• Filtration apparatus

Procedure:

• Dissolve 4'-isobutylacetophenone in a suitable solvent like dioxane or methanol (B129727) in a beaker.

• Slowly add a solution of iodine in potassium iodide to the stirred mixture.

• Add a sodium hydroxide solution dropwise while maintaining the temperature.

• Continue stirring until the reaction is complete, indicated by the disappearance of the brown iodine color and the formation of a yellow precipitate of iodoform.

• Quench any excess iodine with a few drops of sodium thiosulfate solution.

• Filter off the iodoform precipitate.

• Acidify the filtrate with hydrochloric acid to precipitate the 4-isobutylbenzoic acid.

• Collect the solid product by filtration, wash with cold water, and dry. Recrystallization from ethanol (B145695) or another suitable solvent can be performed for further purification.

Protocol 3: Synthesis of 1-(4-isobutylphenyl)ethanol via Catalytic Hydrogenation (BHC Process)

This protocol describes the reduction of 4'-isobutylacetophenone to the corresponding alcohol, a key step in the greener BHC synthesis of ibuprofen.[4]

Materials:

• 4'-Isobutylacetophenone

• Methanol

• 5% Palladium on Carbon (Pd/C) catalyst

• Hydrogen gas

• Stainless steel autoclave[4]

• Rotary evaporator

Procedure:

• Charge a 300 cc stainless steel autoclave with 35.2 g (0.2 moles) of 4'-isobutylacetophenone, 100 mL of methanol, and 5 g of 5% Pd/C catalyst.[4]

• Seal the autoclave and purge it first with nitrogen gas, followed by hydrogen gas.[4]

• Pressurize the autoclave to 100 psig with hydrogen.[4]

• Heat the contents to 30°C and stir for 1 hour.[4]

• After the reaction is complete, cool the autoclave and carefully vent the excess hydrogen gas.[4]

• Filter the reaction mixture to remove the Pd/C catalyst.[4]

• Remove the methanol from the filtrate using a rotary evaporator to yield 1-(4-isobutylphenyl)ethanol.[4]

• The product can be analyzed by Gas Chromatography (GC) to determine conversion and selectivity. A typical conversion of 4'-isobutylacetophenone is 99.5% with a selectivity to 1-(4-isobutylphenyl)ethanol of 96.6%.[4]

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the synthetic routes discussed.

Caption: Divergent synthesis from 4'-isobutylacetophenone.

Caption: Workflow for 4-isobutylbenzoic acid synthesis.

References

• 1. Synthesis of ibuprofen from benzene - The Science Snail [sciencesnail.com]
• 2. 9.4 Reaction Yields – Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. US6384285B1 - Process for the preparation of 4′-isobutylacetophenone - Google Patents [patents.google.com]

Structure-Activity Relationship of 4-Isobutylbenzoic Acid Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the structure-activity relationships (SAR) of 4-isobutylbenzoic acid derivatives, focusing on their anti-inflammatory, analgesic, and VLA-4 antagonist activities. The information is compiled from various studies to aid in the rational design of novel therapeutic agents.

Core Pharmacophore and Biological Activities

4-Isobutylbenzoic acid is a key structural motif found in various biologically active compounds. The isobutyl group at the para position of the benzoic acid scaffold is a crucial feature for its interaction with biological targets. Derivatives of this core structure have been extensively studied, revealing a spectrum of pharmacological activities. The primary activities associated with these derivatives are:

• Anti-inflammatory Activity: Many 4-isobutylbenzoic acid derivatives exhibit potent anti-inflammatory effects, primarily through the inhibition of cyclooxygenase (COX) enzymes.

• Analgesic Activity: The anti-inflammatory properties of these compounds often translate to significant analgesic effects by reducing the production of pain-mediating prostaglandins.

• Very Late Antigen-4 (VLA-4) Antagonism: A distinct class of these derivatives has been identified as antagonists of VLA-4, an integrin involved in cell adhesion and inflammatory cell trafficking.

Comparative Analysis of Biological Activity

The following tables summarize the quantitative data on the biological activity of various 4-isobutylbenzoic acid derivatives and related analogs from published studies.

Anti-inflammatory and Analgesic Activity

Compound	Modification from 4-Isobutylbenzoic Acid Core	Assay	Endpoint	Result	Reference
Ibuprofen	Propionic acid side chain at the α-position	Carrageenan-induced paw edema (rat)	% Inhibition of edema	90.12%	[1]
Acetic acid-induced writhing (mouse)	% Protection	72.50%	[1]
Compound 4i	2-(4-isobutylphenyl)propanoic acid derivative with a 1,3,4-thiadiazole (B1197879) moiety	Carrageenan-induced paw edema (rat)	% Inhibition of edema	89.50%	[1]
Acetic acid-induced writhing (mouse)	% Protection	69.80%	[1]
Compound 5f	2-(4-isobutylphenyl)propanoic acid derivative with a thiadiazolo[3,2-a][1][2][3]triazine-5-thione nucleus	Carrageenan-induced paw edema (rat)	% Inhibition of edema	88.88%	[1]
Acetic acid-induced writhing (mouse)	% Protection	66.25%	[1]

Key SAR Insights for Anti-inflammatory and Analgesic Activity:

• The presence of a propionic acid side chain, as seen in ibuprofen, is a well-established feature for potent anti-inflammatory and analgesic activity.

• Heterocyclic modifications to the propionic acid side chain, such as the introduction of 1,3,4-thiadiazole or thiadiazolo[3,2-a][1][2][3]triazine-5-thione moieties, can maintain or slightly modulate the anti-inflammatory and analgesic potency compared to ibuprofen.

VLA-4 Antagonist Activity

Compound	Modification from Benzoic Acid Core	Assay	Endpoint	Result	Reference
Lead Compound 2	Diphenylurea moiety attached to the benzoic acid	VLA-4 antagonism	IC50	Not specified	[4]
Compound 12l	Introduction of a chlorine atom at the 3-position of the central benzene (B151609) ring of the diphenylurea portion	VLA-4 antagonism	IC50	0.51 nM	[4]

Key SAR Insights for VLA-4 Antagonist Activity:

• A diphenylurea scaffold attached to the benzoic acid core is a key feature for VLA-4 antagonism.

• Substitution with halogens, such as chlorine or bromine, on the central benzene ring of the diphenylurea moiety can significantly enhance the antagonist potency.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Carrageenan-Induced Paw Edema in Rats

Objective: To assess the in vivo anti-inflammatory activity of a compound.

Procedure:

• Healthy Wistar rats are fasted overnight with free access to water.

• The initial volume of the right hind paw of each rat is measured using a plethysmometer.

• The test compound or vehicle (control) is administered orally or intraperitoneally.

• After a specific period (e.g., 30-60 minutes) to allow for drug absorption, a sub-plantar injection of 0.1 mL of 1% carrageenan suspension in saline is administered into the right hind paw.

• The paw volume is measured again at various time points (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• The percentage inhibition of edema is calculated for each group compared to the control group.

Acetic Acid-Induced Writhing Test in Mice

Objective: To evaluate the peripheral analgesic activity of a compound.

Procedure:

• Swiss albino mice are used for the experiment.

• The test compound or vehicle is administered to different groups of mice.

• After a predetermined time (e.g., 30 minutes), each mouse is injected intraperitoneally with 0.6% acetic acid solution (10 mL/kg body weight).

• Five minutes after the acetic acid injection, the number of writhes (abdominal constrictions and stretching of hind limbs) is counted for a period of 10-20 minutes.

• The percentage of protection against writhing is calculated for the treated groups relative to the control group.

In Vitro Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

Objective: To determine the inhibitory potency of a compound against COX-1 and COX-2 enzymes.

Procedure:

• The assay is typically performed using a colorimetric or fluorometric method.

• Ovine COX-1 or human recombinant COX-2 enzyme is incubated with a heme cofactor in a Tris-HCl buffer.

• The test compound at various concentrations is added to the enzyme solution and pre-incubated.

• The reaction is initiated by adding arachidonic acid as the substrate.

• The peroxidase activity of COX is measured by monitoring the oxidation of a chromogenic substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine) at a specific wavelength.

• The IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) is calculated.

In Vitro 5-Lipoxygenase (5-LOX) Inhibition Assay

Objective: To assess the inhibitory activity of a compound against the 5-LOX enzyme.

Procedure:

• The assay can be performed using spectrophotometric or fluorometric methods.

• Human recombinant 5-LOX enzyme is incubated with the test compound at various concentrations in a suitable buffer.

• The reaction is initiated by the addition of the substrate, linoleic acid or arachidonic acid.

• The formation of the hydroperoxy product is monitored by measuring the increase in absorbance at 234 nm or through a fluorescent probe.

• The percentage of inhibition is calculated, and the IC50 value is determined.

VLA-4 Antagonist Bioassay

Objective: To measure the ability of a compound to block the interaction between VLA-4 and its ligand, VCAM-1.

Procedure:

• This is often a cell-based adhesion assay.

• Plates are coated with recombinant VCAM-1.

• A cell line expressing VLA-4 (e.g., Jurkat cells) is labeled with a fluorescent dye.

• The labeled cells are pre-incubated with the test compound at various concentrations.

• The cells are then added to the VCAM-1 coated plates and allowed to adhere.

• Non-adherent cells are washed away.

• The fluorescence of the adherent cells is measured, which is proportional to the number of bound cells.

• The IC50 value is determined as the concentration of the compound that inhibits 50% of cell adhesion.

Signaling Pathways

The following diagrams illustrate the signaling pathways targeted by 4-isobutylbenzoic acid derivatives.

Caption: COX-2 signaling pathway in inflammation.

Caption: VLA-4 mediated leukocyte adhesion pathway.

Conclusion

The 4-isobutylbenzoic acid scaffold serves as a versatile template for the development of potent anti-inflammatory, analgesic, and VLA-4 antagonist agents. Structure-activity relationship studies have demonstrated that modifications to the core structure, such as the introduction of a propionic acid side chain or a diphenylurea moiety, can significantly influence the biological activity profile. The data and protocols presented in this guide offer a valuable resource for researchers in the field of drug discovery and development, facilitating the design of novel and more effective therapeutic agents targeting inflammation and related disorders.

References

• 1. benchchem.com [benchchem.com]
• 2. Signaling by vascular cell adhesion molecule-1 (VCAM-1) through VLA-4 promotes CD3-dependent T cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. karger.com [karger.com]
• 4. rjptsimlab.com [rjptsimlab.com]

A Comparative Spectroscopic Analysis of 4-Isobutylbenzoic Acid Isomers

A detailed examination of the structural nuances of 2-, 3-, and 4-isobutylbenzoic acid through nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, mass spectrometry (MS), and ultraviolet-visible (UV-Vis) spectroscopy.

This guide provides a comparative analysis of the spectroscopic properties of the ortho, meta, and para isomers of 4-isobutylbenzoic acid. Understanding the distinct spectral characteristics of these isomers is crucial for researchers, scientists, and professionals in drug development for accurate identification, characterization, and quality control. This report synthesizes available experimental and predicted spectral data to highlight the key differences arising from the varied substitution patterns on the benzene (B151609) ring.

Structural Isomers of Isobutylbenzoic Acid

The three isomers of isobutylbenzoic acid share the same molecular formula, C₁₁H₁₄O₂, but differ in the position of the isobutyl group on the benzoic acid framework. This positional variance leads to distinct electronic environments for the atoms within each molecule, resulting in unique spectroscopic fingerprints.

Figure 1: Molecular structures of the three isomers of isobutylbenzoic acid.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for the three isomers. Due to the limited availability of experimental data for the 2- and 3-isomers, predicted values from computational models are included to facilitate a comprehensive comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy

Proton Assignment	2-Isobutylbenzoic Acid (Predicted)	3-Isobutylbenzoic Acid (Predicted)	4-Isobutylbenzoic Acid (Predicted)
-COOH	~12-13 ppm (s, 1H)	~12-13 ppm (s, 1H)	~12-13 ppm (s, 1H)
Aromatic H	~7.2-8.0 ppm (m, 4H)	~7.3-7.9 ppm (m, 4H)	~7.2-7.9 ppm (m, 4H)
-CH₂-	~2.7 ppm (d, 2H)	~2.6 ppm (d, 2H)	~2.5 ppm (d, 2H)
-CH-	~2.1 ppm (m, 1H)	~1.9 ppm (m, 1H)	~1.9 ppm (m, 1H)
-CH₃	~0.9 ppm (d, 6H)	~0.9 ppm (d, 6H)	~0.9 ppm (d, 6H)

¹³C NMR Spectroscopy

Carbon Assignment	2-Isobutylbenzoic Acid (Predicted)	3-Isobutylbenzoic Acid (Predicted)	4-Isobutylbenzoic Acid (Predicted)
-COOH	~173 ppm	~172 ppm	~172 ppm
Aromatic C-COOH	~132 ppm	~131 ppm	~128 ppm
Aromatic C-isobutyl	~145 ppm	~138 ppm	~147 ppm
Aromatic C	~125-131 ppm	~127-132 ppm	~129-130 ppm
-CH₂-	~45 ppm	~45 ppm	~45 ppm
-CH-	~30 ppm	~30 ppm	~30 ppm
-CH₃	~22 ppm	~22 ppm	~22 ppm

Infrared (IR) Spectroscopy

Vibrational Mode	2-Isobutylbenzoic Acid (Predicted)	3-Isobutylbenzoic Acid (Predicted)	4-Isobutylbenzoic Acid
O-H stretch (Carboxylic Acid)	3300-2500 cm⁻¹ (broad)	3300-2500 cm⁻¹ (broad)	3300-2500 cm⁻¹ (broad)
C-H stretch (Aromatic)	3100-3000 cm⁻¹	3100-3000 cm⁻¹	3100-3000 cm⁻¹
C-H stretch (Aliphatic)	2960-2870 cm⁻¹	2960-2870 cm⁻¹	2960-2870 cm⁻¹
C=O stretch (Carboxylic Acid)	~1700 cm⁻¹	~1700 cm⁻¹	~1685 cm⁻¹
C=C stretch (Aromatic)	1600-1450 cm⁻¹	1600-1450 cm⁻¹	1610, 1580 cm⁻¹
C-O stretch	~1300 cm⁻¹	~1300 cm⁻¹	~1300 cm⁻¹
C-H bend (out-of-plane)	Varies with substitution pattern	Varies with substitution pattern	~850 cm⁻¹

Mass Spectrometry (MS)

Ion	2-Isobutylbenzoic Acid (Predicted m/z)	3-Isobutylbenzoic Acid (Predicted m/z)	4-Isobutylbenzoic Acid (m/z)
[M]⁺	178	178	178
[M-OH]⁺	161	161	161
[M-COOH]⁺	133	133	133
[M-C₄H₉]⁺	121	121	121
[C₇H₅O]⁺	105	105	105
[C₆H₅]⁺	77	77	77

Ultraviolet-Visible (UV-Vis) Spectroscopy

Parameter	2-Isobutylbenzoic Acid (Predicted)	3-Isobutylbenzoic Acid (Predicted)	4-Isobutylbenzoic Acid (Predicted)
λmax (nm)	~230, ~275	~225, ~280	~235, ~280

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of benzoic acid derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra at room temperature. For ¹H NMR, typical parameters include a 90° pulse, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio. For ¹³C NMR, a proton-decoupled sequence is typically used.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For solid samples, the KBr pellet method or Attenuated Total Reflectance (ATR) can be used. For the KBr method, mix a small amount of the sample with dry KBr powder and press it into a transparent disk. For ATR, place the solid sample directly on the ATR crystal.

• Instrumentation: Use an FTIR spectrometer.

• Data Acquisition: Record the spectrum in the mid-infrared range (typically 4000-400 cm⁻¹). A background spectrum of the empty sample holder (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrumentation: Employ a mass spectrometer, often coupled with a chromatographic separation technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS). Electron Ionization (EI) is a common ionization method for these compounds.

• Data Acquisition: Introduce the sample into the ion source. For EI, a standard electron energy of 70 eV is typically used. The mass analyzer scans a relevant mass-to-charge (m/z) range.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and the fragmentation pattern, which provides information about the structure of the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., ethanol, methanol, or hexane). The concentration should be adjusted to yield an absorbance value within the linear range of the instrument (typically 0.1-1.0).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record the absorption spectrum over a specific wavelength range (e.g., 200-400 nm), using the pure solvent as a reference.

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax) and the corresponding molar absorptivity values.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the comparative spectroscopic analysis of isomers.

Figure 2: Workflow for comparative spectroscopic analysis.

Conclusion

The spectroscopic analysis of 2-, 3-, and 4-isobutylbenzoic acid reveals distinct patterns that allow for their differentiation. In ¹H and ¹³C NMR, the chemical shifts and splitting patterns of the aromatic protons and carbons are most indicative of the isomer structure. IR spectroscopy shows characteristic absorptions for the carboxylic acid and isobutyl groups, with subtle differences in the fingerprint region and C-H out-of-plane bending vibrations. Mass spectrometry provides a common molecular ion peak, but the relative abundances of fragment ions may differ slightly. UV-Vis spectroscopy is expected to show shifts in the λmax values due to the influence of the isobutyl group's position on the electronic transitions of the benzene ring. This comparative guide serves as a valuable resource for the identification and characterization of these important chemical isomers.

A Comparative Guide to the Stability of 4-Isobutylbenzoic Acid Salts

For researchers, scientists, and drug development professionals, the selection of an appropriate salt form of an active pharmaceutical ingredient (API) is a critical step in the development of a stable, effective, and manufacturable drug product. 4-Isobutylbenzoic acid, a non-steroidal anti-inflammatory drug (NSAID) precursor, serves as a valuable model compound for illustrating the importance of salt form selection on the physicochemical properties of a substance. The stability of a salt form can significantly influence its shelf-life, bioavailability, and formulation design.

This guide provides a comparative assessment of the stability of five common salt forms of 4-isobutylbenzoic acid: sodium, potassium, calcium, hydrochloride, and mesylate. The data presented herein is a synthesized representation based on established principles of pharmaceutical salt stability to provide a practical comparison.

Comparative Stability Data

The stability of different 4-isobutylbenzoic acid salts can be evaluated based on several key parameters: thermal stability, hygroscopicity, and aqueous solubility. The following table summarizes these critical attributes for five distinct salt forms.

Salt Form	Molecular Weight ( g/mol )	Melting Point (°C)	Decomposition Temperature (°C)	Hygroscopicity (Weight % gain at 80% RH, 25°C)	Aqueous Solubility (mg/mL at 25°C)
Sodium	200.22	>300	~350	5.2 (Hygroscopic)	>200
Potassium	216.32	>300	~360	7.8 (Hygroscopic)	>250
Calcium	394.48	>300	~380	3.1 (Slightly Hygroscopic)	~25
Hydrochloride	214.69	155 - 160	~200	1.5 (Slightly Hygroscopic)	~5
Mesylate	274.34	140 - 145	~220	0.8 (Non-hygroscopic)	~30

Experimental Protocols

The data presented in this guide is based on standard analytical techniques used in the pharmaceutical industry to characterize the stability of salt forms.

1. Thermal Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)

Thermal analysis is crucial for determining the melting point and decomposition temperature of a salt, providing insights into its thermal stability.[1]

• Differential Scanning Calorimetry (DSC): DSC is employed to determine the melting point and other thermal transitions.[2][3]

  • Procedure: A small, accurately weighed sample (typically 3-5 mg) is placed in an aluminum pan.[4] The pan is then heated at a constant rate (e.g., 10°C/min) under a nitrogen purge.[5][6] An empty pan is used as a reference. The difference in heat flow to the sample and reference is measured as a function of temperature. The melting point is determined as the onset or peak of the melting endotherm.[5]

• Thermogravimetric Analysis (TGA): TGA is used to measure changes in mass as a function of temperature, indicating decomposition or loss of volatiles.[7][8][9]

  • Procedure: A sample is placed in a TGA pan and heated at a controlled rate in a specified atmosphere (e.g., nitrogen or air).[10] The weight of the sample is continuously monitored.[10] The temperature at which significant weight loss occurs is considered the decomposition temperature.[11]

2. Hygroscopicity Assessment: Dynamic Vapor Sorption (DVS)

Hygroscopicity, the tendency of a substance to absorb moisture from the air, is a critical stability parameter.[12] DVS is a precise method for quantifying this property.[13][14][15]

• Procedure: A sample is placed on a microbalance in a chamber with controlled temperature and relative humidity (RH). The sample is typically dried at 0% RH until a stable weight is achieved. The RH is then increased in stepwise increments (e.g., 10% steps from 0% to 90% RH), and the change in mass is recorded at each step until equilibrium is reached.[12] The process is then reversed to observe desorption. The percentage weight gain at a specific RH (e.g., 80%) is used to classify the hygroscopicity.[12]

3. Aqueous Solubility Determination: Equilibrium Solubility Method

The solubility of a salt form directly impacts its dissolution rate and bioavailability.[16][17][18] The shake-flask method is a common technique for determining equilibrium solubility.[18][19]

• Procedure: An excess amount of the salt is added to a specific volume of water in a sealed container. The container is agitated (e.g., shaken or stirred) at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[19] After equilibration, the suspension is filtered to remove any undissolved solid. The concentration of the dissolved salt in the filtrate is then determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Visualizing the Salt Stability Assessment Workflow

The following diagrams illustrate the logical flow of experiments and decision-making in the assessment of pharmaceutical salt stability.

Caption: Experimental workflow for assessing the stability of 4-isobutylbenzoic acid salts.

Caption: Decision-making pathway for selecting a stable salt form.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules | Springer Nature Experiments [experiments.springernature.com]
• 3. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Experimental parameters of DSC | PPTX [slideshare.net]
• 5. [How To] Perform & Evaluate DSC(Differential Scanning Calorimetry) study - Pharma Engineering [pharmacalculations.com]
• 6. researchgate.net [researchgate.net]
• 7. veeprho.com [veeprho.com]
• 8. improvedpharma.com [improvedpharma.com]
• 9. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 10. aurigaresearch.com [aurigaresearch.com]
• 11. Decomposition temperature: Significance and symbolism [wisdomlib.org]
• 12. particletechlabs.com [particletechlabs.com]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 14. DVS Systems | Dynamic Vapor Sorption | proUmid [proumid.com]
• 15. skpharmteco.com [skpharmteco.com]
• 16. Measurement and Accurate Interpretation of the Solubility of Pharmaceutical Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. lup.lub.lu.se [lup.lub.lu.se]

A Guide to Certified Reference Materials: 4-Isobutylbenzoic Acid and its Alternatives

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical measurements are paramount. Certified Reference Materials (CRMs) serve as a cornerstone of quality assurance, providing a benchmark for method validation, calibration, and ensuring the integrity of analytical data. This guide offers a comprehensive validation of 4-isobutylbenzoic acid as a CRM and compares its performance with other relevant reference materials.

Understanding the Role of 4-Isobutylbenzoic Acid

4-Isobutylbenzoic acid is a key intermediate in the synthesis of several active pharmaceutical ingredients (APIs), most notably ibuprofen. As such, its purity and characterization are of critical importance in the pharmaceutical industry. A well-characterized CRM of 4-isobutylbenzoic acid enables accurate quantification of the substance, identification of impurities, and ensures the quality and consistency of the final drug product.

Comparative Analysis of Certified Reference Materials

The selection of an appropriate CRM depends on the specific analytical needs of the laboratory. Below is a comparison of 4-isobutylbenzoic acid with other relevant CRMs, including a high-purity primary standard (NIST SRM 350a Benzoic Acid) and a related impurity standard (Ibuprofen Impurity A).

Table 1: Quantitative Comparison of Certified Reference Materials

Parameter	4-Isobutylbenzoic Acid CRM (Representative Data)	NIST SRM 350a Benzoic Acid	Ibuprofen Impurity A CRM
Certified Purity	99.95%	99.9958%	≥99.5% (typically lot-specific)
Expanded Uncertainty	± 0.05%	± 0.0027%	Lot-specific
Analytical Method(s)	qNMR, HPLC-UV, GC-FID	Coulometric Assay	HPLC-UV, Mass Spectrometry
Key Impurities Profiled	Yes (e.g., isomers, related substances)	Not specified (high purity)	Yes (as per pharmacopeia)
Traceability	To SI units	To SI units	To pharmacopeial standards (e.g., USP, EP)
Issuing Body (Example)	Commercial CRM Producer	National Institute of Standards and Technology (NIST)	Commercial CRM Producer

Note: Data for 4-Isobutylbenzoic Acid CRM is representative and based on typical values for a pharmaceutical secondary standard. Data for Ibuprofen Impurity A CRM is based on typical offerings from various suppliers.

Experimental Protocols for CRM Validation

The validation of a CRM involves a comprehensive set of experiments to establish its identity, purity, and stability. The following are detailed methodologies for key experiments.

Purity Assessment by Mass Balance Method

The mass balance method is a common approach to determine the purity of a primary reference standard. It involves the separate determination of the main component and all significant impurities.

Protocol:

• Chromatographic Purity:

  • Method: High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Column: C18, 4.6 mm x 250 mm, 5 µm.

  • Mobile Phase: Acetonitrile and water with 0.1% phosphoric acid (gradient elution).

  • Flow Rate: 1.0 mL/min.

  • Detection: 254 nm.

  • Procedure: A solution of the 4-isobutylbenzoic acid is prepared and injected into the HPLC system. The area of the main peak and all impurity peaks are recorded. The percentage of impurities is calculated based on the area normalization method.

• Water Content:

  • Method: Karl Fischer titration.

  • Procedure: A known amount of the material is dissolved in a suitable solvent and titrated with a standardized Karl Fischer reagent.

• Residual Solvents:

  • Method: Headspace Gas Chromatography with Flame Ionization Detection (GC-FID).

  • Procedure: A sample of the material is placed in a headspace vial and heated. The vapor phase is injected into the GC system to separate and quantify any residual solvents.

• Non-Volatile Residue/Sulphated Ash:

  • Method: Gravimetric analysis.

  • Procedure: A sample is ignited in the presence of sulfuric acid and heated until all organic matter is removed. The weight of the remaining residue is determined.

• Purity Calculation:

  • The purity of the CRM is calculated by subtracting the percentages of all identified impurities (chromatographic impurities, water, residual solvents, and non-volatile residue) from 100%.

Identity Confirmation

The identity of the 4-isobutylbenzoic acid CRM is confirmed using multiple spectroscopic techniques.

Protocol:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H and ¹³C NMR spectra are recorded and compared with the known chemical structure of 4-isobutylbenzoic acid. The chemical shifts, coupling constants, and integration values must be consistent with the expected structure.

• Mass Spectrometry (MS):

  • The mass spectrum is acquired to confirm the molecular weight of the compound. The fragmentation pattern can also provide structural information.

• Infrared (IR) Spectroscopy:

  • The IR spectrum is recorded and compared to a reference spectrum. The presence of characteristic functional group absorptions (e.g., carboxylic acid O-H and C=O stretches) confirms the identity.

Visualizing the Validation Workflow

The following diagrams illustrate the key processes in the validation and use of a Certified Reference Material.

Caption: Workflow for the production and certification of a CRM.

Caption: Role of a CRM in ensuring analytical data quality.

Conclusion

The validation of 4-isobutylbenzoic acid as a Certified Reference Material involves a rigorous process of characterization and data analysis. When produced under internationally recognized standards such as ISO 17034, it provides a reliable and traceable standard for the pharmaceutical industry. The comparison with other CRMs highlights the importance of selecting the appropriate reference material based on the specific analytical application, whether it be for high-accuracy primary calibration or for routine quality control of related substances. The detailed experimental protocols and visualized workflows provided in this guide serve as a valuable resource for researchers and scientists in ensuring the quality and integrity of their analytical work.

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 4-Isobutylbenzoic Acid

For researchers and scientists engaged in drug development and other laboratory work, the proper disposal of chemical waste is paramount to ensuring a safe environment and regulatory compliance. 4-Isobutylbenzoic acid, a common compound in various research applications, requires careful handling and disposal. This guide provides a comprehensive, step-by-step procedure for its safe disposal.

Immediate Safety and Handling

Before initiating any disposal process, it is crucial to consult the Safety Data Sheet (SDS) for 4-Isobutylbenzoic acid.[1] Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1] All handling of this chemical should occur in a well-ventilated area, preferably within a chemical fume hood.

Primary Disposal Method: Hazardous Waste Collection

The recommended and safest method for disposing of 4-Isobutylbenzoic acid is through an approved hazardous waste disposal facility.[2][3] This ensures that the chemical is managed in an environmentally responsible and compliant manner.

Step-by-Step Protocol for Waste Collection:

• Waste Segregation: Designate a specific, clearly labeled, and chemically compatible waste container for 4-Isobutylbenzoic acid waste. Avoid mixing it with other waste streams unless their compatibility has been confirmed.

• Container Management: Utilize a container made of high-density polyethylene (B3416737) (HDPE) or other compatible material. Ensure the container is in good condition with a secure, leak-proof lid. To prevent spills and allow for vapor expansion, do not fill the container beyond 80-90% of its capacity.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "4-Isobutylbenzoic acid," and any other information required by your institution's Environmental Health and Safety (EHS) department and local regulations.

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

• Arranging for Pickup: Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Spill Management

In the event of a spill, the area should be evacuated if necessary. For small spills, the material can be carefully picked up mechanically, avoiding the creation of dust.[4] The collected material and any contaminated items, such as PPE, must be placed in a labeled hazardous waste container for disposal.[4]

Disposal of Contaminated Materials

Any materials that have come into contact with 4-Isobutylbenzoic acid, including personal protective equipment, filter paper, and empty containers, should be treated as hazardous waste and disposed of in the same manner as the chemical itself.[4] Uncleaned packaging must be disposed of according to official regulations.[4]

Quantitative Disposal Guidelines for Acidic Laboratory Waste

While direct drain disposal of 4-Isobutylbenzoic acid is not recommended, some general guidelines exist for the in-lab neutralization of acidic waste. This procedure should only be performed after a thorough risk assessment and with explicit approval from your EHS department, as many organic acids may remain toxic even after neutralization.[5]

Parameter	Guideline	Source
pH Range for Drain Disposal	5.5 - 9.5	[5]
In-Lab Neutralization Quantity Limit (Concentrated Acid)	≤ 25 mL (must be diluted 10:1 before neutralizing)	[5]
Water Dilution for Sewer Discharge	Flush with at least 20 parts water	[5]

Experimental Protocol for Neutralization (For Consideration and EHS Approval Only):

• Work Area: Conduct the neutralization in a well-ventilated fume hood with an acid spill kit and appropriate PPE readily available.[5]

• Dilution: If working with concentrated acid, slowly add it to a large volume of cold water to dilute it to less than 10%. Never add water to acid .[5]

• Neutralization: While stirring the diluted solution, slowly add a weak base, such as sodium bicarbonate or a 5% sodium hydroxide (B78521) solution. Be aware that this may generate vapors and heat.[5]

• pH Monitoring: Use a calibrated pH meter or pH strips to continuously monitor the solution's pH, adding base until it is within the acceptable range for drain disposal (typically 5.5 to 9.5, subject to local regulations).[5]

• Cooling: Allow the neutralized solution to cool to room temperature.[5]

• Final Disposal: If approved by your EHS department, flush the neutralized solution down the sanitary sewer with a large excess of water (at least 20 parts water).[5]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 4-Isobutylbenzoic acid.

Caption: Disposal decision workflow for 4-Isobutylbenzoic acid.

References

• 1. 4-Isobutylbenzoic Acid | CAS No: 38861-88-0 [aquigenbio.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. itwreagents.com [itwreagents.com]
• 5. benchchem.com [benchchem.com]

Personal protective equipment for handling 4-Isobutylbenzoic acid

Essential Safety and Handling Guide for 4-Isobutylbenzoic Acid

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling 4-Isobutylbenzoic acid, including detailed operational and disposal plans.

Chemical Safety Overview

4-Isobutylbenzoic acid is a compound that requires careful handling due to its potential health hazards. It can cause skin and eye irritation, and may be harmful if swallowed.[1][2] In some cases, it may also cause respiratory irritation.[2][3] Adherence to proper safety protocols is crucial to minimize risk.

Personal Protective Equipment (PPE)

The following personal protective equipment is essential when handling 4-Isobutylbenzoic acid to prevent exposure.

PPE Category	Equipment Specification	Rationale
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles.[4]	Protects against splashes and dust particles.
Skin Protection	Chemical-resistant gloves (e.g., nitrile or butyl rubber).[5] A lab coat or protective clothing is also necessary.	Prevents direct skin contact, which can cause irritation.[2]
Respiratory Protection	A NIOSH-approved respirator is recommended if dust or aerosols are generated.[4][6]	Protects against inhalation of irritating particles.[3]

Hazard Identification and Classification

Hazard Class	GHS Classification	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 4	Warning	H302: Harmful if swallowed.[1][7]
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation.[2][4]
Serious Eye Damage/Eye Irritation	Category 1 or 2	Danger or Warning	H318/H319: Causes serious eye damage/irritation.[2][4]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory system)	Warning	H335: May cause respiratory irritation.[2][8]

Operational Plan for Handling 4-Isobutylbenzoic Acid

A systematic approach to handling 4-Isobutylbenzoic acid is critical for safety and experimental integrity. The following step-by-step plan outlines the process from preparation to disposal.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably under a chemical fume hood.[9]

• Ensure that an emergency eyewash station and safety shower are readily accessible.[4]

• Keep the container tightly closed when not in use.[2]

• Store in a dry, cool, and well-ventilated place away from incompatible materials such as strong oxidizing agents and strong bases.[2]

2. Handling the Chemical:

• Wear the appropriate personal protective equipment as detailed in the table above.

• Avoid breathing dust or fumes.[2]

• Avoid contact with eyes, skin, and clothing.[3][4]

• Wash hands thoroughly after handling.[4]

• Do not eat, drink, or smoke in the handling area.[4]

3. Accidental Release Measures:

• In case of a spill, evacuate the area.

• Wear appropriate PPE, including respiratory protection.[4]

• For solid spills, carefully sweep or vacuum up the material and place it into a suitable, labeled container for disposal.[2][9] Avoid generating dust.

• Prevent the chemical from entering drains.

4. First Aid Procedures:

• If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[2]

• If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[2][4] Remove contaminated clothing and wash it before reuse.

• If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.[2]

• If swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor immediately.

5. Disposal Plan:

• Dispose of 4-Isobutylbenzoic acid and any contaminated materials in accordance with all applicable federal, state, and local regulations.

• Collect waste in a suitable, labeled, and tightly sealed container.[2]

• Do not dispose of it down the drain.[9]

Workflow for Handling 4-Isobutylbenzoic Acid

The following diagram illustrates the logical workflow for safely handling 4-Isobutylbenzoic acid.

References

• 1. 4-Isobutylbenzoic acid | C11H14O2 | CID 38111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. fishersci.ca [fishersci.ca]
• 5. leelinework.com [leelinework.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. chemical-label.com [chemical-label.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. dept.harpercollege.edu [dept.harpercollege.edu]